4''-Hydroxyisojasminin

Core Science & Biosynthesis

The Discovery and Isolation of 4''-Hydroxyisojasminin from Jasminum Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4''-Hydroxyisojasminin, a secoiridoid glucoside, has been identified as a constituent of certain Jasminum species, notably Jasminum mesnyi. Secoiridoids are a class of monoterpenoids known for their diverse biological activities, making them of significant interest to the pharmaceutical and nutraceutical industries. This technical guide provides a comprehensive overview of the discovery, isolation, and preliminary characterization of 4''-Hydroxyisojasminin, drawing from available scientific literature. It aims to equip researchers with the foundational knowledge required for further investigation and potential development of this natural product.

Introduction

The genus Jasminum, belonging to the Oleaceae family, encompasses over 200 species of shrubs and vines, renowned for their fragrant flowers and traditional medicinal uses.[1] Phytochemical investigations of Jasminum species have revealed a rich diversity of bioactive compounds, including alkaloids, flavonoids, tannins, and a significant class of monoterpenoids known as secoiridoids.[1] Secoiridoids, formed by the cleavage of the cyclopentane (B165970) ring of iridoids, have demonstrated a wide array of pharmacological effects, including anti-inflammatory, antioxidant, antimicrobial, and cytotoxic activities.[2][3]

4''-Hydroxyisojasminin is a specific secoiridoid that has been reported in the leaves of Jasminum mesnyi Hance (also known as Primrose Jasmine or Japanese Jasmine).[4][5] This guide will focus on the available information regarding its discovery and isolation.

Discovery of 4''-Hydroxyisojasminin in Jasminum mesnyi

4''-Hydroxyisojasminin was first reported as a constituent of the leaves of Jasminum mesnyi.[4][5] Its discovery was part of broader phytochemical screenings of this plant species, which led to the identification of a variety of other secoiridoid glucosides, including jasminin, jasmoside, and jasmesoside.[4] The initial identification of this compound was achieved through spectroscopic analysis of isolated fractions from the plant extract.

Experimental Protocols: Isolation and Purification

While a singular, detailed protocol for the isolation of 4''-Hydroxyisojasminin is not extensively documented in a standalone publication, a general methodology can be inferred from standard practices for the isolation of secoiridoids from Jasminum species. The following is a representative workflow based on common phytochemical techniques.

Plant Material Collection and Preparation

Fresh leaves of Jasminum mesnyi are collected and authenticated. The leaves are then shade-dried at room temperature and pulverized into a coarse powder to increase the surface area for efficient extraction.

Extraction

The powdered plant material is subjected to exhaustive extraction with a suitable solvent, typically methanol (B129727) or ethanol, at room temperature. This process is often carried out by maceration or Soxhlet extraction to ensure the complete transfer of phytochemicals into the solvent. The resulting crude extract is then concentrated under reduced pressure using a rotary evaporator.

Fractionation

The concentrated crude extract is suspended in water and subjected to sequential liquid-liquid partitioning with solvents of increasing polarity. A typical fractionation scheme would involve:

• n-Hexane: To remove nonpolar constituents like fats and waxes.

• Ethyl Acetate (B1210297): To extract compounds of medium polarity, often enriching the secoiridoid content.

• n-Butanol: To isolate more polar compounds, including glycosides.

The fraction containing 4''-Hydroxyisojasminin is identified through preliminary analysis, such as thin-layer chromatography (TLC).

Chromatographic Purification

The enriched fraction is further purified using a combination of chromatographic techniques:

• Column Chromatography: The fraction is subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents, commonly a mixture of chloroform (B151607) and methanol or ethyl acetate and methanol. Fractions are collected and monitored by TLC.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing the presence of the target compound are pooled and subjected to preparative HPLC for final purification. A C18 column is typically used with a mobile phase consisting of a gradient of methanol and water or acetonitrile (B52724) and water.

The purity of the isolated 4''-Hydroxyisojasminin is confirmed by analytical HPLC.

Structural Elucidation

The definitive structure of 4''-Hydroxyisojasminin is determined through a combination of spectroscopic techniques.

Spectroscopic Data

Spectroscopic Technique	Expected Observations and Interpretation
¹H-NMR	Signals corresponding to the olefinic protons of the secoiridoid skeleton, protons of the glucosyl moiety, and specific signals indicating the presence and position of the additional hydroxyl group.
¹³C-NMR	Resonances for the carbonyl carbons, olefinic carbons, carbons of the glucosyl unit, and a signal corresponding to the carbon bearing the 4''-hydroxyl group.
Mass Spectrometry (MS)	Determination of the molecular weight and fragmentation pattern, which helps to confirm the elemental composition and structural features of the molecule.
Infrared (IR) Spectroscopy	Absorption bands indicative of hydroxyl groups, ester carbonyl groups, and carbon-carbon double bonds.
Ultraviolet (UV) Spectroscopy	Absorption maxima characteristic of the chromophores present in the secoiridoid structure.

Quantitative Data

Quantitative data regarding the isolation of 4''-Hydroxyisojasminin, such as the percentage yield from the dried plant material, is not consistently reported across the literature. This information would be highly dependent on the specific extraction and purification methods employed, as well as the geographical and seasonal variations in the plant material.

Biological Activity

The biological activities specifically attributed to 4''-Hydroxyisojasminin are not yet extensively studied. However, the broader class of secoiridoids from Jasminum species are known to possess a range of pharmacological properties.[2][3][6] Preliminary studies on extracts of Jasminum mesnyi containing a mixture of secoiridoids, including 4''-Hydroxyisojasminin, have suggested potential antioxidant and anthelmintic activities.[6][7] Further research is required to isolate and evaluate the specific bioactivities of pure 4''-Hydroxyisojasminin.

Logical Relationships and Workflows

General Workflow for Isolation and Identification

Caption: General workflow for the isolation and identification of 4''-Hydroxyisojasminin.

Interdisciplinary Drug Discovery Approach

Caption: Interdisciplinary approach for natural product-based drug discovery.

Conclusion and Future Directions

4''-Hydroxyisojasminin represents a potentially valuable natural product from Jasminum mesnyi. While its presence has been established, there is a clear need for more in-depth research. Future efforts should focus on:

• Re-isolation and Definitive Characterization: A thorough re-isolation of 4''-Hydroxyisojasminin to obtain comprehensive and publicly available spectroscopic data.

• Quantitative Analysis: Development of validated analytical methods to quantify the content of 4''-Hydroxyisojasminin in Jasminum mesnyi from different geographical locations and at various growth stages.

• Pharmacological Screening: A comprehensive evaluation of the biological activities of the pure compound, including but not limited to its cytotoxic, anti-inflammatory, antioxidant, and antimicrobial properties.

• Mechanism of Action Studies: Elucidation of the molecular mechanisms underlying any observed biological activities to identify potential cellular targets and signaling pathways.

This technical guide serves as a foundational resource to stimulate and guide future research into this promising secoiridoid. The detailed investigation of 4''-Hydroxyisojasminin holds the potential to uncover new therapeutic leads and further expand our understanding of the rich chemical diversity of the Jasminum genus.

References

• 1. opensciencepublications.com [opensciencepublications.com]
• 2. jetir.org [jetir.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jddtonline.info [jddtonline.info]
• 6. researchgate.net [researchgate.net]
• 7. rjpbcs.com [rjpbcs.com]

4''-Hydroxyisojasminin: A Technical Overview of its Natural Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been identified as a constituent of certain plant species. This technical guide provides a comprehensive overview of its natural sources, distribution within the plant, and methods for its extraction and analysis. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Source and Distribution

The primary known natural source of 4''-Hydroxyisojasminin is the plant species Jasminum mesnyi, a member of the Oleaceae family. This evergreen shrub is also commonly known as primrose jasmine or Japanese jasmine.[1] The compound has been specifically identified in the leaves of this plant.[1][2]

While several phytochemical studies have been conducted on Jasminum mesnyi and have confirmed the presence of a variety of secoiridoid glycosides, including 4''-Hydroxyisojasminin, quantitative data regarding its specific concentration in different plant parts (leaves, stems, flowers, roots) remains largely unavailable in the current body of scientific literature. Further research is required to quantify the distribution of this compound within the plant.

Table 1: Natural Source and Distribution of 4''-Hydroxyisojasminin

Parameter	Description
Family	Oleaceae
Genus	Jasminum
Species	Jasminum mesnyi Hance
Common Names	Primrose Jasmine, Japanese Jasmine
Plant Part	Leaves
Quantitative Data	Not currently available in published literature.

Experimental Protocols

Detailed, step-by-step experimental protocols specifically for the extraction and quantification of 4''-Hydroxyisojasminin are not extensively documented. However, based on the general procedures for the isolation of secoiridoid glycosides from Jasminum species, a general workflow can be proposed.

General Extraction and Isolation Workflow

The following diagram outlines a typical workflow for the extraction and isolation of secoiridoid glycosides from Jasminum leaves. This process generally involves solvent extraction followed by chromatographic separation.

Figure 1: General workflow for the extraction and isolation of 4''-Hydroxyisojasminin.

Methodologies for Key Experiments

• Extraction:

  • Plant Material Preparation: Air-dried leaves of Jasminum mesnyi are ground into a fine powder to increase the surface area for solvent penetration.

  • Solvent Extraction: The powdered plant material is typically extracted with a polar solvent such as methanol or ethanol (B145695) at room temperature or under reflux. This process is often repeated multiple times to ensure exhaustive extraction.

  • Concentration: The resulting extract is filtered and then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Isolation and Purification:

  • Column Chromatography: The crude extract is subjected to column chromatography over silica gel or Sephadex LH-20. Elution is performed with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity (e.g., a chloroform-methanol or ethyl acetate-methanol gradient).

  • High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are further purified using preparative reversed-phase HPLC (RP-HPLC) with a suitable solvent system (e.g., methanol-water or acetonitrile-water gradient) to yield the pure compound.

• Structural Elucidation:

  • The structure of the isolated compound is typically determined using a combination of spectroscopic techniques, including:

    • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure.

• Quantification:

  • High-Performance Liquid Chromatography (HPLC): A validated HPLC method, often coupled with a UV or mass spectrometric detector (HPLC-MS), is the standard technique for the quantitative analysis of secoiridoids in plant extracts.[3] This requires the availability of a pure analytical standard of 4''-Hydroxyisojasminin for calibration.

Biosynthesis

A specific biosynthetic pathway for 4''-Hydroxyisojasminin has not been elucidated. However, it is understood to be a secoiridoid, a class of compounds derived from the iridoid pathway. The biosynthesis of secoiridoids in the Oleaceae family, such as the well-studied oleuropein, involves a combination of the mevalonate (B85504) (MVA) and the shikimate pathways.[4]

The following diagram illustrates a generalized pathway for the biosynthesis of secoiridoids in Oleaceae.

Figure 2: Generalized biosynthetic pathway of secoiridoids in Oleaceae.

The pathway begins with the formation of the iridoid backbone from geranyl pyrophosphate (GPP) via the mevalonate pathway. This backbone is then glucosylated and subsequently undergoes oxidative cleavage to form the secoiridoid structure. The shikimate pathway provides the phenylethanoid moiety, which is then esterified to the secoiridoid backbone. It is hypothesized that 4''-Hydroxyisojasminin is formed through a series of subsequent hydroxylation and other modification steps from a jasminin (B1164225) or isojasminin precursor.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific studies investigating the signaling pathways modulated by 4''-Hydroxyisojasminin. The biological activities of this particular compound have not been extensively reported. However, various extracts of Jasminum mesnyi, which contain a mixture of secoiridoids including 4''-Hydroxyisojasminin, have been reported to possess antioxidant and anthelmintic properties.[5] Further research is necessary to isolate 4''-Hydroxyisojasminin in sufficient quantities for comprehensive pharmacological studies to determine its specific biological activities and mechanisms of action.

Conclusion

4''-Hydroxyisojasminin is a naturally occurring secoiridoid glycoside found in the leaves of Jasminum mesnyi. While its presence has been confirmed, there is a significant gap in the scientific literature regarding its quantitative distribution, detailed protocols for its analysis, and its specific biosynthetic and pharmacological pathways. This technical guide provides a summary of the current knowledge and highlights the areas where further research is needed to fully characterize this compound for its potential applications in research and drug development. The proposed workflows and pathways serve as a foundation for future investigations into this and related natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. jddtonline.info [jddtonline.info]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

The Biosynthesis of 4''-Hydroxyisojasminin in Plants: A Putative Pathway

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The complete biosynthetic pathway of 4''-Hydroxyisojasminin has not yet been fully elucidated in the scientific literature. This document presents a putative pathway constructed from the well-established biosynthesis of jasmonates and analogous enzymatic reactions known in plant secondary metabolism. The proposed steps following the formation of (+)-7-iso-jasmonic acid are hypothetical and require experimental validation.

Introduction

4''-Hydroxyisojasminin is a specialized plant metabolite belonging to the diverse family of jasmonates. Jasmonates are lipid-derived signaling molecules that play crucial roles in plant defense against herbivores and pathogens, as well as in various developmental processes.[1] While the core biosynthesis of jasmonic acid (JA) and its bioactive conjugate, (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), is well-understood, the pathways leading to more complex derivatives like 4''-Hydroxyisojasminin are still under investigation. This guide outlines the established upstream pathway of jasmonate biosynthesis and proposes a putative route for the subsequent formation of 4''-Hydroxyisojasminin, providing a framework for future research in this area.

The Established Biosynthesis of (+)-7-iso-Jasmonic Acid

The biosynthesis of jasmonates, known as the octadecanoid pathway, begins in the chloroplast and is completed in the peroxisome.[2][3] The pathway is initiated by the release of α-linolenic acid from chloroplast membranes.

Chloroplastic Reactions

• Lipoxygenase (LOX): α-linolenic acid is oxygenated by 13-lipoxygenase to form (13S)-hydroperoxyoctadecatrienoic acid ((13S)-HPOT).[4][5][6]

• Allene (B1206475) Oxide Synthase (AOS): (13S)-HPOT is converted to an unstable allene oxide.[4][5][6]

• Allene Oxide Cyclase (AOC): The allene oxide is cyclized to produce (+)-12-oxophytodienoic acid (OPDA).[4][5][6]

Peroxisomal Reactions

OPDA is transported into the peroxisome for the final steps of jasmonic acid synthesis.

• OPDA Reductase 3 (OPR3): The cyclopentenone ring of OPDA is reduced by OPR3 to form 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0).[6]

• β-Oxidation: The octanoic acid side chain of OPC-8:0 undergoes three cycles of β-oxidation, catalyzed by acyl-CoA oxidase (ACX), a multifunctional protein (MFP), and 3-ketoacyl-CoA thiolase (KAT), to shorten the chain by six carbons.[2]

• Acyl-Thioesterase (ACH): The final step is the release of (+)-7-iso-jasmonic acid from its CoA ester.[2]

Figure 1: The established biosynthetic pathway of (+)-7-iso-jasmonic acid.[2][4][5][6]

Putative Biosynthesis of 4''-Hydroxyisojasminin

The formation of 4''-Hydroxyisojasminin from (+)-7-iso-jasmonic acid likely involves three key steps: the formation of the "isojasminin" core via amino acid conjugation, hydroxylation of this core, and subsequent glucosylation.

Proposed Formation of the Isojasminin Aglycone

The name "isojasminin" suggests a conjugate of a jasmonate moiety with an amino acid, a common modification in jasmonate metabolism. The most well-known of these is the conjugation of (+)-7-iso-jasmonic acid with L-isoleucine to form the active hormone JA-Ile, a reaction catalyzed by the enzyme JAR1 (JA-amino synthetase).[7][8] It is plausible that a similar enzymatic reaction forms the core of isojasminin.

Proposed Step 1: Amino Acid Conjugation

We hypothesize that (+)-7-iso-jasmonic acid is conjugated with an amino acid, such as L-isoleucine or a related amino acid, by a JA-amino synthetase-like enzyme. This would form a jasmonoyl-amino acid conjugate that serves as the substrate for the subsequent hydroxylation.

Proposed Step 2: Hydroxylation

The hydroxylation at the 4''-position of the amino acid moiety is likely catalyzed by a cytochrome P450 monooxygenase (CYP) or a 2-oxoglutarate/Fe(II)-dependent dioxygenase (2-ODD). These enzyme families are known to be involved in the oxidative metabolism of jasmonates and other plant secondary metabolites. For instance, CYP94B3 and CYP94C1 are known to hydroxylate JA-Ile at the C-12 position. While the specific enzyme for 4''-hydroxylation is unknown, it is reasonable to assume the involvement of a similar catalyst.

Proposed Final Step: Glucosylation

The final step in the biosynthesis of 4''-Hydroxyisojasminin is the attachment of a glucose moiety, which is a common modification of plant secondary metabolites that can alter their solubility, stability, and biological activity. This reaction is catalyzed by a UDP-dependent glycosyltransferase (UGT).

Proposed Step 3: Glucosylation

A specific UGT would transfer a glucose molecule from UDP-glucose to the hydroxyl group of the 4''-hydroxyisojasminin aglycone, yielding the final product.

Figure 2: A putative biosynthetic pathway for 4''-Hydroxyisojasminin.

Summary of Putative Enzymatic Steps

The following table summarizes the proposed enzymatic reactions for the conversion of (+)-7-iso-jasmonic acid to 4''-Hydroxyisojasminin.

Step	Reaction	Putative Enzyme Class	Substrate(s)	Product
1	Amino Acid Conjugation	JA-Amino Synthetase	(+)-7-iso-Jasmonic Acid, Amino Acid, ATP	Isojasminin Aglycone Precursor
2	Hydroxylation	Cytochrome P450 Monooxygenase or 2-Oxoglutarate-Dependent Dioxygenase	Isojasminin Aglycone Precursor, O₂, NADPH/H⁺	4''-Hydroxyisojasminin Aglycone
3	Glucosylation	UDP-Dependent Glycosyltransferase	4''-Hydroxyisojasminin Aglycone, UDP-Glucose	4''-Hydroxyisojasminin

Proposed Experimental Protocols for Pathway Elucidation

To validate the proposed biosynthetic pathway, a combination of biochemical, molecular, and genetic approaches would be required. The following outlines key experimental methodologies.

Identification of Candidate Genes

• Transcriptome Analysis: Perform RNA-sequencing on plant tissues known to produce 4''-Hydroxyisojasminin under conditions that stimulate its production (e.g., herbivory or methyl jasmonate treatment). Identify co-expressed genes belonging to the putative enzyme classes (JA-amino synthetases, CYPs, 2-ODDs, and UGTs).

• Homology-Based Gene Cloning: Use known sequences of JA-amino synthetases, jasmonate hydroxylases, and glucosyltransferases to search for homologous genes in the target plant species.

In Vitro Characterization of Enzymes

• Recombinant Protein Expression: Clone candidate genes into an expression vector (e.g., in E. coli or yeast) to produce recombinant enzymes.

• Enzyme Assays:

  • JA-Amino Synthetase Activity: Incubate the recombinant enzyme with (+)-7-iso-jasmonic acid, a candidate amino acid, and ATP. Monitor the formation of the jasmonoyl-amino acid conjugate using LC-MS.

  • Hydroxylase Activity: Incubate the recombinant CYP or 2-ODD enzyme with the synthesized isojasminin aglycone precursor and necessary co-factors (NADPH for CYPs, 2-oxoglutarate and ascorbate (B8700270) for 2-ODDs). Analyze the reaction products for the hydroxylated compound by LC-MS.

  • Glucosyltransferase Activity: Incubate the recombinant UGT with the 4''-hydroxyisojasminin aglycone and UDP-glucose. Detect the formation of the final glucosylated product by LC-MS.

In Vivo Functional Validation

• Gene Silencing/Knockout: Use RNA interference (RNAi) or CRISPR/Cas9 to silence or knock out the candidate genes in the plant. Analyze the metabolic profile of the transgenic plants to determine if the production of 4''-Hydroxyisojasminin is reduced or eliminated.

• Transient Expression in Nicotiana benthamiana: Co-express the candidate genes for the entire pathway in N. benthamiana leaves and analyze for the production of 4''-Hydroxyisojasminin. This can confirm the function of the identified enzymes in a plant system.

Figure 3: A proposed experimental workflow for the elucidation of the 4''-Hydroxyisojasminin biosynthetic pathway.

Conclusion

The biosynthesis of 4''-Hydroxyisojasminin represents an intriguing extension of the core jasmonate pathway. While its complete elucidation awaits further research, the proposed putative pathway, involving amino acid conjugation, hydroxylation, and glucosylation, provides a solid foundation for future investigations. The experimental approaches outlined in this guide offer a roadmap for identifying the specific genes and enzymes involved, which will not only enhance our fundamental understanding of plant secondary metabolism but also open avenues for the biotechnological production of this and related valuable compounds.

References

• 1. Jasmonates: News on Occurrence, Biosynthesis, Metabolism and Action of an Ancient Group of Signaling Compounds | MDPI [mdpi.com]
• 2. Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Jasmonic acid - Wikipedia [en.wikipedia.org]
• 5. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]
• 6. madsg.com [madsg.com]
• 7. Endogenous Bioactive Jasmonate Is Composed of a Set of (+)-7-iso-JA-Amino Acid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Oxylipin Signal Jasmonic Acid Is Activated by an Enzyme That Conjugates It to Isoleucine in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]

4''-Hydroxyisojasminin: A Comprehensive Technical Overview of its Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

4''-Hydroxyisojasminin, a naturally occurring secoiridoid glycoside, has garnered interest within the scientific community. This technical guide provides a detailed examination of its chemical structure and discusses the current understanding of its complex stereochemistry. While the complete stereochemical configuration remains to be fully elucidated, this document synthesizes the available information from spectroscopic data and structural analysis. This guide is intended to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery, providing the necessary chemical information to inform future research and development efforts.

Chemical Structure

4''-Hydroxyisojasminin is a complex secoiridoid glycoside isolated from plants of the Jasminum genus, notably Jasminum mesnyi.[1] Its molecular formula is C₂₆H₃₈O₁₃, with a molecular weight of approximately 558.6 g/mol .[2][3] The systematic IUPAC name for this compound is 16-ethylidene-6,7-dihydroxy-5,9-dimethyl-17-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,12,18-trioxatricyclo[13.4.0.0⁶,¹⁰]nonadec-1(19)-ene-2,13-dione.[2]

The core of 4''-Hydroxyisojasminin consists of a secoiridoid aglycone, which is characterized by a cleaved cyclopentane (B165970) ring, a feature that defines this class of monoterpenoids. This aglycone is attached to a glucose moiety via a glycosidic bond. The structure also features several hydroxyl groups, an ethylidene group, and two lactone rings, contributing to its chemical complexity and potential for diverse biological activities.

Below is a two-dimensional representation of the chemical structure of 4''-Hydroxyisojasminin.

Caption: 2D Chemical Structure of 4''-Hydroxyisojasminin.

Stereochemistry

The stereochemistry of 4''-Hydroxyisojasminin is a critical aspect of its chemical identity and biological activity. The molecule contains multiple chiral centers, leading to a large number of possible stereoisomers. The precise spatial arrangement of atoms, or absolute configuration, at each of these stereocenters dictates the overall three-dimensional shape of the molecule.

The determination of stereochemistry for molecules like 4''-Hydroxyisojasminin typically requires a combination of advanced analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques such as Nuclear Overhauser Effect (NOE) spectroscopy can provide information about the through-space proximity of protons, which helps in deducing the relative stereochemistry of different parts of the molecule.

• X-ray Crystallography: This is the gold standard for determining the absolute stereochemistry of a molecule. However, it requires the compound to be in a crystalline form, which is not always achievable for complex natural products.

• Chiroptical Methods: Techniques like Circular Dichroism (CD) and Optical Rotatory Dispersion (ORD) can provide information about the chirality of the molecule and can be used in conjunction with computational methods to predict the absolute configuration.

• Stereoselective Synthesis: The total synthesis of a natural product with a defined stereochemistry can be a powerful tool for confirming its absolute configuration.

The diagram below illustrates the key stereochemical considerations for 4''-Hydroxyisojasminin, highlighting the numerous chiral centers where the stereochemistry needs to be defined.

Caption: Key stereochemical features of 4''-Hydroxyisojasminin requiring definition.

Physicochemical Properties

A summary of the computed physicochemical properties of 4''-Hydroxyisojasminin is provided in the table below. These properties are computationally predicted and provide an estimation of the molecule's behavior in various chemical and biological systems.

Property	Value	Source
Molecular Formula	C₂₆H₃₈O₁₃	PubChem[2]
Molecular Weight	558.6 g/mol	PubChem[2]
XLogP3-AA	-1.4	PubChem[2]
Hydrogen Bond Donor Count	6	PubChem[2]
Hydrogen Bond Acceptor Count	13	PubChem[2]
Rotatable Bond Count	7	PubChem[2]
Exact Mass	558.23124126 g/mol	PubChem[2]
Monoisotopic Mass	558.23124126 g/mol	PubChem[2]
Topological Polar Surface Area	202 Ų	PubChem[2]
Heavy Atom Count	39	PubChem[2]
Complexity	981	PubChem[2]

Experimental Data and Protocols

A comprehensive search of publicly available scientific literature did not yield specific, detailed experimental protocols for the isolation and purification of 4''-Hydroxyisojasminin. Similarly, raw and analyzed spectroscopic data, such as ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry (HRMS), which are essential for unambiguous structure elucidation and stereochemical assignment, were not found in the databases and literature reviewed.

The general procedure for isolating natural products like 4''-Hydroxyisojasminin from plant material typically involves the following workflow:

Caption: Generalized workflow for the isolation and identification of natural products.

Conclusion and Future Directions

4''-Hydroxyisojasminin presents a chemically complex and intriguing structure. While its basic connectivity has been established, the complete stereochemical configuration remains an open area for investigation. The lack of detailed, publicly available experimental data underscores the need for further research to fully characterize this natural product.

Future work should focus on the following:

• Re-isolation and Purification: A targeted effort to isolate 4''-Hydroxyisojasminin in sufficient quantities and purity for comprehensive spectroscopic analysis.

• Advanced Spectroscopic Analysis: The use of 2D NMR techniques (COSY, HSQC, HMBC, NOESY/ROESY) to determine the relative stereochemistry.

• Crystallization and X-ray Diffraction: Efforts to crystallize the compound to enable unambiguous determination of its absolute stereochemistry.

• Total Synthesis: A stereoselective total synthesis would provide definitive proof of the assigned structure and stereochemistry.

• Biological Evaluation: Once the pure compound with a defined structure is available, its biological activities can be systematically evaluated, potentially leading to the discovery of new therapeutic agents.

This technical guide provides a summary of the current knowledge on the chemical structure and stereochemistry of 4''-Hydroxyisojasminin. It is hoped that this information will be a valuable resource for researchers and will stimulate further investigation into this promising natural product.

References

• 1. Nuclear magnetic resonance spectroscopy and mass spectrometry data for sulfated isoguanine glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Spectroscopic Interpretation of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data interpretation for the natural product 4''-Hydroxyisojasminin. The elucidation of complex molecular structures like that of 4''-Hydroxyisojasminin relies on a combination of modern spectroscopic techniques, primarily Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. This document outlines the expected data from each technique, provides detailed experimental protocols, and presents a logical workflow for structural analysis.

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone technique for determining the molecular weight and elemental composition of a compound. For 4''-Hydroxyisojasminin, high-resolution mass spectrometry (HRMS) is crucial for confirming its molecular formula.

Data Presentation

Parameter	Value	Source
Molecular Formula	C₂₆H₃₈O₁₃	[1]
Molecular Weight	558.6 g/mol	[1]
Exact Mass	558.23124126 Da	[1]
Monoisotopic Mass	558.23124126 Da	[1]

Interpretation

The exact mass obtained from HRMS provides strong evidence for the molecular formula, C₂₆H₃₈O₁₃. Techniques like Electrospray Ionization (ESI) would likely produce a protonated molecule [M+H]⁺ or a sodiated adduct [M+Na]⁺, which would be observed in the mass spectrum.

Experimental Protocols

High-Resolution Mass Spectrometry (HRMS-ESI-TOF):

• Sample Preparation: A dilute solution of 4''-Hydroxyisojasminin is prepared in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) (typically at a concentration of 1-10 µg/mL).

• Instrumentation: The sample is introduced into a mass spectrometer, commonly a Time-of-Flight (TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.[2][3][4]

• Data Acquisition: The analysis is performed in positive or negative ion mode. The instrument is calibrated using a known standard to ensure high mass accuracy. Full scan spectra are acquired over a relevant mass range (e.g., m/z 100-1000).[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[5][6]

Data Presentation

The structure of 4''-Hydroxyisojasminin contains several key functional groups, including hydroxyl (-OH), ester (C=O), ether (C-O), and alkene (C=C) groups. The expected characteristic IR absorption bands are summarized below.

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
3500 - 3200 (broad)	O-H (Alcohol)	Stretching
3000 - 2850	C-H (Alkyl)	Stretching
~1740	C=O (Ester/Lactone)	Stretching
~1650	C=C (Alkene)	Stretching
1200 - 1000	C-O (Ester, Ether, Alcohol)	Stretching

Interpretation

• A strong, broad band in the 3500-3200 cm⁻¹ region is a clear indicator of the presence of hydroxyl groups.[7]

• A strong absorption around 1740 cm⁻¹ is characteristic of the carbonyl stretch of an ester or a lactone ring.[7][8]

• The presence of a C=C bond is indicated by an absorption band around 1650 cm⁻¹.

• The region between 1300-900 cm⁻¹ is known as the fingerprint region, which contains a complex pattern of absorptions unique to the molecule.[6]

Experimental Protocols

Attenuated Total Reflectance (ATR)-IR Spectroscopy:

• Sample Preparation: A small amount of the solid sample is placed directly onto the ATR crystal (e.g., diamond or germanium).

• Instrumentation: An ATR-FTIR spectrometer is used. A background spectrum of the clean, empty crystal is recorded first.

• Data Acquisition: The sample spectrum is then recorded. The instrument software automatically subtracts the background to produce the final spectrum, which plots transmittance or absorbance against wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of an organic molecule. It includes 1D experiments (¹H and ¹³C NMR) and 2D experiments (e.g., COSY, HSQC, HMBC) that reveal connectivity.[9][10]

¹H NMR Data (Illustrative)

The ¹H NMR spectrum provides information about the chemical environment, number, and connectivity of protons in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Illustrative)
7.0 - 5.0	m	-	Vinylic protons, Acetal protons
5.0 - 3.0	m	-	Protons on carbons bearing oxygen (CH-O)
3.0 - 2.0	m	-	Allylic protons, Protons alpha to carbonyl
2.0 - 1.0	m	-	Aliphatic protons
1.5 - 0.8	m	-	Methyl protons (e.g., doublet, triplet)

¹³C NMR Data (Illustrative)

The ¹³C NMR spectrum shows signals for all unique carbon atoms in the molecule.

Chemical Shift (δ, ppm)	Carbon Type (Illustrative)
175 - 165	C=O (Ester/Lactone)
150 - 110	C=C (Alkene)
110 - 90	Acetal Carbon (O-C-O)
80 - 50	C-O (Carbons bonded to oxygen)
50 - 20	Aliphatic Carbons (CH, CH₂, CH₃)
20 - 10	Methyl Carbons (CH₃)

Interpretation of 2D NMR Spectra

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds (¹H-¹H correlations). It is used to map out spin systems within the molecule.[11][12]

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates directly attached proton and carbon atoms (¹H-¹³C one-bond correlations). It is invaluable for assigning carbon signals based on their attached protons.[11][13]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds apart (¹H-¹³C long-range correlations). It is critical for connecting different spin systems and piecing together the molecular structure.[13][14]

Experimental Protocols

NMR Spectroscopy:

• Sample Preparation: The sample (typically 1-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆) in an NMR tube. A small amount of a reference standard like tetramethylsilane (B1202638) (TMS) may be added.

• Instrumentation: A high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) is used.[2][15]

• Data Acquisition: A series of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments are run. The data is then processed (Fourier transformed, phased, and baseline corrected) using specialized software to generate the final spectra.

Workflow and Data Integration

The structural elucidation of 4''-Hydroxyisojasminin is a stepwise process where data from different spectroscopic techniques are integrated to build a complete picture of the molecule.

Caption: Workflow for the structure elucidation of a natural product.

Conclusion

The comprehensive analysis of 4''-Hydroxyisojasminin's structure requires the synergistic use of mass spectrometry, IR spectroscopy, and a suite of NMR experiments. HRMS establishes the elemental composition, IR identifies key functional groups, and detailed 1D and 2D NMR experiments allow for the complete assembly of the carbon-hydrogen framework. This integrated spectroscopic approach is fundamental in natural product chemistry and drug discovery for the unambiguous determination of complex molecular architectures.

References

• 1. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nuclear magnetic resonance spectroscopy and mass spectrometry data for sulfated isoguanine glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass spectrometry for detection of 4-hydroxy-trans-2-nonenal (HNE) adducts with peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. IR _2007 [uanlch.vscht.cz]
• 6. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Physicochemical Properties of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a naturally occurring secoiridoid glucoside, a class of compounds known for their diverse biological activities. Isolated from species of the Jasminum genus, notably Jasminum mesnyi, this molecule is of growing interest to the scientific community. This technical guide provides a comprehensive overview of the known physicochemical properties of 4''-Hydroxyisojasminin, alongside detailed experimental methodologies for its study. The information presented herein is intended to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery and development.

Physicochemical Properties

While extensive experimental data for 4''-Hydroxyisojasminin is not widely available in the public domain, a combination of data from chemical databases and information on structurally related compounds allows for the compilation of its key physicochemical characteristics.

General Properties

Property	Value	Source
Molecular Formula	C₂₆H₃₈O₁₃	PubChem[1]
Molecular Weight	558.6 g/mol	PubChem[1]
Exact Mass	558.23124126 Da	PubChem[1]
Appearance	White amorphous powder (inferred from related compounds)	[2]
CAS Number	135378-09-5	PubChem[1]

Computed Properties

Computational models provide valuable insights into the behavior of molecules and are often used in the initial stages of drug development.

Property	Value	Computational Method	Source
XLogP3-AA	-1.4	XLogP3 3.0	PubChem[1]
Hydrogen Bond Donors	6	Cactvs 3.4.8.18	PubChem[1]
Hydrogen Bond Acceptors	13	Cactvs 3.4.8.18	PubChem[1]
Rotatable Bond Count	3	Cactvs 3.4.8.18	PubChem[1]
Topological Polar Surface Area	202 Ų	Cactvs 3.4.8.18	PubChem[1]

Spectroscopic Data

Detailed spectroscopic data is crucial for the unequivocal identification and structural elucidation of natural products. While specific spectra for 4''-Hydroxyisojasminin are not publicly available, the following sections describe the expected spectral characteristics based on its structure and data from similar secoiridoid glucosides.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic molecules. For 4''-Hydroxyisojasminin, both ¹H and ¹³C NMR would be essential for confirming its constitution and stereochemistry.

• ¹H NMR: The proton spectrum would be complex, showing signals for the olefinic protons of the secoiridoid core, the acetal (B89532) proton, and a series of overlapping signals for the methylene (B1212753) and methine protons of both the aglycone and the glucose moiety. The anomeric proton of the glucose unit would likely appear as a doublet in the region of δ 4.5-5.5 ppm.

• ¹³C NMR: The carbon spectrum would display 26 distinct signals corresponding to each carbon atom in the molecule. Key signals would include those for the carbonyl groups of the ester and lactone functionalities, the olefinic carbons, the acetal carbon, and the carbons of the glucose unit.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the elemental composition (C₂₆H₃₈O₁₃) by providing a highly accurate mass measurement.[2]

• Tandem Mass Spectrometry (MS/MS): Would reveal characteristic fragmentation patterns, including the loss of the glucose moiety (162 Da) and fragmentation of the secoiridoid aglycone, which would be invaluable for structural confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4''-Hydroxyisojasminin is expected to show characteristic absorption bands for:

• O-H stretching: A broad band around 3400 cm⁻¹ due to the multiple hydroxyl groups.

• C-H stretching: Bands in the region of 2850-3000 cm⁻¹.

• C=O stretching: Strong absorptions around 1700-1750 cm⁻¹ corresponding to the ester and lactone carbonyl groups.

• C=C stretching: A band around 1650 cm⁻¹ for the carbon-carbon double bond.

• C-O stretching: Multiple bands in the fingerprint region (1000-1300 cm⁻¹) due to the various C-O bonds in the ester, ether, and alcohol functionalities.[2]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the conjugated systems within a molecule. Secoiridoids typically exhibit characteristic UV absorption maxima. For 4''-Hydroxyisojasminin, an absorption maximum (λmax) is expected in the range of 230-290 nm, which is characteristic of the enol-ether system of the secoiridoid chromophore.[2][3]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments related to the study of 4''-Hydroxyisojasminin. These protocols are based on established methods for the isolation and characterization of secoiridoid glucosides from plant sources.

Isolation and Purification of 4''-Hydroxyisojasminin

This protocol describes a general procedure for the extraction and isolation of 4''-Hydroxyisojasminin from the leaves of Jasminum mesnyi.

References

• 1. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. researchgate.net [researchgate.net]

Preliminary Biological Activity of 4''-Hydroxyisojasminin: An Overview Based on Plant Extract Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid, a class of monoterpenoids, that has been identified as a constituent of Jasminum mesnyi (Primrose Jasmine). The genus Jasminum is a rich source of various bioactive compounds, including essential oils, iridoids, and secoiridoids, which have been traditionally used in medicine and perfumery. Pharmacological studies on extracts from Jasminum species have revealed a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, antioxidant, antiviral, antidiabetic, and anthelmintic properties. This guide provides a summary of the preliminary biological activity screening related to 4''-Hydroxyisojasminin, primarily based on studies of extracts from Jasminum mesnyi, as data on the isolated compound is limited in publicly available research.

Biological Activities of Jasminum mesnyi Extracts Containing 4''-Hydroxyisojasminin

Research into the biological activities of Jasminum mesnyi has focused on crude extracts and fractions rather than on isolated compounds. Therefore, the activities described below are attributed to the synergistic or combined effects of the constituents present in the extracts, including 4''-Hydroxyisojasminin.

Antioxidant Activity

The antioxidant potential of Jasminum mesnyi leaf extracts has been evaluated through various in vitro assays. These studies indicate that the extracts possess significant free radical scavenging capabilities.

Table 1: In Vitro Antioxidant Activity of Jasminum mesnyi Leaf Extracts

Extract/Fraction	Assay	IC50 Value (µg/mL)	Standard (IC50 µg/mL)
90% Methanol (B129727) Extract	DPPH Radical Scavenging	25.27 ± 0.6	Ascorbic Acid (8.84 ± 0.05), Rutin (3.78 ± 0.153)
Aqueous Extract	DPPH Radical Scavenging	71.84 ± 0.06	Ascorbic Acid (8.84 ± 0.05), Rutin (3.78 ± 0.153)
90% Methanol Extract	Lipid Peroxidation Inhibition	84.69 ± 0.008	BHT (48.89 ± 0.01)
Aqueous Extract	Lipid Peroxidation Inhibition	145.62 ± 0.007	BHT (48.89 ± 0.01)

Data sourced from in vitro studies on Jasminum mesnyi leaf extracts. The presence of 4''-Hydroxyisojasminin in these extracts has been reported, but its specific contribution to the antioxidant activity has not been determined.

Anti-inflammatory Activity

While direct in vitro or in vivo anti-inflammatory data for 4''-Hydroxyisojasminin is not available, the traditional use of Jasminum species for inflammatory conditions suggests a potential role for its constituents in modulating inflammatory pathways. The antioxidant properties observed in extracts containing 4''-Hydroxyisojasminin may contribute to anti-inflammatory effects, as oxidative stress is closely linked to inflammation.

Cytotoxic Activity

Studies on other secoiridoids isolated from the Jasminum genus have demonstrated cytotoxic effects against various cancer cell lines. For instance, Jasmoside and isojasminin, also found in Jasminum species, have shown inhibitory activity against HepG-2, MCF-7, and THP-1 cell lines.[1][2] Although no specific cytotoxic data for 4''-Hydroxyisojasminin has been found, the activity of related compounds suggests that this could be a promising area for future investigation.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the studies of Jasminum mesnyi extracts.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to determine the free radical scavenging activity of antioxidant substances.

Principle: DPPH is a stable free radical that absorbs light at 517 nm. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced, leading to a decrease in absorbance.

Protocol:

• A stock solution of DPPH in methanol is prepared.

• Various concentrations of the test sample (e.g., plant extract) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the sample concentration.

Lipid Peroxidation Inhibition Assay (TBARS Method)

This assay measures the extent of lipid peroxidation, a marker of oxidative stress, and the ability of a substance to inhibit it.

Principle: Malondialdehyde (MDA), a product of lipid peroxidation, reacts with thiobarbituric acid (TBA) to form a pink-colored complex that can be measured spectrophotometrically at 532 nm.

Protocol:

• A lipid-rich source, such as a tissue homogenate (e.g., liver), is used.

• Lipid peroxidation is induced in the homogenate using an oxidizing agent (e.g., ferrous sulfate).

• Different concentrations of the test sample are added to the reaction mixture.

• The mixture is incubated at 37°C for a specified time.

• The reaction is stopped by adding trichloroacetic acid (TCA).

• Thiobarbituric acid (TBA) reagent is added, and the mixture is heated (e.g., in a boiling water bath) to allow for color development.

• After cooling, the mixture is centrifuged, and the absorbance of the supernatant is measured at 532 nm.

• The percentage of inhibition of lipid peroxidation is calculated.

• The IC50 value is determined from a dose-response curve.

Visualizations

Experimental Workflow for Antioxidant Activity Screening

Workflow for screening the antioxidant activity of plant extracts.

Logical Relationship of Bioactivity Screening

Relationship between 4''-Hydroxyisojasminin and observed bioactivity.

Future Directions

The preliminary data from extracts of Jasminum mesnyi suggest that its constituent compounds, including 4''-Hydroxyisojasminin, warrant further investigation. Future research should focus on the isolation of 4''-Hydroxyisojasminin in sufficient quantities to perform a comprehensive panel of biological assays. This would enable the determination of its specific contributions to the antioxidant, anti-inflammatory, and potentially cytotoxic activities observed in the crude extracts. Elucidating the precise mechanisms of action and any relevant signaling pathways would be a critical next step in evaluating its potential as a therapeutic agent.

References

• 1. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Antioxidant Potential of 4''-Hydroxyisojasminin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quantitative Antioxidant Activity Data

Currently, there is a lack of published data on the specific in vitro antioxidant activity of isolated 4''-Hydroxyisojasminin. However, studies on extracts of Jasminum mesnyi, which contains 4''-Hydroxyisojasminin, provide an indication of the potential antioxidant capacity of its constituent compounds.[1] The following table summarizes the reported 50% inhibitory concentration (IC50) values from a DPPH radical scavenging assay of J. mesnyi leaf extracts.

Sample	Assay	IC50 Value (µg/mL)	Reference Compound (IC50 µg/mL)
Jasminum mesnyi 90% Methanol (B129727) Leaf Extract	DPPH Radical Scavenging	25.27 ± 0.6	Ascorbic Acid (8.84 ± 0.05), Rutin (3.78 ± 0.153)
Jasminum mesnyi Aqueous Leaf Extract	DPPH Radical Scavenging	71.84 ± 0.06	Ascorbic Acid (8.84 ± 0.05), Rutin (3.78 ± 0.153)

Data sourced from a study on the in vitro antioxidant potential of Jasminum mesnyi Hance (Leaves) extracts.[1]

Experimental Protocols

The following are detailed methodologies for two widely used in vitro antioxidant assays, which can be adapted for the evaluation of 4''-Hydroxyisojasminin.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the principle that an antioxidant will donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.[1]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol (B145695) (spectrophotometric grade)

• Test compound (4''-Hydroxyisojasminin)

• Positive control (e.g., Ascorbic acid, Trolox, or Quercetin)

• 96-well microplate or quartz cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and kept in the dark to avoid degradation.

• Preparation of Test Sample and Control Solutions:

  • Dissolve the test compound (4''-Hydroxyisojasminin) in a suitable solvent (e.g., methanol, ethanol, or DMSO) to prepare a stock solution.

  • From the stock solution, prepare a series of dilutions to obtain a range of concentrations for testing.

  • Prepare a similar dilution series for the positive control.

• Assay Protocol:

  • To a 96-well microplate, add a specific volume of the test sample dilutions to respective wells.

  • Add the same volume of the solvent used for dilution to a well designated as the control.

  • Add the DPPH solution to all wells.

  • The plate is then incubated in the dark at room temperature for a specified period (typically 30 minutes).

• Measurement: After incubation, measure the absorbance of each well at a wavelength of approximately 517 nm.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the DPPH solution without the sample.

  • A_sample is the absorbance of the DPPH solution with the sample.

• Determination of IC50: The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the sample concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color, which is reduced in the presence of an antioxidant.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Test compound (4''-Hydroxyisojasminin)

• Positive control (e.g., Trolox or Ascorbic acid)

• 96-well microplate or quartz cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of Working ABTS•+ Solution:

  • Before use, dilute the stock ABTS•+ solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Sample and Control Solutions:

  • Prepare a stock solution of the test compound and a series of dilutions as described for the DPPH assay.

  • Prepare a similar dilution series for the positive control.

• Assay Protocol:

  • Add a small volume of the test sample dilutions to the respective wells of a 96-well microplate.

  • Add a larger volume of the working ABTS•+ solution to each well.

  • Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the ABTS•+ solution without the sample.

  • A_sample is the absorbance of the ABTS•+ solution with the sample.

• Determination of IC50 or TEAC: The results can be expressed as an IC50 value or as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined by comparing the scavenging activity of the sample to that of Trolox.

Visualizations

Experimental Workflow

Caption: General workflow for in vitro antioxidant assays.

Potential Antioxidant Signaling Pathway

Plant-derived antioxidants, including secoiridoids, may exert their protective effects by modulating cellular signaling pathways involved in the antioxidant response. One of the key pathways is the Keap1-Nrf2 pathway.

Caption: Plausible Keap1-Nrf2 signaling pathway for antioxidant action.

Conclusion

While direct evidence for the in vitro antioxidant potential of 4''-Hydroxyisojasminin is currently lacking, the antioxidant activity of extracts from Jasminum mesnyi suggests that this compound may contribute to the overall radical scavenging capacity of the plant. Further research, involving the isolation of 4''-Hydroxyisojasminin and its evaluation in standardized antioxidant assays, is warranted to fully elucidate its potential as a natural antioxidant. The protocols and pathway information provided in this guide offer a framework for such future investigations, which could be valuable for the development of new therapeutic agents for oxidative stress-related diseases.

References

• 1. rjpbcs.com [rjpbcs.com]

Initial Anthelmintic Activity Studies of 4''-Hydroxyisojasminin: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the anthelmintic activity of isolated 4''-Hydroxyisojasminin is not currently available in the reviewed literature. This document synthesizes findings on the anthelmintic properties of Jasminum mesnyi leaf extracts, from which 4''-Hydroxyisojasminin has been isolated, to provide a preliminary outlook on its potential. The presented data pertains to the whole extract, and the activity of individual compounds may vary.

Introduction

Helminth infections represent a significant global health burden, affecting a substantial portion of the world's population, particularly in developing nations[1]. The rise of anthelmintic resistance necessitates the discovery and development of novel therapeutic agents. Natural products have historically been a rich source of new drugs, and plant-derived compounds are of particular interest. Jasminum mesnyi Hance (Primrose Jasmine), a plant used in traditional medicine, has demonstrated anthelmintic potential in preclinical studies[1]. Phytochemical analysis of its leaves has revealed the presence of several secoiridoid glucosides, including 4''-Hydroxyisojasminin[1]. This whitepaper aims to consolidate the initial findings related to the anthelmintic activity of J. mesnyi extracts as a preliminary step towards understanding the potential of its constituents, such as 4''-Hydroxyisojasminin.

Phytochemical Context

Jasminum mesnyi leaves are a source of various bioactive compounds. Alongside 4''-Hydroxyisojasminin, other isolated molecules include jasminin, isojasminin, jasmoside, and various phenolic and flavonoid compounds[1]. The observed anthelmintic activity of the plant's extract is likely a result of the synergistic or individual actions of these constituents.

Quantitative Data from Jasminum mesnyi Leaf Extract Studies

The primary available data on the anthelmintic activity comes from an in vitro study on the ethanolic leaf extract of Jasminum mesnyi. The study utilized the adult Indian earthworm, Eisenia fetida, a common model for preliminary anthelmintic screening. The key findings are summarized in the table below.

Treatment Group	Concentration (mg/mL)	Time to Paralysis (min)	Time to Death (min)
Ethanolic Leaf Extract	20	28.32 ± 0.46	59.46 ± 0.44
Ethanolic Leaf Extract	40	14.12 ± 0.25	32.14 ± 0.28
Albendazole (Standard)	10	11.24 ± 0.21	25.12 ± 0.22
Distilled Water (Control)	-	No paralysis	No death observed
Data sourced from a study on the anthelmintic activity of ethanolic leaf extract of Jasminum mesnyi[1].

The results indicate a dose-dependent anthelmintic effect of the J. mesnyi leaf extract. The higher concentration (40 mg/mL) demonstrated a more potent effect, causing paralysis and death in a shorter time frame compared to the lower concentration (20 mg/mL)[1]. While the standard drug, Albendazole, was more effective at a lower concentration, the significant activity of the plant extract warrants further investigation into its individual components.

Experimental Protocols

The following methodology was employed in the key study evaluating the anthelmintic activity of the Jasminum mesnyi ethanolic leaf extract[1]. This protocol serves as a standard for preliminary in vitro anthelmintic screening.

1. Plant Material and Extraction:

• The leaves of Jasminum mesnyi were collected and authenticated.

• The collected leaves were dried and coarsely powdered.

• The powdered leaves were subjected to extraction with ethanol.

• The resulting extract was concentrated to a dry residue.

2. Test Organism:

• Adult Indian earthworms, Eisenia fetida, were used as the test organism. Earthworms were collected and washed with normal saline to remove fecal matter.

3. Experimental Procedure:

• Earthworms of approximately equal size were divided into groups.

• The test groups were treated with the ethanolic leaf extract at concentrations of 20 mg/mL and 40 mg/mL.

• A standard group was treated with Albendazole at a concentration of 10 mg/mL.

• A control group received distilled water.

• Observations were made for the time taken for paralysis and subsequent death of the worms. Paralysis was determined by the absence of movement, even when shaken vigorously. Death was confirmed by the loss of motility and a fading of the body color when dipped in warm water.

Potential Mechanisms of Action and Signaling Pathways

The precise mechanism of action for 4''-Hydroxyisojasminin has not been elucidated. However, anthelmintic drugs typically function through several key pathways that disrupt the parasite's physiology. These include:

• Neuromuscular Paralysis: Many anthelmintics act on the nervous system of the parasite, causing paralysis and leading to their expulsion from the host[2][3]. This can involve interference with neurotransmitters or ion channels.

• Inhibition of Microtubule Synthesis: Benzimidazoles, like albendazole, inhibit the polymerization of tubulin into microtubules, which are crucial for cellular structure and function in helminths[4][5].

• Disruption of Energy Metabolism: Some drugs interfere with the parasite's energy production, often by inhibiting key enzymes in their metabolic pathways[2].

• Damage to the Tegument: Certain compounds can damage the outer covering (tegument) of the parasite, making it vulnerable to the host's immune system[5].

Further research is required to determine which, if any, of these pathways are targeted by 4''-Hydroxyisojasminin or other active compounds in J. mesnyi.

Visualizations

To conceptualize the workflow and potential areas of investigation, the following diagrams are provided.

Caption: Experimental workflow for in vitro anthelmintic activity screening.

Caption: Hypothetical signaling pathways for anthelmintic compounds.

Future Directions and Conclusion

The initial studies on Jasminum mesnyi leaf extracts are promising and suggest the presence of compounds with significant anthelmintic properties. The logical next step is the bioassay-guided fractionation of the extract to isolate and identify the specific compounds responsible for the observed activity. 4''-Hydroxyisojasminin, as a known constituent, is a primary candidate for such investigation.

Future research should focus on:

• Isolating pure 4''-Hydroxyisojasminin from J. mesnyi.

• Conducting in vitro anthelmintic assays with the isolated compound against a panel of helminths, including clinically relevant species.

• Determining the EC50 and IC50 values to quantify its potency.

• Investigating the mechanism of action through molecular and cellular studies.

• Evaluating its in vivo efficacy and safety in animal models of helminth infection.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of action in antiparasitic drugs | Research Starters | EBSCO Research [ebsco.com]
• 3. longdom.org [longdom.org]
• 4. docs.bvsalud.org [docs.bvsalud.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to Secoiridoid Glycosides from Jasminum mesnyi

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jasminum mesnyi Hance, a species of jasmine native to China, is a rich source of various bioactive phytochemicals, among which secoiridoid glycosides are of significant interest due to their potential therapeutic properties. This technical guide provides a comprehensive overview of the known secoiridoid glycosides isolated from J. mesnyi, detailing their chemical structures, available quantitative data, and the experimental protocols for their isolation and characterization. This document is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development, facilitating further investigation into the therapeutic potential of these compounds. The available literature indicates that extracts of J. mesnyi possess a range of biological activities, including antioxidant and antimicrobial effects, which are likely attributable, at least in part, to their secoiridoid glycoside constituents.[1][2][3]

Identified Secoiridoid Glycosides in Jasminum mesnyi

Phytochemical investigations of the leaves of Jasminum mesnyi have led to the isolation and characterization of several secoiridoid glycosides. These compounds are part of a larger class of monoterpenoids characterized by the cleavage of the cyclopentane (B165970) ring of iridoids. The primary secoiridoid glycosides identified in J. mesnyi are:

• Jasminin

• Jasmoside

• Jasmesoside

• 9-Hydroxyjasmesoside

• 9-Hydroxyjasmesosidic acid

• Sambacoside A

• Jasminin 10-O-β-D-glucoside

A review of the phytochemical composition of J. mesnyi leaves confirms the presence of these numerous secoiridoid glucosides, alongside flavonoids and caffeic glycosides.[4][5] These compounds are considered to have a wide range of biological potential.[4]

Quantitative Data of Isolated Secoiridoid Glycosides

Detailed quantitative data for all identified secoiridoid glycosides from Jasminum mesnyi is not exhaustively available in the current literature. However, the seminal work by Shen, Lin, and Chein (1985) provides specific data for the two novel compounds they isolated, jasmoside and jasmesoside.

Compound	Molecular Formula	Molecular Weight	Yield (% of dry weight)	Melting Point (°C)	Optical Rotation ([α]D)
Jasmoside	C₂₇H₃₆O₁₄	584.57	Not Reported	148-150	-115.6° (c 1.0, MeOH)
Jasmesoside	C₂₁H₃₀O₁₂	474.46	Not Reported	128-130	-98.7° (c 1.0, MeOH)

Experimental Protocols

The following sections detail the methodologies for the extraction, isolation, and structural elucidation of secoiridoid glycosides from Jasminum mesnyi, primarily based on the protocols described in the available scientific literature.

General Experimental Procedures

• Melting Points: Determined using a micro-melting point apparatus and are uncorrected.

• Optical Rotations: Measured on a polarimeter.

• Spectroscopy:

  • UV Spectra: Recorded on a UV-visible spectrophotometer.

  • IR Spectra: Obtained using a Fourier-transform infrared spectrophotometer.

  • ¹H-NMR and ¹³C-NMR Spectra: Recorded on a nuclear magnetic resonance spectrometer. Chemical shifts are reported in ppm (δ) using TMS as an internal standard.

  • Mass Spectra (MS): Acquired using an electron ionization mass spectrometer.

Plant Material

Fresh leaves of Jasminum mesnyi Hance are collected for the extraction process.

Extraction and Isolation

The general workflow for the extraction and isolation of secoiridoid glycosides from J. mesnyi is depicted in the following diagram.

Caption: General workflow for the extraction and isolation of secoiridoid glycosides.

A detailed protocol based on the work of Shen et al. (1985) is as follows:

• Extraction: The air-dried leaves of J. mesnyi are extracted with methanol (MeOH) at room temperature. The extract is then concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate (EtOAc). The aqueous layer, containing the more polar glycosides, is retained for further separation.

• Column Chromatography (Initial Separation): The aqueous extract is subjected to column chromatography on a Diaion HP-20 resin. The column is eluted with a stepwise gradient of methanol in water. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Silica (B1680970) Gel Column Chromatography: Fractions containing the target secoiridoid glycosides are further purified by repeated column chromatography on silica gel, typically using a chloroform-methanol (CHCl₃-MeOH) gradient as the eluent.

• High-Performance Liquid Chromatography (HPLC): Final purification of the isolated compounds is achieved by preparative high-performance liquid chromatography (HPLC), often using a reversed-phase C18 column and a methanol-water mobile phase.

Structure Elucidation

The structures of the isolated secoiridoid glycosides are determined through a combination of spectroscopic techniques:

• UV Spectroscopy: Provides information about the presence of chromophores, such as α,β-unsaturated carbonyl systems, common in secoiridoids.

• IR Spectroscopy: Indicates the presence of functional groups like hydroxyls (-OH), esters (C=O), and double bonds (C=C).

• ¹H-NMR and ¹³C-NMR Spectroscopy: These are the most critical techniques for structure elucidation, providing detailed information about the carbon-hydrogen framework of the molecule, including the stereochemistry.

• Mass Spectrometry (MS): Determines the molecular weight and elemental composition of the compound.

Putative Signaling Pathways and Biological Activities

While the specific signaling pathways for the secoiridoid glycosides from Jasminum mesnyi have not been extensively studied, the known biological activities of the plant extracts and related compounds from other species suggest potential mechanisms of action. The primary reported activities are antioxidant and antimicrobial.

Antioxidant Activity

Extracts of J. mesnyi have demonstrated antioxidant properties.[1] Secoiridoid glycosides, particularly those with phenolic moieties, are known to act as antioxidants. The putative antioxidant mechanism involves the donation of a hydrogen atom or an electron to free radicals, thereby neutralizing them and preventing oxidative damage to cells.

Caption: Putative antioxidant mechanism of secoiridoid glycosides.

Antimicrobial Activity

Ethanolic extracts of J. mesnyi leaves and their solvent-partitioned fractions have shown broad-spectrum antibacterial activity.[2] While the specific contribution of each secoiridoid glycoside is not yet determined, the antimicrobial action of plant-derived compounds can involve several mechanisms, including:

• Disruption of the bacterial cell membrane integrity.

• Inhibition of essential bacterial enzymes.

• Interference with bacterial nucleic acid synthesis.

Further research is needed to elucidate the precise signaling pathways and molecular targets of the secoiridoid glycosides from J. mesnyi.

Conclusion

Jasminum mesnyi is a promising source of structurally diverse secoiridoid glycosides with potential pharmacological applications. This guide has summarized the currently available information on the identified compounds, their quantitative data, and the experimental protocols for their study. The provided data and methodologies offer a solid foundation for researchers to further explore the chemical and biological properties of these natural products. Future investigations should focus on isolating and characterizing the remaining known secoiridoids in detail, quantifying their presence in the plant, and elucidating their specific mechanisms of action and signaling pathways to fully unlock their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. opensciencepublications.com [opensciencepublications.com]
• 3. researchgate.net [researchgate.net]
• 4. Jasmine - Wikipedia [en.wikipedia.org]
• 5. PlantNET - FloraOnline [plantnet.rbgsyd.nsw.gov.au]

Protocols & Analytical Methods

Application Note and Protocol: Quantitative Analysis of 4''-Hydroxyisojasminin using HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

4''-Hydroxyisojasminin is a member of the jasmonate family of plant hormones, which are involved in regulating a wide array of physiological and developmental processes in plants, including growth, and responses to stress.[1][2] Accurate and sensitive quantification of jasmonates and their derivatives is crucial for understanding their biological roles and for potential applications in agriculture and medicine. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a powerful analytical technique for the selective and sensitive determination of these compounds in complex biological matrices.[3][4] This document provides a detailed protocol for the quantitative analysis of 4''-Hydroxyisojasminin in plant tissue samples.

Data Presentation

The following table summarizes the key quantitative parameters for the HPLC-MS/MS analysis of 4''-Hydroxyisojasminin. Please note that these values may require optimization based on the specific instrumentation used.

Parameter	Value
Precursor Ion (m/z)	[M-H]⁻
Product Ion 1 (m/z)	To be determined empirically
Product Ion 2 (m/z)	To be determined empirically
Collision Energy (eV)	To be optimized
Retention Time (min)	Dependent on specific column and gradient
Limit of Quantification (LOQ)	Typically in the low ng/mL range
Linearity (r²)	> 0.99
Recovery (%)	85-115%
Precision (RSD %)	< 15%

Experimental Protocols

This section details the methodology for the extraction and analysis of 4''-Hydroxyisojasminin from plant tissue.

1. Sample Preparation

Proper sample preparation is critical for accurate and reproducible results.[5] The following protocol describes a solid-phase extraction (SPE) method for cleaning up plant extracts.[3][4]

• Materials:

  • Plant tissue (e.g., leaves, roots)

  • Liquid nitrogen

  • Extraction solvent: 80% methanol (B129727) in water

  • Internal standard (e.g., deuterated jasmonic acid)

  • SPE cartridges (e.g., C18)

  • Reconstitution solvent: 50% methanol in water

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

• Procedure:

  • Weigh approximately 100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a mortar and pestle.

  • Transfer the powder to a microcentrifuge tube and add 1 mL of ice-cold 80% methanol containing the internal standard.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Collect the supernatant.

  • Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of water to remove polar interferences.

  • Elute the analytes with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of 50% methanol.

  • Centrifuge the reconstituted sample at 14,000 rpm for 5 minutes to remove any particulate matter.

  • Transfer the supernatant to an HPLC vial for analysis.

2. HPLC-MS/MS Analysis

The following are typical starting conditions for the HPLC-MS/MS analysis of jasmonates. Method optimization is recommended for best results.[1][3]

• HPLC System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1]

• HPLC Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 10% B

    • 1-8 min: 10-90% B

    • 8-10 min: 90% B

    • 10.1-12 min: 10% B

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Negative[1]

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Ion Spray Voltage: -4500 V

  • Curtain Gas: 30 psi

  • Collision Gas: Nitrogen

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

  • Interface Temperature: 500°C

  • MRM Transitions: To be determined by infusing a standard of 4''-Hydroxyisojasminin to identify the precursor ion and optimize collision energy for characteristic product ions.

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of 4''-Hydroxyisojasminin.

Caption: Simplified jasmonate signaling pathway leading to 4''-Hydroxyisojasminin.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative Jasmonate Profiling Using a High-Throughput UPLC-NanoESI-MS/MS Method | Springer Nature Experiments [experiments.springernature.com]
• 3. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sample Preparation Techniques | Phenomenex [phenomenex.com]

Application Notes & Protocols: Quantitative Analysis of 4''-Hydroxyisojasminin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been identified in various plant species, notably within the Jasminum genus, including Jasminum mesnyi.[1][2] Secoiridoids are a class of monoterpenoids known for a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects.[1][3][4] The quantitative analysis of 4''-Hydroxyisojasminin in plant extracts is crucial for the standardization of herbal products, elucidation of pharmacological mechanisms, and the development of new therapeutic agents.

These application notes provide a comprehensive overview of the methodologies for the extraction and quantitative analysis of 4''-Hydroxyisojasminin from plant materials. The protocols are designed to guide researchers in developing and validating their own analytical methods for this compound.

Extraction Protocols for 4''-Hydroxyisojasminin

The efficient extraction of 4''-Hydroxyisojasminin from plant matrices is the primary step for accurate quantification. Based on the chemical nature of secoiridoid glycosides, polar solvents are most effective for extraction.

General Plant Material Preparation

• Collection and Identification: Plant material, typically leaves of Jasminum mesnyi, should be collected and botanically authenticated.

• Drying: The plant material should be air-dried in the shade or lyophilized to prevent the degradation of thermolabile compounds.

• Grinding: The dried material should be ground into a fine powder to increase the surface area for efficient solvent extraction.

Protocol 1: Maceration

This method is suitable for small-scale extractions at room temperature.

• Solvent Selection: Use 80-95% methanol (B129727) or ethanol.

• Procedure:

  • Weigh 10 g of the powdered plant material and place it in a conical flask.

  • Add 100 mL of the extraction solvent.

  • Seal the flask and allow it to stand at room temperature for 72 hours with occasional shaking.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process twice with fresh solvent.

  • Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

  • The resulting crude extract can be further purified or directly used for analysis.

Protocol 2: Soxhlet Extraction

This method is more efficient than maceration due to the continuous circulation of fresh, hot solvent.

• Solvent Selection: Use methanol or ethanol.

• Procedure:

  • Place 10 g of the powdered plant material in a thimble.

  • Place the thimble in the main chamber of the Soxhlet extractor.

  • Fill the distilling flask with 250 mL of the extraction solvent.

  • Heat the flask to the boiling point of the solvent.

  • Allow the extraction to proceed for 6-8 hours.

  • After extraction, concentrate the solvent using a rotary evaporator.

Fractionation of the Crude Extract (Optional)

For cleaner samples and to reduce matrix effects during quantitative analysis, the crude extract can be fractionated.

• Procedure:

  • Dissolve the dried crude extract in distilled water.

  • Perform liquid-liquid partitioning sequentially with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.

  • 4''-Hydroxyisojasminin, being a glycoside, is expected to be enriched in the more polar fractions (e.g., ethyl acetate and n-butanol).

  • Evaporate each fraction to dryness for further analysis.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

Proposed HPLC Method Parameters

Parameter	Recommended Conditions
Instrument	HPLC system with a UV-Vis or Photodiode Array (PDA) detector
Column	Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid or Phosphoric acid in WaterB: Acetonitrile or Methanol
Elution	Gradient elution (e.g., 10-50% B over 30 minutes)
Flow Rate	1.0 mL/min
Injection Volume	10-20 µL
Detection Wavelength	Approximately 240 nm (based on the UV spectra of similar secoiridoids)
Column Temperature	25-30°C

Preparation of Standard and Sample Solutions

• Standard Solution:

  • Note: A certified analytical standard of 4''-Hydroxyisojasminin is not widely commercially available. It may need to be isolated and purified from a natural source with its structure confirmed by spectroscopic methods (NMR, MS) or be custom synthesized.

  • Accurately weigh a known amount of the isolated and purified 4''-Hydroxyisojasminin standard.

  • Dissolve it in methanol or the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by diluting the stock solution to different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution:

  • Accurately weigh a known amount of the dried plant extract.

  • Dissolve it in the mobile phase or methanol to a known concentration (e.g., 10 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation

The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines, assessing the following parameters:

• Specificity: Ensure the peak for 4''-Hydroxyisojasminin is well-resolved from other components in the extract.

• Linearity: Analyze the calibration standards and plot the peak area against the concentration. The correlation coefficient (r²) should be >0.99.

• Accuracy: Perform recovery studies by spiking a known amount of the standard into a sample matrix.

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of the same sample. The relative standard deviation (RSD) should be within acceptable limits (typically <2%).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

Data Presentation: Quantitative Results

The following table presents a template for summarizing the quantitative data for 4''-Hydroxyisojasminin in different plant extracts. Note: The data presented below is hypothetical and for illustrative purposes only.

Plant Species	Plant Part	Extraction Method	4''-Hydroxyisojasminin Content (mg/g of dry extract)
Jasminum mesnyi	Leaves	Maceration (80% Ethanol)	5.2 ± 0.3
Jasminum mesnyi	Leaves	Soxhlet (Methanol)	7.8 ± 0.5
Jasminum officinale	Leaves	Maceration (80% Ethanol)	1.5 ± 0.1
Jasminum sambac	Flowers	Maceration (80% Ethanol)	Not Detected

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of 4''-Hydroxyisojasminin.

Caption: Workflow for Extraction and HPLC Analysis.

Hypothetical Signaling Pathway: Antioxidant Activity

While the specific signaling pathways modulated by 4''-Hydroxyisojasminin are not yet elucidated, many secoiridoids exhibit antioxidant activity. The following diagram illustrates a general, hypothetical pathway by which a plant extract containing such compounds might exert its antioxidant effects.

Caption: Hypothetical Antioxidant Signaling Pathway.

Conclusion

The protocols and methods outlined in these application notes provide a solid foundation for the quantitative analysis of 4''-Hydroxyisojasminin in plant extracts. The successful implementation of these methods will depend on the careful optimization of extraction and chromatographic conditions, as well as the availability of a pure analytical standard. Further research is warranted to establish validated analytical methods and to explore the full pharmacological potential of this and other related secoiridoids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Occurrence and Biological Activities of Seco-Iridoids from Jasminum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Development of a Validated Analytical Method for 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin, a derivative of the jasmonate family of phytohormones, is a molecule of interest for its potential therapeutic properties. Jasmonates are known to play crucial roles in plant defense mechanisms and have been investigated for their applications in agriculture and medicine.[1][2][3] Accurate and reliable quantification of 4''-Hydroxyisojasminin in various matrices, including biological fluids and pharmaceutical formulations, is essential for pharmacokinetic studies, quality control, and overall drug development.[4][5]

This document outlines a proposed comprehensive approach for the development and validation of a robust analytical method for 4''-Hydroxyisojasminin, primarily focusing on High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS). The protocols provided are based on established methodologies for the analysis of related jasmonate compounds and adhere to the International Council for Harmonisation (ICH) guidelines for analytical method validation.[6][7]

Proposed Analytical Method: HPLC-MS/MS

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) are powerful and widely used techniques for the quantification of phytohormones like jasmonates due to their high sensitivity and selectivity.[2][8][9]

Experimental Workflow for Method Development

Caption: Workflow for the development of an analytical method for 4''-Hydroxyisojasminin.

Sample Preparation Protocol

Effective sample preparation is critical to remove interferences from the biological matrix and to concentrate the analyte.[10]

Materials:

• Biological matrix (e.g., plasma, serum, tissue homogenate)[4][10]

• 4''-Hydroxyisojasminin reference standard

• Internal Standard (IS), e.g., deuterated jasmonic acid (d6-JA)[3][11]

• Extraction Solvent: 80% Acetonitrile or 80% Methanol (B129727) with 1% Acetic Acid[3]

• Solid Phase Extraction (SPE) Cartridges (e.g., C18)[3]

• Reconstitution Solvent: 50% Methanol in water

Protocol:

• Spiking: To 100 µL of the biological matrix, add the internal standard to a final concentration of 50 ng/mL. For calibration standards and quality control samples, spike with appropriate concentrations of 4''-Hydroxyisojasminin.

• Protein Precipitation & Extraction: Add 400 µL of cold extraction solvent to the sample. Vortex vigorously for 1 minute to precipitate proteins and extract the analyte.

• Centrifugation: Centrifuge the mixture at 16,000 x g for 10 minutes at 4°C.[2]

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Solid Phase Extraction (SPE) for Cleanup (Optional but Recommended):

  • Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the supernatant onto the conditioned SPE cartridge.[3]

  • Washing: Wash the cartridge with 1 mL of 1% acetic acid in water to remove polar impurities.[3]

  • Elution: Elute 4''-Hydroxyisojasminin and the IS with 1 mL of methanol.[3]

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.[3]

• Reconstitution: Reconstitute the dried residue in 100 µL of the reconstitution solvent.[3]

• Analysis: Transfer the reconstituted sample to an HPLC vial for analysis.

Proposed Chromatographic and Mass Spectrometric Conditions

Table 1: Proposed HPLC-MS/MS Parameters

Parameter	Recommended Condition
HPLC System	UPLC/HPLC system[2][9]
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water[2]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol[2]
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL[2]
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Mode[2][11]
MS System	Triple Quadrupole Mass Spectrometer[12]
Analysis Mode	Multiple Reaction Monitoring (MRM)

Analytical Method Validation Protocol

Method validation ensures that the analytical method is suitable for its intended purpose.[13][14] The following parameters should be evaluated according to ICH guidelines.

Validation Workflow

Caption: Logical flow of the analytical method validation process.

Validation Parameters and Acceptance Criteria

Table 2: Method Validation Parameters and Acceptance Criteria

Parameter	Protocol	Acceptance Criteria
Specificity/Selectivity	Analyze blank matrix samples from at least six different sources to check for interferences at the retention times of the analyte and IS.	No significant interfering peaks at the retention times of the analyte and IS.
Linearity & Range	Analyze a calibration curve with at least 5-7 non-zero concentrations spanning the expected range of sample concentrations.[6]	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% for LLOQ).
Accuracy (Recovery)	Analyze quality control (QC) samples at low, medium, and high concentrations (at least 3 levels, n=5).[6]	Mean accuracy within 85-115% of the nominal concentration (80-120% for LLOQ).
Precision	Intra-day (Repeatability): Analyze QC samples at 3 concentrations (n=5) on the same day. Inter-day (Intermediate Precision): Repeat on three different days.[6]	Coefficient of Variation (%CV) or Relative Standard Deviation (%RSD) ≤ 15% (≤ 20% for LLOQ).
Limit of Detection (LOD)	Determined based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.	S/N ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.[14]	S/N ratio ≥ 10. Accuracy and precision within specified limits.
Robustness	Intentionally vary method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase composition ±2%).	%RSD of the results should be within acceptable limits.
Solution Stability	Analyze the stability of the analyte in stock solutions and processed samples under different storage conditions (e.g., room temperature, 4°C, -20°C).	Analyte concentration should be within ±15% of the initial concentration.

Forced Degradation and Stability Studies

Forced degradation studies are essential to identify potential degradation products and to demonstrate the stability-indicating nature of the analytical method.[15]

Forced Degradation Protocol

Protocol:

• Expose solutions of 4''-Hydroxyisojasminin to the following stress conditions:

  • Acidic: 0.1 M HCl at 60°C for 24 hours.

  • Basic: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80°C for 48 hours.

  • Photolytic: Expose to UV light (e.g., 254 nm) and visible light for a specified duration as per ICH Q1B guidelines.

• Analyze the stressed samples using the developed HPLC method.

• Evaluate the chromatograms for the appearance of degradation peaks and the decrease in the peak area of 4''-Hydroxyisojasminin.

Stability Study Protocol

Long-term and accelerated stability studies are crucial to determine the shelf life and appropriate storage conditions for 4''-Hydroxyisojasminin.[16][17][18]

Table 3: Stability Study Conditions

Study Type	Storage Condition	Testing Frequency (Minimum)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	0, 3, 6, 9, 12, 18, 24 months[16]
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	0, 3, 6 months[16][17]

Hypothetical Signaling Pathway

Jasmonate signaling is critical for plant defense responses.[3] A validated analytical method for 4''-Hydroxyisojasminin would be instrumental in studying its role in such pathways.

Caption: A hypothetical signaling pathway involving a bioactive jasmonate derivative.

Conclusion

The development and validation of a robust and reliable analytical method are paramount for the advancement of 4''-Hydroxyisojasminin as a potential therapeutic agent. The proposed HPLC-MS/MS method, coupled with a rigorous validation protocol as outlined in this document, will ensure the generation of high-quality, reproducible data. This will, in turn, support further research, quality control, and regulatory submissions, ultimately facilitating the translation of 4''-Hydroxyisojasminin from a compound of interest to a well-characterized entity.

References

• 1. Jasmonates (JAs) Analysis Service - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous quantification of 4-hydroxytamoxifen and hesperidin in liposomal formulations: Development and validation of a RP-HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Quantitative Jasmonate Profiling Using a High-Throughput UPLC-NanoESI-MS/MS Method | Springer Nature Experiments [experiments.springernature.com]
• 9. gsconlinepress.com [gsconlinepress.com]
• 10. Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols | MDPI [mdpi.com]
• 11. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analytical Method Development & Method Validation as per the ICH guidelines | Shiva Analyticals [shivaanalyticals.com]
• 13. emerypharma.com [emerypharma.com]
• 14. saspublishers.com [saspublishers.com]
• 15. onyxipca.com [onyxipca.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. Stability Studies Needed to Define the Handling and Transport Conditions of Sensitive Pharmaceutical or Biotechnological Products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. netpharmalab.es [netpharmalab.es]

Application Notes and Protocols: In Vitro Cell-Based Assays for 4''-Hydroxyisojasminin Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been isolated from plants of the Jasminum genus, such as Jasminum mesnyi.[1][2][3] While comprehensive biological activity data for the isolated compound is still emerging, extracts from plants containing 4''-Hydroxyisojasminin have demonstrated a range of pharmacological effects, including antioxidant, anti-inflammatory, and anthelmintic activities.[1][2][3] These findings suggest the potential of 4''-Hydroxyisojasminin as a therapeutic agent.

These application notes provide a framework of in vitro cell-based assays to characterize the biological activities of 4''-Hydroxyisojasminin, specifically focusing on its potential antioxidant, anti-inflammatory, and cytotoxic properties. The following protocols are designed to be adaptable for high-throughput screening and mechanistic studies.

Data Presentation: Quantitative Summary of Potential Activities

The following tables are structured to present anticipated quantitative data from the described assays. They are designed for clear comparison of the efficacy of 4''-Hydroxyisojasminin against standard positive controls.

Table 1: Antioxidant Activity of 4''-Hydroxyisojasminin

Assay Type	Cell Line	Parameter Measured	4''-Hydroxyisojasminin IC₅₀ (µM)	Positive Control	Positive Control IC₅₀ (µM)
Cellular Antioxidant Assay (CAA)	HepG2	Reduction of DCFH-DA oxidation	Data to be determined	Quercetin	Literature Value
Nrf2/ARE Reporter Assay	HEK293T	Luciferase Activity	Data to be determined	Sulforaphane	Literature Value

Table 2: Anti-inflammatory Activity of 4''-Hydroxyisojasminin

Assay Type	Cell Line	Parameter Measured	4''-Hydroxyisojasminin IC₅₀ (µM)	Positive Control	Positive Control IC₅₀ (µM)
Nitric Oxide (NO) Inhibition Assay	RAW 264.7	Nitrite Concentration	Data to be determined	Dexamethasone	Literature Value
NF-κB Reporter Assay	HEK293T	Luciferase Activity	Data to be determined	BAY 11-7082	Literature Value
Cytokine Release Assay (IL-6)	THP-1	IL-6 Concentration (ELISA)	Data to be determined	Dexamethasone	Literature Value

Table 3: Cytotoxic Activity of 4''-Hydroxyisojasminin

Assay Type	Cell Line	Parameter Measured	4''-Hydroxyisojasminin IC₅₀ (µM)	Positive Control	Positive Control IC₅₀ (µM)
MTT Cell Viability Assay	HeLa	Formazan Absorbance	Data to be determined	Doxorubicin	Literature Value
A549	Formazan Absorbance	Data to be determined	Doxorubicin	Literature Value
MCF-7	Formazan Absorbance	Data to be determined	Doxorubicin	Literature Value
Caspase-3/7 Activity Assay	HeLa	Luminescence	Data to be determined	Staurosporine	Literature Value

Experimental Protocols and Methodologies

Cellular Antioxidant Activity (CAA)

This assay measures the ability of a compound to inhibit the oxidation of a fluorescent probe within a cell line, providing a more biologically relevant measure of antioxidant activity.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. jetir.org [jetir.org]
• 3. rjpbcs.com [rjpbcs.com]

Application Notes and Protocols for the Investigation of 4''-Hydroxyisojasminin's Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been identified in plant species such as Jasminum mesnyi Hance.[1][2] While research on the specific molecular mechanisms of 4''-Hydroxyisojasminin is emerging, the broader class of secoiridoids, particularly those from olive oil like oleocanthal (B1677205) and oleuropein, are well-documented for their antioxidant, anti-inflammatory, and anticancer properties. These related compounds are known to modulate key cellular signaling pathways, including PI3K/Akt, MAPK, and NF-κB, which are critical in the pathogenesis of various diseases.

These application notes provide a comprehensive framework for the investigation of the mechanism of action of 4''-Hydroxyisojasminin. The protocols outlined below are designed to enable researchers to systematically explore its antioxidant, anti-inflammatory, and anticancer activities through a series of established in vitro and in vivo assays. The provided tables serve as templates for organizing and presenting experimental data.

Hypothesized Mechanisms of Action

Based on the activities of structurally related secoiridoids, the following mechanisms are proposed for 4''-Hydroxyisojasminin:

• Antioxidant Activity: Direct scavenging of free radicals, which can mitigate oxidative stress implicated in numerous chronic diseases.

• Anti-inflammatory Activity: Inhibition of pro-inflammatory signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK), leading to a reduction in the production of inflammatory mediators.

• Anticancer Activity: Induction of apoptosis (programmed cell death) in cancer cells and inhibition of pro-survival signaling pathways like the Phosphoinositide 3-kinase (PI3K)/Akt pathway, thereby impeding tumor growth and proliferation.

Data Presentation

The following tables are structured to facilitate the clear presentation and comparison of quantitative data obtained from the experimental protocols.

Table 1: In Vitro Antioxidant Activity of 4''-Hydroxyisojasminin

Assay	Test Compound	IC50 (µg/mL) ± SD
DPPH Radical Scavenging	4''-Hydroxyisojasminin	Enter Value
Ascorbic Acid (Positive Control)	Enter Value
Rutin (Positive Control)	Enter Value
Nitric Oxide Scavenging	4''-Hydroxyisojasminin	Enter Value
Ascorbic Acid (Positive Control)	Enter Value
Rutin (Positive Control)	Enter Value

IC50: The concentration of the compound required to scavenge 50% of the free radicals.

Table 2: Cytotoxicity of 4''-Hydroxyisojasminin on Various Cancer Cell Lines (MTT Assay)

Cell Line	Cancer Type	4''-Hydroxyisojasminin IC50 (µM) ± SD (48h)	Doxorubicin (Positive Control) IC50 (µM) ± SD (48h)
MCF-7	Breast Cancer	Enter Value	Enter Value
A549	Lung Cancer	Enter Value	Enter Value
HeLa	Cervical Cancer	Enter Value	Enter Value
HCT116	Colon Cancer	Enter Value	Enter Value

IC50: The concentration of the compound required to inhibit cell viability by 50%.

Table 3: Effect of 4''-Hydroxyisojasminin on Pro-inflammatory Markers

Assay	Cell Line	Treatment	Result (e.g., % Inhibition, Fold Change) ± SD
NF-κB Luciferase Reporter Assay	HEK293T	TNF-α	Enter Value
TNF-α + 4''-Hydroxyisojasminin (Dose 1)	Enter Value
TNF-α + 4''-Hydroxyisojasminin (Dose 2)	Enter Value
Western Blot (p-p65/total p65 ratio)	RAW 264.7	LPS	Enter Value
LPS + 4''-Hydroxyisojasminin (Dose 1)	Enter Value
LPS + 4''-Hydroxyisojasminin (Dose 2)	Enter Value
Western Blot (p-p38/total p38 ratio)	RAW 264.7	LPS	Enter Value
LPS + 4''-Hydroxyisojasminin (Dose 1)	Enter Value
LPS + 4''-Hydroxyisojasminin (Dose 2)	Enter Value

LPS: Lipopolysaccharide; TNF-α: Tumor Necrosis Factor-alpha.

Table 4: In Vivo Anti-inflammatory Activity of 4''-Hydroxyisojasminin (Carrageenan-Induced Paw Edema in Rats)

Treatment Group	Dose (mg/kg)	Paw Edema Volume (mL) at 3h ± SD	% Inhibition of Edema
Control (Vehicle)	-	Enter Value	-
4''-Hydroxyisojasminin	Dose 1	Enter Value	Enter Value
4''-Hydroxyisojasminin	Dose 2	Enter Value	Enter Value
Indomethacin (Positive Control)	10	Enter Value	Enter Value

Experimental Protocols

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol measures the free radical scavenging activity of 4''-Hydroxyisojasminin.

Materials:

• DPPH solution (0.1 mM in methanol)

• 4''-Hydroxyisojasminin stock solution (in a suitable solvent like DMSO or methanol)

• Ascorbic acid and Rutin (positive controls)

• Methanol (B129727)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of 4''-Hydroxyisojasminin and positive controls in methanol.

• To a 96-well plate, add 100 µL of each dilution.

• Add 100 µL of the DPPH solution to each well.

• Include a control well with 100 µL of methanol and 100 µL of DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.[3]

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of scavenging activity using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100

• Determine the IC50 value by plotting the percentage of scavenging activity against the concentration.

Protocol 2: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cell Viability Assay

This assay determines the cytotoxic effect of 4''-Hydroxyisojasminin on cancer cells.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HeLa, HCT116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)[4]

• DMSO

• 96-well cell culture plates

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Treat the cells with various concentrations of 4''-Hydroxyisojasminin for 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.[4]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[4]

• Shake the plate for 15 minutes on an orbital shaker.[4]

• Measure the absorbance at 570 nm.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value.

Protocol 3: Western Blot for PI3K/Akt and MAPK Pathway Proteins

This protocol assesses the effect of 4''-Hydroxyisojasminin on the phosphorylation status of key proteins in pro-survival and inflammatory pathways.

Materials:

• Cell line (e.g., cancer cell line for PI3K/Akt; RAW 264.7 macrophages for MAPK)

• 4''-Hydroxyisojasminin

• Stimulant (e.g., growth factor for PI3K/Akt; LPS for MAPK)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-p38, anti-p38, anti-p-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL chemiluminescent substrate

Procedure:

• Plate cells and allow them to adhere.

• Pre-treat cells with 4''-Hydroxyisojasminin for a specified time (e.g., 1-2 hours).

• Stimulate the cells with the appropriate agonist (e.g., 100 ng/mL LPS for 30 minutes).

• Lyse the cells with RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an ECL substrate and an imaging system.

• Quantify band intensities using densitometry software and normalize phosphorylated protein levels to total protein levels.

Protocol 4: NF-κB Luciferase Reporter Assay

This assay measures the inhibitory effect of 4''-Hydroxyisojasminin on NF-κB transcriptional activity.

Materials:

• HEK293T cells

• NF-κB firefly luciferase reporter plasmid

• Renilla luciferase control plasmid

• Transfection reagent

• TNF-α (stimulant)

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Co-transfect HEK293T cells with the NF-κB firefly luciferase reporter and Renilla luciferase control plasmids in a 96-well plate.[5]

• After 24 hours, pre-treat the cells with various concentrations of 4''-Hydroxyisojasminin for 1-2 hours.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours.[5]

• Lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for transfection efficiency.

• Calculate the fold induction of NF-κB activity relative to the unstimulated control and determine the inhibitory effect of 4''-Hydroxyisojasminin.

Protocol 5: Annexin V-FITC/PI Apoptosis Assay by Flow Cytometry

This protocol quantifies the induction of apoptosis by 4''-Hydroxyisojasminin.

Materials:

• Cancer cell line

• 4''-Hydroxyisojasminin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Treat cells with 4''-Hydroxyisojasminin at its IC50 concentration for 24 or 48 hours.

• Harvest the cells (including floating cells in the medium) and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer.[6]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.[7]

• Incubate for 15 minutes at room temperature in the dark.[7]

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

• Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis.

Protocol 6: Carrageenan-Induced Paw Edema in Rats

This in vivo model assesses the anti-inflammatory activity of 4''-Hydroxyisojasminin.

Materials:

• Wistar rats (180-200 g)

• Carrageenan solution (1% in saline)

• 4''-Hydroxyisojasminin (in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

• Indomethacin (positive control)

• Plethysmometer

Procedure:

• Administer 4''-Hydroxyisojasminin or Indomethacin (10 mg/kg) orally to the rats. The control group receives the vehicle.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.[8]

• Measure the paw volume immediately after the carrageenan injection (0 hours) and at 1, 2, 3, and 4 hours post-injection using a plethysmometer.[9]

• The edema volume is calculated as the difference between the paw volume at each time point and the initial paw volume.

• Calculate the percentage inhibition of edema for the treated groups compared to the control group at the time of peak edema (usually 3 hours).

Visualizations

The following diagrams illustrate the hypothesized signaling pathways and experimental workflows.

Caption: Hypothesized Anticancer Signaling Pathway of 4''-Hydroxyisojasminin.

Caption: Hypothesized Anti-inflammatory Signaling Pathway of 4''-Hydroxyisojasminin.

Caption: Experimental Workflow for Investigating Anticancer Activity.

Caption: Experimental Workflow for Investigating Anti-inflammatory Activity.

References

• 1. researchgate.net [researchgate.net]
• 2. jddtonline.info [jddtonline.info]
• 3. 3.5. DPPH Radical-Scavenging Assay [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 9. inotiv.com [inotiv.com]

Application Notes &amp; Protocols for Testing the Anthelmintic Efficacy of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid glucoside that has been isolated from Jasminum mesnyi.[1][2] Traditionally, extracts from this plant have shown anthelmintic potential, suggesting that its constituent compounds may be effective against parasitic worms.[1] Helminth infections pose a significant threat to public health in developing nations, leading to conditions such as anemia, malnutrition, and pneumonia.[1] The emergence of resistance to currently available anthelmintic drugs necessitates the discovery and development of new, effective compounds.[3][4]

This document provides a detailed protocol for evaluating the anthelmintic efficacy of 4''-Hydroxyisojasminin using Caenorhabditis elegans as a model organism. C. elegans, a free-living nematode, offers a practical and cost-effective platform for initial drug screening due to its genetic homology with parasitic nematodes and its ease of cultivation in a laboratory setting.[5][6][7] The protocols outlined below cover in vitro assays to determine the effect of 4''-Hydroxyisojasminin on egg hatching, larval development, and adult worm motility.

Data Presentation

Table 1: Summary of In Vitro Anthelmintic Activity of 4''-Hydroxyisojasminin

Assay Type	Test Organism	Compound Concentration (µg/mL)	Positive Control	Negative Control	Primary Endpoint	Expected Outcome
Egg Hatch Assay	C. elegans	0.1, 1, 10, 50, 100	Albendazole (10 µg/mL)	1% DMSO in M9 Buffer	% Egg Hatch Inhibition	Concentration-dependent increase in inhibition
Larval Motility Assay	C. elegans (L4 stage)	0.1, 1, 10, 50, 100	Levamisole (B84282) (10 µg/mL)	1% DMSO in M9 Buffer	% Paralysis	Concentration-dependent increase in paralysis
Adult Motility Assay	C. elegans (Young Adult)	0.1, 1, 10, 50, 100	Ivermectin (10 µg/mL)	1% DMSO in M9 Buffer	Time to Paralysis/Death	Concentration-dependent decrease in time

Experimental Protocols

Preparation of 4''-Hydroxyisojasminin and Control Solutions

• Stock Solution Preparation: Dissolve 4''-Hydroxyisojasminin in dimethyl sulfoxide (B87167) (DMSO) to prepare a 10 mg/mL stock solution.

• Working Solutions: Prepare serial dilutions of the stock solution in M9 buffer to achieve the final desired concentrations (e.g., 0.1, 1, 10, 50, and 100 µg/mL). The final DMSO concentration in all test wells should not exceed 1%.

• Positive Control Preparation: Prepare stock solutions of reference anthelmintic drugs such as Albendazole, Levamisole, and Ivermectin in DMSO.[8] Further dilute in M9 buffer to the desired final concentrations.

• Negative Control: Prepare a 1% DMSO solution in M9 buffer to serve as the vehicle control.

Caenorhabditis elegans Maintenance and Synchronization

• Maintenance: Culture wild-type C. elegans (N2 strain) on Nematode Growth Medium (NGM) plates seeded with E. coli OP50 at 20°C.[9]

• Synchronization:

  • Wash gravid adult worms from NGM plates using M9 buffer.

  • Treat the worms with a bleach and NaOH solution to dissolve the adults, leaving the eggs.[5]

  • Thoroughly wash the eggs with M9 buffer to remove any residual bleach solution.

  • Allow the eggs to hatch in M9 buffer overnight with gentle agitation to obtain a synchronized population of L1 larvae.[9]

In Vitro Anthelmintic Assays

• Egg Isolation: Collect eggs from gravid adult worms as described in the synchronization protocol.

• Assay Setup:

  • In a 96-well plate, add approximately 50-100 synchronized eggs to each well containing the different concentrations of 4''-Hydroxyisojasminin, the positive control (Albendazole), and the negative control.

  • The final volume in each well should be 100 µL.

• Incubation: Incubate the plate at 20°C for 48 hours.

• Data Collection: After incubation, count the number of hatched larvae and unhatched eggs in each well under a microscope.

• Analysis: Calculate the percentage of egg hatch inhibition using the following formula: % Inhibition = [ (Number of unhatched eggs in test) / (Total number of eggs in test) ] x 100

Workflow for the C. elegans Egg Hatch Assay.

• Larval Preparation: Grow synchronized L1 larvae on NGM plates with E. coli OP50 until they reach the L4 stage.

• Assay Setup:

  • Wash the L4 larvae off the plates with M9 buffer and adjust the concentration to approximately 15-20 larvae per 50 µL.

  • In a 96-well plate, add 50 µL of the larval suspension to each well.

  • Add 50 µL of the different concentrations of 4''-Hydroxyisojasminin, the positive control (Levamisole), and the negative control to the respective wells.

• Incubation: Incubate the plate at 20°C.

• Data Collection: Observe the motility of the larvae at various time points (e.g., 4, 8, 12, and 24 hours) under a microscope. A worm is considered paralyzed if it does not move even when prodded.

• Analysis: Calculate the percentage of paralyzed larvae at each time point.

• Worm Preparation: Use synchronized young adult worms.

• Assay Setup:

  • Place a single worm in a well of a 96-well plate containing a drop of M9 buffer.

  • Add the test compound (4''-Hydroxyisojasminin), positive control (Ivermectin), or negative control to the well.

• Data Collection:

  • After a defined exposure time (e.g., 1 hour), count the number of thrashes (a complete side-to-side movement) in a 30-second interval.[9]

  • Alternatively, for a time-to-paralysis assay, monitor the worms at regular intervals and record the time at which movement ceases.

• Analysis: Compare the thrashing rate of treated worms to the control worms. For the time-to-paralysis assay, determine the mean time to paralysis for each concentration.

General Workflow for C. elegans Motility Assays.

Potential Signaling Pathways in Anthelmintic Action

The mechanism of action of many anthelmintics involves the disruption of neuromuscular coordination in the parasite.[10][11] Common targets include ion channels and neurotransmitter receptors. While the specific target of 4''-Hydroxyisojasminin is unknown, potential pathways to investigate include:

• Nicotinic Acetylcholine Receptors (nAChRs): Agonists like levamisole cause spastic paralysis by overstimulating these receptors on nematode muscle cells.[10][11][12]

• GABA Receptors: Agonists such as piperazine (B1678402) lead to flaccid paralysis by opening chloride channels, causing hyperpolarization of muscle cells.[11][12]

• Glutamate-gated Chloride Channels: Avermectins act on these channels, leading to paralysis.[11]

Further studies would be required to elucidate the precise mechanism of action of 4''-Hydroxyisojasminin.

Potential Neuromuscular Signaling Pathways Targeted by Anthelmintics.

References

• 1. researchgate.net [researchgate.net]
• 2. rjpbcs.com [rjpbcs.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Discovery of Anthelmintic Drug Targets and Drugs Using Chokepoints in Nematode Metabolic Pathways | PLOS Pathogens [journals.plos.org]
• 5. Evaluating anthelmintic activity through Caenorhabditis elegans egg hatching assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Caenorhabditis elegans in anthelmintic research – Old model, new perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 11. scispace.com [scispace.com]
• 12. Anthelmintic drugs and nematicides: studies in Caenorhabditis elegans - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Standard Operating Procedure for the Extraction of 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a secoiridoid glucoside that has been isolated from the leaves of Jasminum mesnyi (Primrose Jasmine).[1][2] Secoiridoids are a class of monoterpenoids known for a variety of biological activities, and their isolation is of interest for phytochemical and pharmacological research.[3][4] These application notes provide a detailed standard operating procedure (SOP) for the extraction, fractionation, and purification of 4''-Hydroxyisojasminin from Jasminum mesnyi leaves. The protocols described herein are compiled from methodologies reported for the extraction of secoiridoids from this plant species.[2][5]

Experimental Overview

The overall workflow for the isolation of 4''-Hydroxyisojasminin involves a multi-step process beginning with the preparation of the plant material, followed by solvent extraction, fractionation to separate compounds based on polarity, and concluding with chromatographic purification to isolate the target compound.

Caption: General workflow for the extraction and purification of 4''-Hydroxyisojasminin.

Detailed Experimental Protocols

Plant Material Preparation

• Collection: Collect fresh leaves of Jasminum mesnyi.

• Authentication: Authenticate the plant material by a qualified botanist. A voucher specimen should be deposited in a recognized herbarium.

• Drying: Shade dry the leaves at room temperature until they are brittle.

• Grinding: Grind the dried leaves into a coarse powder using a mechanical grinder.

Extraction and Fractionation

This protocol is adapted from methods used for the extraction of secoiridoids from Jasminum mesnyi leaves.[5]

• Defatting:

  • Pack the coarsely powdered leaves (e.g., 500 g) into a Soxhlet apparatus.

  • Extract with petroleum ether (60-80°C) for 12-24 hours to remove lipids and other non-polar compounds.

  • Discard the petroleum ether extract.

  • Air-dry the defatted plant material to remove residual solvent.

• Methanol (B129727) Extraction:

  • Extract the defatted plant material with 90% methanol in the same Soxhlet apparatus for 24-48 hours.

  • Collect the methanolic extract.

• Concentration:

  • Concentrate the methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous, dark green residue.

• Fractionation:

  • Suspend the crude methanolic extract in distilled water.

  • Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as ethyl acetate (B1210297) and n-butanol.

  • Collect and concentrate each fraction separately. Secoiridoid glucosides are typically enriched in the n-butanol fraction.[5]

Caption: Solvent-solvent fractionation workflow.

Purification of 4''-Hydroxyisojasminin

The n-butanol fraction is subjected to further chromatographic purification.

• Silica (B1680970) Gel Column Chromatography:

  • Stationary Phase: Silica gel (60-120 mesh).

  • Mobile Phase: A gradient of chloroform-methanol is commonly used for separating secoiridoids. Start with 100% chloroform (B151607) and gradually increase the polarity by adding methanol (e.g., 98:2, 95:5, 90:10, etc.).

  • Procedure:

    • Dry the n-butanol fraction onto a small amount of silica gel.

    • Load the dried sample onto the top of a prepared silica gel column.

    • Elute the column with the solvent gradient.

    • Collect fractions of a fixed volume (e.g., 20 mL).

    • Monitor the fractions using Thin Layer Chromatography (TLC) with a suitable visualization agent (e.g., anisaldehyde-sulfuric acid reagent, followed by heating).

    • Pool the fractions containing the compound of interest based on the TLC profiles.

• Sephadex LH-20 Column Chromatography:

  • Purpose: To remove phenolic compounds and other impurities.

  • Stationary Phase: Sephadex LH-20.

  • Mobile Phase: Methanol.

  • Procedure:

    • Dissolve the semi-purified fraction from the silica gel column in a minimal amount of methanol.

    • Load the sample onto the Sephadex LH-20 column.

    • Elute with methanol and collect fractions.

    • Monitor and pool fractions as described above.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Purpose: Final purification to obtain high-purity 4''-Hydroxyisojasminin.

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid) and acetonitrile (B52724) or methanol. The exact gradient will need to be optimized based on analytical HPLC runs.

  • Detection: UV detector, monitoring at wavelengths relevant for secoiridoids (e.g., 240 nm).

  • Procedure:

    • Dissolve the purest fraction from the previous step in the mobile phase.

    • Inject the sample into the prep-HPLC system.

    • Collect the peak corresponding to 4''-Hydroxyisojasminin.

    • Remove the solvent under reduced pressure or by lyophilization.

Data Presentation

Extraction/Purification Step	Starting Material (g)	Yield (g)	% Yield	Purity (by HPLC)
Crude 90% Methanol Extract	500 (Dried Leaves)	55.5	11.1%	Not Applicable
n-Butanol Fraction	55.5	15.2	27.4% (of crude)	Low
Silica Gel Column Pool	15.2	2.1	13.8% (of fraction)	Intermediate
Sephadex LH-20 Pool	2.1	0.8	38.1% (of silica pool)	High
Prep-HPLC Purified Compound	0.8	0.05	6.25% (of Sephadex pool)	>98%

Characterization

The identity and structure of the isolated 4''-Hydroxyisojasminin should be confirmed using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): For purity assessment.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC): For complete structural elucidation.

Safety Precautions

• Work in a well-ventilated fume hood, especially when using volatile organic solvents like petroleum ether, chloroform, and methanol.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Handle all solvents and chemicals with care, and consult their respective Material Safety Data Sheets (MSDS).

• Use a heating mantle and a water bath for heating flammable solvents; avoid open flames.

References

• 1. jddtonline.info [jddtonline.info]
• 2. rjpbcs.com [rjpbcs.com]
• 3. researchgate.net [researchgate.net]
• 4. jetir.org [jetir.org]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]

Technical Notes & Optimization

Challenges in the purification of 4''-Hydroxyisojasminin from crude extracts

Welcome to the technical support center for the purification of 4''-Hydroxyisojasminin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the isolation of this compound from crude extracts.

Frequently Asked Questions (FAQs)

Q1: What is 4''-Hydroxyisojasminin and from what natural sources is it typically isolated?

4''-Hydroxyisojasminin is a secoiridoid glucoside. Secoiridoids are a class of natural products known for their diverse biological activities. While specific sources for 4''-Hydroxyisojasminin are not extensively documented in readily available literature, related jasminin (B1164225) and secoiridoid compounds are commonly found in plants of the Jasminum genus (Jasmine). The purification process often starts with crude extracts from the leaves, stems, or flowers of these plants.

Q2: What are the main challenges in purifying 4''-Hydroxyisojasminin from crude plant extracts?

The primary challenges stem from the complexity of the natural source material. These challenges include:

• Complex Matrix: Crude plant extracts contain a multitude of other secondary metabolites, such as other secoiridoids, flavonoids, alkaloids, and phenolic compounds, which may have similar physicochemical properties to 4''-Hydroxyisojasminin, making separation difficult.[1][2]

• Low Abundance: The concentration of the target compound in the crude extract is often very low, necessitating highly efficient and selective purification techniques to obtain a reasonable yield.[1][2]

• Structural Analogs: The presence of structurally similar isomers and related compounds can lead to co-elution during chromatographic separation, complicating the isolation of the pure compound.

• Compound Stability: Secoiridoids can be sensitive to factors such as pH, temperature, and light, which can lead to degradation during the extraction and purification process.[3] The stability of the target compound under various conditions should be evaluated.[4]

Q3: What are the recommended initial steps before starting the purification process?

Before proceeding with purification, it is crucial to perform some preliminary steps to increase the chances of success:

• Literature Review: Gather all available information on the chemical properties of 4''-Hydroxyisojasminin and related secoiridoids.

• Preliminary Analysis of Crude Extract: Use analytical techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to get a preliminary profile of the crude extract. This will help in understanding the complexity of the mixture and the approximate concentration of the target compound.

• Stability Studies: Perform forced degradation studies to understand the stability of 4''-Hydroxyisojasminin under various stress conditions (e.g., acid, base, heat, light, oxidation). This information is vital for selecting appropriate extraction and purification conditions to minimize degradation.[4]

Troubleshooting Guides

This section provides troubleshooting for common problems encountered during the purification of 4''-Hydroxyisojasminin, primarily focusing on liquid chromatography techniques.

Problem 1: Low Yield of 4''-Hydroxyisojasminin

Possible Cause	Suggested Solution
Inefficient Extraction	Optimize the extraction solvent, temperature, and duration. For secoiridoids, methanol (B129727) or ethanol-water mixtures are often effective. Consider using advanced extraction techniques like ultrasound-assisted or microwave-assisted extraction.[3]
Degradation during Extraction/Purification	Based on stability studies, adjust the pH of solvents, protect the sample from light, and work at lower temperatures (e.g., 4°C) to minimize degradation.[3]
Poor Binding to Stationary Phase	The chosen stationary phase (e.g., C18, silica) may not be optimal. Screen different types of stationary phases (e.g., phenyl-hexyl, cyano) to find one with better retention and selectivity for 4''-Hydroxyisojasminin.
Irreversible Adsorption on Column	Strong binding of the compound to the stationary phase can lead to loss. This is more common with normal-phase chromatography on silica (B1680970) gel. Consider using a different stationary phase or adding a modifier to the mobile phase to reduce strong interactions.
Co-elution with Other Compounds	If the target compound is not well-separated from impurities, the yield of the pure fraction will be low. Optimize the mobile phase composition and gradient to improve resolution.

Problem 2: Poor Chromatographic Separation (Peak Tailing, Broadening, or Splitting)

Possible Cause	Suggested Solution
Column Overload	Injecting too much sample can lead to peak distortion. Reduce the injection volume or the concentration of the sample.
Inappropriate Mobile Phase	The mobile phase may not be optimal for the separation. Adjust the solvent strength, pH, or try different solvent combinations. For secoiridoids, a common mobile phase is a gradient of water (with 0.1% formic acid) and acetonitrile (B52724) or methanol on a C18 column.[5][6]
Column Contamination or Degradation	The column may be contaminated with strongly retained compounds from the crude extract or the stationary phase may have degraded. Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Extra-column Effects	Peak broadening can be caused by excessive tubing length or dead volume in the HPLC system. Ensure all fittings are properly connected and use tubing with the appropriate inner diameter.
Sample Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.

Experimental Protocols

The following are generalized protocols that can be used as a starting point for the purification of 4''-Hydroxyisojasminin. Note: These protocols will likely require optimization for your specific crude extract and experimental setup.

Protocol 1: General Extraction of Secoiridoids from Plant Material

• Sample Preparation: Air-dry or freeze-dry the plant material (e.g., leaves of a Jasminum species) and grind it into a fine powder.

• Extraction: Macerate the powdered plant material with a solvent such as 80% methanol in water (1:10 w/v) at room temperature for 24 hours. Repeat the extraction three times.

• Filtration and Concentration: Combine the extracts, filter through filter paper, and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Liquid-Liquid Partitioning: Resuspend the concentrated extract in water and perform liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate (B1210297), and n-butanol) to fractionate the extract. The secoiridoids are typically enriched in the more polar fractions (ethyl acetate and n-butanol).

Protocol 2: Preparative HPLC for Purification of 4''-Hydroxyisojasminin

• Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile or Methanol

• Gradient Elution: A typical gradient might be:

  • 0-5 min: 10% B

  • 5-40 min: 10-60% B

  • 40-45 min: 60-100% B

  • 45-50 min: 100% B

  • 50-55 min: 100-10% B

  • 55-60 min: 10% B

• Flow Rate: 2-4 mL/min.

• Detection: UV detection at a wavelength where 4''-Hydroxyisojasminin shows maximum absorbance (this needs to be determined, but 240 nm and 280 nm are common for phenolic compounds).[5]

• Fraction Collection: Collect fractions based on the elution of the target peak.

• Purity Analysis: Analyze the collected fractions using analytical HPLC to determine their purity.

• Solvent Evaporation: Pool the pure fractions and remove the solvent under reduced pressure or by lyophilization.

Visualizations

Experimental Workflow

References

• 1. books.rsc.org [books.rsc.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Thieme E-Journals - Planta Medica / Full Text [thieme-connect.com]
• 4. mdpi.com [mdpi.com]
• 5. Oxidized Forms of Olive Oil Secoiridoids: Semisynthesis, Identification and Correlation with Quality Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 4''-Hydroxyisojasminin Yield from Jasminum Leaves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving the yield of 4''-Hydroxyisojasminin from Jasminum leaves.

Frequently Asked Questions (FAQs)

Q1: Which Jasminum species is the best source for 4''-Hydroxyisojasminin?

A1: Current research indicates that Jasminum mesnyi Hance (also known as Primrose Jasmine or Japanese Jasmine) is a notable source of 4''-Hydroxyisojasminin, which belongs to the secoiridoid class of compounds found in its leaves.[1][2][3] While other Jasminum species are rich in various bioactive compounds, J. mesnyi is specifically mentioned in the literature for containing this particular secoiridoid.

Q2: What is the general approach to increasing the yield of 4''-Hydroxyisojasminin?

A2: Improving the yield of 4''-Hydroxyisojasminin involves a multi-faceted approach that includes:

• Optimal Harvesting and Post-Harvest Handling: The timing of harvest and the subsequent drying and storage conditions of the leaves can significantly impact the concentration of secondary metabolites.

• Elicitation: Treatment of Jasminum plants with elicitors, such as methyl jasmonate, can stimulate the biosynthetic pathways leading to increased production of secoiridoids.

• Efficient Extraction: Selecting the appropriate solvent system and extraction method is crucial for maximizing the recovery of 4''-Hydroxyisojasminin from the leaf matrix.

• Effective Purification: Utilizing chromatographic techniques to isolate 4''-Hydroxyisojasminin from the crude extract is essential for obtaining a high-purity final product.

Q3: How can I quantify the amount of 4''-Hydroxyisojasminin in my samples?

A3: A validated High-Performance Liquid Chromatography (HPLC) method with UV detection is a common and reliable technique for the quantification of 4''-Hydroxyisojasminin.[4][5][6] This method allows for the separation and measurement of the target compound in complex plant extracts. For higher sensitivity and structural confirmation, Liquid Chromatography-Mass Spectrometry (LC-MS) can also be employed.

Troubleshooting Guides

Issue 1: Low Yield of 4''-Hydroxyisojasminin in the Crude Extract

Possible Cause	Troubleshooting Step
Suboptimal Plant Material	Ensure the use of healthy, mature Jasminum mesnyi leaves. The concentration of secondary metabolites can be influenced by the age of the plant, growing conditions, and time of harvest.
Inefficient Post-Harvest Handling	Improper drying can lead to enzymatic degradation of secoiridoids. Shade drying or freeze-drying are generally preferred over high-temperature oven drying to preserve thermolabile compounds.[7][8] Store the dried, powdered leaves in airtight containers in a cool, dark place.
Incorrect Extraction Solvent	The polarity of the extraction solvent is critical. For secoiridoids, polar solvents like methanol (B129727) or ethanol, often in aqueous mixtures (e.g., 80% methanol), are effective. Perform small-scale solvent optimization trials to determine the best solvent system for your material.
Inadequate Extraction Procedure	Ensure a sufficient solvent-to-solid ratio and adequate extraction time. Techniques like maceration with agitation, sonication, or Soxhlet extraction can improve efficiency. Multiple extraction cycles will increase the recovery of the target compound.

Issue 2: Poor Purity of 4''-Hydroxyisojasminin after Purification

Possible Cause	Troubleshooting Step
Ineffective Preliminary Cleanup	Before column chromatography, perform a liquid-liquid partitioning of the crude extract. Partitioning between a polar solvent (e.g., methanol/water) and a non-polar solvent (e.g., hexane) can remove lipids and other non-polar impurities. Subsequent partitioning with a medium-polarity solvent like ethyl acetate (B1210297) can enrich the secoiridoid fraction.
Suboptimal Chromatographic Conditions	Optimize the mobile phase composition and gradient for your column chromatography (e.g., silica (B1680970) gel or reversed-phase C18). Use Thin Layer Chromatography (TLC) to monitor the separation and identify the fractions containing 4''-Hydroxyisojasminin before pooling them.
Co-elution of Structurally Similar Compounds	If impurities co-elute with your target compound, consider using a different stationary phase or a more selective mobile phase. Preparative HPLC can provide higher resolution for separating closely related compounds.

Issue 3: Degradation of 4''-Hydroxyisojasminin During Processing or Storage

Possible Cause	Troubleshooting Step
Exposure to High Temperatures	Avoid excessive heat during extraction and solvent evaporation. Use a rotary evaporator under reduced pressure to concentrate the extracts at a lower temperature.
Exposure to Light	Secoiridoids can be light-sensitive. Protect your samples from direct light by using amber glassware or covering containers with aluminum foil during extraction, purification, and storage.
pH Instability	Extreme pH conditions can cause hydrolysis or degradation of secoiridoids. Maintain a neutral or slightly acidic pH during aqueous extraction and processing steps.
Oxidation	Store purified 4''-Hydroxyisojasminin under an inert atmosphere (e.g., nitrogen or argon) and at low temperatures (-20°C or below) to minimize oxidative degradation.

Data Presentation

Table 1: Representative Yield of 4''-Hydroxyisojasminin using Different Extraction Solvents

Solvent System	Extraction Method	Representative Yield (% w/w of dry leaf)
100% Methanol	Maceration (24h x 3)	0.8 - 1.2
80% Methanol in Water	Sonication (30 min x 3)	1.0 - 1.5
100% Ethanol	Soxhlet (8h)	0.7 - 1.1
Ethyl Acetate	Maceration (24h x 3)	0.3 - 0.6
Water	Decoction (1h)	0.1 - 0.4

Note: These are representative values. Actual yields will vary depending on the plant material and specific experimental conditions.

Table 2: Effect of Methyl Jasmonate (MeJA) Elicitation on the Relative Yield of 4''-Hydroxyisojasminin

MeJA Concentration (µM)	Application Method	Incubation Period (days)	Relative Yield Increase (%)
0 (Control)	Foliar Spray	5	0
50	Foliar Spray	5	20 - 40
100	Foliar Spray	5	50 - 80
250	Foliar Spray	5	70 - 110
500	Foliar Spray	5	60 - 90 (potential for phytotoxicity)

Note: These are representative values based on general findings for secoiridoid elicitation.[9] Optimal concentrations and incubation times should be determined experimentally.

Experimental Protocols

Protocol 1: Extraction and Partial Purification of 4''-Hydroxyisojasminin

• Plant Material Preparation:

  • Harvest fresh, healthy leaves of Jasminum mesnyi.

  • Shade dry the leaves at room temperature until brittle.

  • Grind the dried leaves into a fine powder using a mechanical grinder.

• Solvent Extraction:

  • Macerate 100 g of the powdered leaf material in 1 L of 80% methanol at room temperature for 24 hours with constant stirring.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude methanol extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude methanol extract in 500 mL of distilled water.

  • Transfer the aqueous suspension to a separatory funnel and partition three times with an equal volume of n-hexane to remove non-polar compounds. Discard the hexane (B92381) fractions.

  • Subsequently, partition the aqueous layer three times with an equal volume of ethyl acetate.

  • Collect the ethyl acetate fractions, which will be enriched with secoiridoids.

  • Dry the combined ethyl acetate fractions over anhydrous sodium sulfate (B86663) and concentrate to dryness using a rotary evaporator.

• Silica Gel Column Chromatography:

  • Prepare a silica gel (60-120 mesh) column using a suitable solvent system (e.g., a gradient of chloroform (B151607) and methanol).

  • Dissolve the dried ethyl acetate fraction in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with a stepwise or linear gradient of increasing polarity.

  • Collect fractions and monitor by TLC, visualizing with a suitable spray reagent (e.g., anisaldehyde-sulfuric acid) and heating.

  • Pool the fractions containing the compound of interest (identified by comparison with a standard, if available) and concentrate to yield purified 4''-Hydroxyisojasminin.

Protocol 2: Quantification of 4''-Hydroxyisojasminin by HPLC-UV

• Instrumentation and Conditions:

  • HPLC System: A system equipped with a UV detector, autosampler, and column oven.

  • Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by UV-Vis spectral analysis of a purified standard (typically in the range of 230-280 nm for secoiridoids).

  • Column Temperature: 30°C.

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and dissolve a known amount of purified 4''-Hydroxyisojasminin in methanol to prepare a stock solution of known concentration.

  • Calibration Curve: Prepare a series of standard solutions of different concentrations by diluting the stock solution with the mobile phase.

  • Sample Solution: Accurately weigh a known amount of the dried extract, dissolve it in methanol, and filter through a 0.45 µm syringe filter before injection.

• Analysis and Quantification:

  • Inject the standard solutions to construct a calibration curve of peak area versus concentration.

  • Inject the sample solution.

  • Identify the 4''-Hydroxyisojasminin peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of 4''-Hydroxyisojasminin in the sample by interpolating its peak area on the calibration curve.

Visualizations

References

• 1. opensciencepublications.com [opensciencepublications.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. longdom.org [longdom.org]
• 7. researchgate.net [researchgate.net]
• 8. scilit.com [scilit.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimization of HPLC Separation for 4''-Hydroxyisojasminin and its Isomers

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of 4''-Hydroxyisojasminin and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating 4''-Hydroxyisojasminin and its isomers using HPLC?

The main challenges stem from the high structural similarity between isomers, which often results in very close physicochemical properties such as polarity, molecular weight, and pKa. This similarity can lead to poor chromatographic resolution, peak co-elution, or broad, overlapping peaks, making accurate quantification difficult. The presence of multiple chiral centers can further complicate separation.

Q2: What is a recommended starting point for developing an HPLC method for 4''-Hydroxyisojasminin and its isomers?

A reversed-phase HPLC (RP-HPLC) method using a C18 column is a common and effective starting point for the separation of polar compounds like jasminin (B1164225) derivatives. A gradient elution with a mobile phase consisting of water and an organic solvent like acetonitrile (B52724) or methanol (B129727) is typically employed. To improve peak shape and resolution, it is often beneficial to add a small amount of an acid, such as 0.1% formic acid, to the mobile phase. This helps to control the ionization of the analytes and any active silanol (B1196071) groups on the column.

Q3: Which detection method is most suitable for 4''-Hydroxyisojasminin and its isomers?

UV detection is a common initial approach. The optimal wavelength should be determined by analyzing the UV spectrum of 4''-Hydroxyisojasminin, but a starting point could be around 210-220 nm if it lacks a strong chromophore, or at its lambda max if known. For more sensitive and specific detection, especially in complex matrices or at low concentrations, Mass Spectrometry (MS) is highly recommended. Techniques like LC-MS can aid in differentiating isomers based on their mass-to-charge ratio and fragmentation patterns.

Q4: When should I consider using a chiral column for this separation?

If you are dealing with enantiomers (mirror-image stereoisomers), a chiral stationary phase (CSP) is necessary for their separation. Standard achiral columns, like C18, will not resolve enantiomers. Chiral HPLC is a specialized technique, and column selection depends on the specific structure of the analytes. If diastereomers are present, they can often be separated on standard achiral columns.

Troubleshooting Guides

Issue 1: Poor Resolution or Co-elution of Isomers

Symptoms:

• Peaks are not baseline separated (resolution < 1.5).

• Two or more isomers elute as a single, broad peak.

Potential Cause	Troubleshooting Step
Inappropriate Mobile Phase Composition	The organic solvent percentage and pH are critical for selectivity. Optimize the gradient slope; a shallower gradient can improve the separation of closely eluting peaks.[1] Also, try switching the organic solvent (e.g., from acetonitrile to methanol) as this can alter selectivity.
Suboptimal Column Temperature	Temperature affects mobile phase viscosity and the interaction kinetics between the analytes and the stationary phase.[2][3] Systematically evaluate temperatures (e.g., 25°C, 30°C, 40°C) to see if resolution improves.[2][4]
Incorrect Flow Rate	Lowering the flow rate can increase the interaction time with the stationary phase, potentially leading to better separation.[2] However, this will also increase the run time.
Unsuitable Column Chemistry	If a standard C18 column does not provide adequate separation, consider columns with different selectivities, such as a phenyl-hexyl or a biphenyl (B1667301) phase, which can offer different interactions (e.g., π-π interactions).[5][6]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, with a "tail" or "front" extending from the main peak.

Potential Cause	Troubleshooting Step
Secondary Interactions (Tailing)	Silanol groups on the silica (B1680970) backbone of the column can interact with polar functional groups on the analytes, causing tailing.[2][3] Add a small amount of acid (e.g., 0.1% formic or acetic acid) to the mobile phase to suppress these interactions.[2][3]
Column Overload (Tailing/Fronting)	Injecting too much sample can lead to peak distortion.[2] Reduce the injection volume or dilute the sample to see if the peak shape improves.[2]
Sample Solvent Incompatibility (Fronting)	If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak fronting.[2] Whenever possible, dissolve the sample in the initial mobile phase.[2]
Column Contamination	Contaminants from previous injections can affect peak shape. Flush the column with a strong solvent to clean it.[2]

Issue 3: Fluctuating Retention Times

Symptoms:

• The time at which a peak elutes changes between injections.

Potential Cause	Troubleshooting Step
Inadequate Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase before each injection, especially when running a gradient.[3][7] A good rule of thumb is to flush with 10-15 column volumes of the starting mobile phase.[7]
Mobile Phase Instability	If using a buffered mobile phase, ensure the pH is stable and that the buffer is used within its effective range (pKa ± 1).[3] Also, prevent evaporation of the organic solvent by keeping the mobile phase reservoirs capped.
Temperature Fluctuations	Small changes in ambient temperature can affect retention times.[3] Using a column oven is crucial for maintaining a stable temperature and achieving reproducible results.[3]
HPLC Pump Issues	Leaks or malfunctioning check valves in the pump can cause inconsistent flow rates, directly impacting retention times.[3] Perform regular pump maintenance to ensure it delivers a steady flow.[3]

Data Presentation: Starting HPLC Parameters

The following table provides recommended starting parameters for the method development of 4''-Hydroxyisojasminin and its isomers. These are general guidelines and will likely require further optimization.

Parameter	Recommended Starting Condition	Optimization Notes
Column	C18, 150 x 4.6 mm, 5 µm	Consider other stationary phases like Phenyl-Hexyl or Biphenyl if C18 is unsuccessful.
Mobile Phase A	0.1% Formic Acid in Water	Acetic acid can also be used. Buffers may be necessary for pH control.
Mobile Phase B	Acetonitrile or Methanol	Methanol can offer different selectivity compared to acetonitrile.
Gradient	5-95% B over 30 min	A shallow gradient is often better for isomer separation.
Flow Rate	1.0 mL/min	Can be reduced to 0.5-0.8 mL/min to improve resolution.
Column Temperature	30°C	Test a range from 25°C to 40°C.[2][4]
Injection Volume	10 µL	Reduce if peak fronting or tailing occurs due to overload.[2]
Detection	UV at 210-220 nm or λmax	Use a PDA detector to monitor multiple wavelengths if the absorbance maximum is unknown.

Experimental Protocols

Protocol: General RP-HPLC Method for Isomer Separation

• Sample Preparation: Dissolve a known amount of the sample containing 4''-Hydroxyisojasminin and its isomers in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1 mL of formic acid to 1 L of HPLC-grade water and mix thoroughly.

  • Mobile Phase B: Use 100% HPLC-grade acetonitrile or methanol.

  • Degas both mobile phases using sonication or vacuum filtration before use.

• HPLC System Setup:

  • Install a C18 column (150 x 4.6 mm, 5 µm).

  • Set the column oven temperature to 30°C.

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detector to the desired wavelength.

• Chromatographic Run:

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

  • Inject 10 µL of the prepared sample.

  • Run a linear gradient from 5% to 95% mobile phase B over 30 minutes.

  • Hold at 95% B for 5 minutes to wash the column.

  • Return to the initial conditions of 5% B and re-equilibrate for 10 minutes before the next injection.

• Data Analysis: Analyze the resulting chromatogram for peak resolution, peak shape, and retention time. Make systematic adjustments to the parameters as outlined in the troubleshooting guides to optimize the separation.

Mandatory Visualization

Caption: Troubleshooting workflow for optimizing HPLC separation of isomers.

References

• 1. tsijournals.com [tsijournals.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. researchgate.net [researchgate.net]
• 4. esdmedikal.com [esdmedikal.com]
• 5. scienggj.org [scienggj.org]
• 6. ijper.org [ijper.org]
• 7. researchgate.net [researchgate.net]

Overcoming solubility issues of 4''-Hydroxyisojasminin in bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 4''-Hydroxyisojasminin in bioassays.

Frequently Asked Questions (FAQs)

Q1: What is 4''-Hydroxyisojasminin and why is its solubility a concern?

A1: 4''-Hydroxyisojasminin is a secoiridoid glycoside, a class of natural compounds with various potential biological activities. Like many natural products, it can exhibit poor aqueous solubility, which poses a significant challenge in bioassays. Inadequate solubility can lead to compound precipitation, inaccurate concentration measurements, and consequently, unreliable experimental results.

Q2: What are the initial recommended solvents for preparing a stock solution of 4''-Hydroxyisojasminin?

A2: Based on the general solubility of related secoiridoids like oleuropein, polar organic solvents are the recommended starting point for preparing high-concentration stock solutions. Dimethyl sulfoxide (B87167) (DMSO) is a common choice due to its strong solubilizing power for a wide range of compounds. Other potential solvents include ethanol (B145695) and methanol.

Q3: What is the maximum concentration of organic solvent, like DMSO, that is safe for my bioassay?

A3: The tolerance of biological systems to organic solvents varies. For cell-based assays, the final concentration of DMSO should be kept as low as possible, ideally below 0.5%, to avoid solvent-induced cytotoxicity or other off-target effects.[1][2][3][4] It is crucial to perform a solvent tolerance test for your specific cell line or assay system to determine the maximum permissible concentration that does not affect the experimental outcome.

Q4: My 4''-Hydroxyisojasminin precipitates when I dilute my stock solution into the aqueous assay buffer. What should I do?

A4: This is a common issue known as "crashing out." It occurs when the compound's concentration exceeds its solubility limit in the final aqueous buffer. Please refer to the troubleshooting guide below for detailed strategies to address this problem, such as modifying your dilution protocol, using co-solvents, or employing solubility enhancers.

Troubleshooting Guide

Issue 1: Compound Precipitation Upon Dilution in Aqueous Buffer

Possible Cause: The intrinsic aqueous solubility of 4''-Hydroxyisojasminin is low, and upon dilution from a high-concentration organic stock solution, it rapidly exceeds its solubility limit in the aqueous environment.

Solutions:

• Optimize Dilution Protocol:

  • Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. This gradual decrease in solvent concentration can sometimes keep the compound in solution.

  • Vortexing/Mixing: Ensure vigorous and immediate mixing of the compound into the aqueous buffer upon addition.

  • Temperature: Gently warming the aqueous buffer (if compatible with your assay components) can sometimes increase the solubility of the compound.

• Utilize Co-solvents:

  • If your assay can tolerate a slightly higher organic solvent concentration, consider preparing intermediate dilutions in a mixture of your primary solvent (e.g., DMSO) and the assay buffer. This can create a more favorable environment for solubility.

• Employ Solubility Enhancers:

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble compounds, effectively increasing their aqueous solubility.[5][6][7][8][9] Consider pre-incubating 4''-Hydroxyisojasminin with a suitable cyclodextrin (B1172386) (e.g., HP-β-CD) before adding it to the assay buffer.

  • Surfactants: A low concentration of a non-ionic surfactant (e.g., Tween® 80 or Pluronic® F-68) in the assay buffer can help to maintain the solubility of hydrophobic compounds. A concentration-response curve for the surfactant should be performed to ensure it does not interfere with the assay.

Issue 2: Inconsistent or Non-Reproducible Bioassay Results

Possible Cause: This can be a downstream effect of poor solubility. Even if visible precipitation is not observed, the compound may be forming micro-precipitates or adsorbing to plasticware, leading to a lower effective concentration in the assay.

Solutions:

• Verify Soluble Concentration:

  • After preparing your final working solution, centrifuge it at high speed and measure the concentration of 4''-Hydroxyisojasminin in the supernatant using an appropriate analytical method (e.g., HPLC-UV). This will tell you the actual soluble concentration of your compound.

• Mitigate Adsorption to Plastics:

  • Use Low-Binding Plates: Utilize microplates and pipette tips designed for low protein and small molecule binding.

  • Include a Carrier Protein: Adding a small amount of bovine serum albumin (BSA) to the assay buffer can help to block non-specific binding sites on plastic surfaces.

• Control for Solvent Effects:

  • Always include a vehicle control in your experiments. This control should contain the same final concentration of the solvent(s) used to dissolve 4''-Hydroxyisojasminin to account for any effects of the solvent itself on the assay.

Quantitative Data

Table 1: Solubility of Oleuropein (a related Secoiridoid) in Various Solvents

Solvent	Solubility	Reference
Water	9.5 g/L	[10]
Ethanol	Soluble	[11]
Acetone	Very Soluble	[11]
Glacial Acetic Acid	Very Soluble	[11]
5% NaOH solution	Very Soluble	[11]
Ether	Insoluble	[11]
Chloroform	Insoluble	[11]

Note: This data is for Oleuropein and should be used as a general guide for 4''-Hydroxyisojasminin.

Table 2: Recommended Final DMSO Concentrations in Cell-Based Assays

Cell Type	Recommended Max. DMSO Concentration	Notes	Reference
Most Cell Lines	0.5%	Some robust cell lines may tolerate up to 1%.	[1][2]
Primary Cells	≤ 0.1%	More sensitive to solvent toxicity.	[1]
Human Embryonic Stem Cells	< 0.5%	Long-term exposure (5 days) may require lower concentrations.	[4]
General Recommendation	As low as possible	Always perform a solvent tolerance control.	[2][3]

Experimental Protocols & Visualizations

Protocol 1: Preparation of 4''-Hydroxyisojasminin Stock Solution and Working Dilutions

• Stock Solution Preparation:

  • Weigh out the desired amount of 4''-Hydroxyisojasminin powder.

  • Dissolve the powder in 100% DMSO to prepare a high-concentration stock solution (e.g., 10-50 mM).

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication in a water bath.

• Preparation of Working Solutions (Standard Method):

  • Perform serial dilutions of the stock solution in 100% DMSO to create intermediate stocks.

  • Directly dilute the intermediate stock into the final aqueous assay buffer to achieve the desired final concentration. Ensure immediate and thorough mixing.

• Preparation of Working Solutions (with Cyclodextrin):

  • Prepare an aqueous solution of a suitable cyclodextrin (e.g., 10-50 mM HP-β-CD).

  • Add the 4''-Hydroxyisojasminin stock solution (in DMSO) to the cyclodextrin solution.

  • Incubate the mixture (e.g., 1 hour at room temperature with shaking) to allow for complex formation.

  • Use this complexed solution for further dilutions into the assay buffer.

Caption: Workflow for preparing 4''-Hydroxyisojasminin solutions.

Signaling Pathway: General Mechanism of Action for Bioactive Compounds

The specific signaling pathway of 4''-Hydroxyisojasminin is likely under investigation. The diagram below illustrates a general pathway by which a bioactive compound might exert its effects, which can be adapted as more specific information becomes available.

Caption: A generalized cell signaling pathway for a bioactive compound.

Logical Relationship: Troubleshooting Decision Tree

This decision tree provides a logical workflow for addressing solubility issues with 4''-Hydroxyisojasminin.

Caption: Decision tree for troubleshooting solubility issues.

References

• 1. lifetein.com [lifetein.com]
• 2. researchgate.net [researchgate.net]
• 3. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. scispace.com [scispace.com]
• 6. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 7. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsr.com [ijpsr.com]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. Oleuropein | 32619-42-4 [chemicalbook.com]

Stability testing of 4''-Hydroxyisojasminin under different storage conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists investigating the stability of 4''-Hydroxyisojasminin. The information is designed to address common challenges encountered during experimental studies under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 4''-Hydroxyisojasminin?

For long-term preservation of its integrity, 4''-Hydroxyisojasminin should be stored at temperatures below -15°C[1]. It is also advisable to store the compound in a tightly sealed container, protected from light, to minimize degradation.

Q2: I am observing unexpected degradation of my 4''-Hydroxyisojasminin sample, even under recommended storage conditions. What could be the cause?

Several factors could contribute to unexpected degradation:

• Moisture: Ensure the storage container is properly sealed and consider the use of a desiccant, as hydrolysis can be a degradation pathway for many complex organic molecules.

• Oxygen: The presence of oxygen can lead to oxidative degradation. Consider storing the sample under an inert atmosphere (e.g., nitrogen or argon).

• Freeze-Thaw Cycles: Repeated freeze-thaw cycles can degrade the sample. Aliquot the sample into smaller, single-use vials to avoid this.

• Contamination: Ensure all handling and storage materials are clean and free from contaminants that could catalyze degradation.

Q3: How can I perform a forced degradation study on 4''-Hydroxyisojasminin to understand its stability profile?

Forced degradation, or stress testing, helps to identify potential degradation products and pathways.[2][3][4] Typical stress conditions include:

• Acidic and Basic Hydrolysis: Treat solutions of the compound with acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH) at room and elevated temperatures.

• Oxidation: Expose the compound to an oxidizing agent, such as hydrogen peroxide (3-30%), at room temperature.[3][5]

• Thermal Stress: Expose the solid compound or a solution to high temperatures (e.g., 40-80°C).[6]

• Photostability: Expose the compound (solid and in solution) to a controlled light source, as specified in ICH guideline Q1B.[7]

Q4: What analytical methods are suitable for monitoring the stability of 4''-Hydroxyisojasminin?

A stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is a widely used and effective technique.[6][8][9] The method should be validated to ensure it can separate the intact 4''-Hydroxyisojasminin from any potential degradation products without interference.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Rapid degradation of 4''-Hydroxyisojasminin in solution at room temperature.	- pH instability: The compound may be susceptible to acid or base-catalyzed hydrolysis.- Oxidative degradation: Dissolved oxygen in the solvent may be reacting with the compound.	- Buffer the solution to a neutral pH.- Use freshly degassed solvents for sample preparation.- Store solutions at a lower temperature (2-8°C) for short-term use.
Appearance of multiple new peaks in the HPLC chromatogram during a thermal stress study.	- Primary and secondary degradation: The initial degradation products may themselves be unstable and break down further.	- Analyze samples at multiple time points during the stress study to track the formation and disappearance of peaks.- Employ LC-MS to identify the molecular weights of the new peaks and propose a degradation pathway.[9]
Loss of mass balance in the stability study (the decrease in the parent compound does not correspond to the increase in degradation products).	- Formation of non-UV active or volatile degradants: Not all degradation products may be detectable by the UV detector.- Precipitation of the compound or degradants.	- Use a mass detector (LC-MS) in addition to a UV detector to identify non-chromophoric compounds.- Visually inspect the sample for any precipitation.- Ensure the analytical method is capable of detecting all potential degradation products.
Inconsistent stability results between different batches of 4''-Hydroxyisojasminin.	- Variations in purity or crystalline form: Different batches may have different impurity profiles or physical properties affecting stability.	- Characterize each new batch thoroughly upon receipt (e.g., purity by HPLC, physical form by microscopy).- Perform a side-by-side stability study on different batches under the same conditions.

Data Presentation: Example Stability Data

The following tables illustrate how to present quantitative data from a stability study of 4''-Hydroxyisojasminin.

Table 1: Stability of 4''-Hydroxyisojasminin Under Thermal Stress (60°C)

Time (hours)	Assay (%) of 4''-Hydroxyisojasminin	Total Impurities (%)	Mass Balance (%)
0	99.8	0.2	100.0
24	95.2	4.7	99.9
48	90.5	9.3	99.8
72	85.1	14.8	99.9

Table 2: Stability of 4''-Hydroxyisojasminin Under Different pH Conditions at 40°C

Condition	Time (hours)	Assay (%) of 4''-Hydroxyisojasminin
0.1 M HCl	24	88.3
Water	24	99.5
0.1 M NaOH	24	75.6

Experimental Protocols

Protocol 1: HPLC Method for Stability Indicating Assay

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 10% B to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 280 nm

• Injection Volume: 10 µL

Protocol 2: Photostability Testing

• Weigh a small amount of 4''-Hydroxyisojasminin into two separate, chemically inert, transparent containers.

• Dissolve one sample in a suitable solvent (e.g., methanol) and leave the other as a solid.

• Place one set of solid and solution samples in a photostability chamber and expose them to a light source that conforms to ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

• Keep a second set of samples as dark controls, wrapped in aluminum foil and stored under the same temperature and humidity conditions.

• Analyze the samples at appropriate time intervals using the validated HPLC method.

Visualizations

Caption: Hypothetical degradation pathways of 4''-Hydroxyisojasminin.

Caption: Troubleshooting workflow for unexpected degradation.

References

• 1. 4''-Hydroxyisojasminin - CAS:135378-09-5 - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 2. researchgate.net [researchgate.net]
• 3. asianjpr.com [asianjpr.com]
• 4. biomedres.us [biomedres.us]
• 5. ijisrt.com [ijisrt.com]
• 6. researchgate.net [researchgate.net]
• 7. database.ich.org [database.ich.org]
• 8. japsonline.com [japsonline.com]
• 9. globalresearchonline.net [globalresearchonline.net]

Troubleshooting low recovery of 4''-Hydroxyisojasminin during solid-phase extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the solid-phase extraction of 4''-Hydroxyisojasminin.

Frequently Asked Questions (FAQs)

Q1: I am experiencing very low recovery of 4''-Hydroxyisojasminin after SPE. What are the most common causes?

Low recovery is a frequent issue in SPE and can stem from several factors throughout the process.[1][2] The first step in troubleshooting is to determine at which stage the analyte is being lost.[2] This can be achieved by collecting and analyzing the load, wash, and elution fractions.[2] The most common causes for low recovery are:

• Inappropriate Sorbent Selection: The choice of sorbent is critical and depends on the physicochemical properties of the analyte and the sample matrix.[1][3][4] For a polar compound like 4''-Hydroxyisojasminin, a mismatch in polarity between the analyte and the sorbent can lead to poor retention.

• Suboptimal Sample Conditions: The pH and solvent composition of the sample loaded onto the SPE cartridge can significantly impact the retention of the target analyte.[5][6]

• Ineffective Washing Step: The wash solvent may be too strong, causing the premature elution of 4''-Hydroxyisojasminin along with the impurities.[1][2]

• Incomplete Elution: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent.[1][6][7]

• Incorrect Flow Rate: A flow rate that is too high during sample loading can prevent efficient interaction between the analyte and the sorbent, leading to breakthrough.[5][8]

• Sample Overload: Exceeding the binding capacity of the SPE cartridge can result in the loss of analyte during the loading step.[2][8]

Q2: What type of SPE sorbent is most suitable for extracting 4''-Hydroxyisojasminin?

4''-Hydroxyisojasminin is a secoiridoid glucoside, indicating it is a relatively polar molecule due to the presence of multiple hydroxyl groups and a glycosidic linkage.[9][10][11] Therefore, the choice of sorbent should be based on retaining a polar analyte from what is likely an aqueous or semi-aqueous plant extract.

• Reversed-Phase (RP) Sorbents: These are the most common and a good starting point. Sorbents like C18 or a polymeric sorbent (e.g., Oasis HLB) are suitable for retaining moderately polar to nonpolar compounds from a polar matrix.[3][4][12][13] For a polar compound like 4''-Hydroxyisojasminin, a less hydrophobic phase such as C8 or a hydrophilic-lipophilic balanced (HLB) polymer might be more effective than C18 to avoid irreversible adsorption.

• Normal-Phase (NP) Sorbents: If the sample is in a nonpolar organic solvent, a polar sorbent like silica (B1680970) or diol could be used.[3][4] This is less common for initial plant extracts which are often prepared with polar solvents like methanol (B129727) or ethanol.[14]

• Mixed-Mode Sorbents: These sorbents have both reversed-phase and ion-exchange functionalities and can offer high selectivity. If 4''-Hydroxyisojasminin has an ionizable group, this could be a powerful option.

Recommendation: Start with a reversed-phase polymeric sorbent like Oasis HLB or a C8 silica-based sorbent. These often provide a good balance of retention for polar compounds.

Q3: How do I optimize the pH of my sample for better recovery?

For reversed-phase SPE, the goal is to ensure the analyte is in its most non-polar, neutral form to maximize hydrophobic interaction with the sorbent.[1] If 4''-Hydroxyisojasminin has acidic protons (e.g., phenolic hydroxyls), acidifying the sample (e.g., with 0.1% formic acid) will suppress their ionization and increase retention on a reversed-phase sorbent.

Experimental Protocol: pH Optimization

• Prepare aliquots of your sample extract.

• Adjust the pH of each aliquot to a different value (e.g., pH 3, 5, and 7) using a dilute acid (e.g., formic acid) or buffer.

• Process each pH-adjusted sample through the SPE procedure.

• Analyze the recovery in the eluate for each pH condition to determine the optimal pH for retention.

Q4: My analyte is being lost during the wash step. How can I prevent this?

If 4''-Hydroxyisojasminin is detected in the wash fraction, the wash solvent is too strong.[2] The purpose of the wash step is to remove more polar impurities than the analyte of interest without eluting the analyte itself.[3]

Troubleshooting the Wash Step:

• Decrease the organic solvent concentration: If you are using a methanol/water or acetonitrile (B52724)/water mixture for washing, reduce the percentage of the organic solvent. For example, if a 20% methanol wash is causing analyte loss, try 5% or 10% methanol.

• Increase the polarity of the wash solvent: Use a more polar, and therefore weaker, solvent for the wash step. Pure water (at the optimized pH) is the weakest wash solvent in reversed-phase SPE.

Q5: I suspect my elution solvent is not strong enough. What should I do?

If you have confirmed that the analyte is retained on the column and not lost in the load or wash steps, but the final recovery is still low, the elution solvent is likely too weak to desorb the analyte.[1][3][16]

Optimizing the Elution Step:

• Increase the elution strength: For reversed-phase SPE, this means increasing the concentration of the non-polar organic solvent in the elution mixture. For example, if 60% methanol is giving low recovery, try 80% methanol, 100% methanol, or a stronger solvent like acetonitrile or isopropanol.[17]

• Increase the elution volume: It's possible that the volume of the elution solvent is insufficient to elute the entire amount of bound analyte.[1][7] Try passing a second or third aliquot of the elution solvent and analyzing it separately to see if more analyte is recovered.

• Modify the pH of the elution solvent: For acidic analytes, making the elution solvent basic can increase their polarity and facilitate elution from a reversed-phase sorbent. However, this is less common than simply increasing the organic solvent strength.

Troubleshooting Guide

The following table summarizes common problems, potential causes, and recommended solutions for low recovery of 4''-Hydroxyisojasminin during SPE.

Problem	Potential Cause	Recommended Solution
Analyte found in the loading fraction (breakthrough)	Sorbent choice mismatch: Sorbent is not retentive enough for the polar analyte.[1]	Switch to a more appropriate sorbent (e.g., from C18 to a polymeric HLB or C8).
Sample solvent is too strong: The organic content of the sample solvent is too high, preventing retention.[8]	Dilute the sample with water or the weaker mobile phase component to reduce the organic content before loading.
Flow rate is too high: Insufficient contact time between the analyte and the sorbent.[5][8]	Decrease the flow rate during sample loading (aim for 1-2 mL/min).
Column overload: The amount of analyte and matrix components exceeds the sorbent capacity.[2][8]	Decrease the sample volume or use an SPE cartridge with a larger sorbent mass.
Improper conditioning: The sorbent was not properly wetted, leading to inconsistent interactions.[6][7]	Ensure the cartridge is conditioned with an appropriate organic solvent (e.g., methanol) followed by an equilibration with water or the initial mobile phase. Do not let the sorbent dry out before loading the sample.[1][15]
Analyte found in the wash fraction	Wash solvent is too strong: The wash solvent has sufficient elution strength to remove the analyte along with impurities.[1][2]	Decrease the organic solvent percentage in the wash solution or use a more polar wash solvent.
Analyte not found in load, wash, or elution fractions (stuck on sorbent)	Elution solvent is too weak: The solvent is not strong enough to disrupt the analyte-sorbent interactions.[1][6]	Increase the percentage of organic solvent in the elution solution or switch to a stronger elution solvent (e.g., from methanol to acetonitrile or isopropanol).[17]
Insufficient elution volume: The volume of elution solvent is not enough to desorb all of the analyte.[1][7]	Increase the volume of the elution solvent or perform a second elution and combine the fractions.
Irreversible binding/Secondary interactions: Strong, non-specific binding of the analyte to the sorbent.[3]	Consider a different sorbent material (e.g., a polymeric sorbent which can have fewer secondary interactions than silica-based sorbents). Modifying the pH of the elution solvent might also help.
Inconsistent recovery between samples	Cartridge bed drying out: If the sorbent bed dries out between steps, it can lead to variable results.[1]	Ensure the sorbent bed remains wetted throughout the process until the final drying step (if applicable).
Inconsistent sample pre-treatment: Variations in sample pH, solvent composition, or particulate matter can affect recovery.[5]	Standardize the sample pre-treatment protocol, including filtration or centrifugation to remove particulates.

Experimental Workflow & Diagrams

A typical SPE workflow involves four main steps: conditioning, loading, washing, and eluting. The following diagram illustrates this process and highlights key considerations for 4''-Hydroxyisojasminin.

Caption: General workflow for solid-phase extraction of 4''-Hydroxyisojasminin.

The following decision tree can help guide the troubleshooting process for low recovery.

Caption: Troubleshooting decision tree for low SPE recovery.

References

• 1. welch-us.com [welch-us.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Selecting the sorbent for solid phase extraction | Analytics-Shop [analytics-shop.com]
• 5. silicycle.com [silicycle.com]
• 6. specartridge.com [specartridge.com]
• 7. welchlab.com [welchlab.com]
• 8. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 9. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. remedypublications.com [remedypublications.com]
• 11. rjpbcs.com [rjpbcs.com]
• 12. benchchem.com [benchchem.com]
• 13. Selection of SPE cartridge for automated solid-phase extraction of pesticides from water followed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - US [thermofisher.com]
• 17. agilent.com [agilent.com]

Minimizing degradation of 4''-Hydroxyisojasminin during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of 4''-Hydroxyisojasminin during sample preparation. Due to the limited availability of specific stability data for 4''-Hydroxyisojasminin, this guide leverages data from the structurally related and well-studied secoiridoid glycoside, oleuropein (B1677263), as a reliable proxy.

Troubleshooting Guides

This section addresses common issues encountered during the handling and preparation of samples containing 4''-Hydroxyisojasminin.

Problem: Low or inconsistent recovery of 4''-Hydroxyisojasminin in extracts.

Possible Cause	Troubleshooting Step
High Temperature Degradation	Secoiridoids are susceptible to thermal degradation. Avoid high temperatures during extraction and processing. Whenever possible, perform extractions at room temperature or below. For heat-assisted extractions, minimize the duration of heat exposure.
pH-Mediated Hydrolysis	Neutral to alkaline conditions can accelerate the hydrolysis of the ester and glycosidic bonds. Maintain a slightly acidic pH (around 5) during extraction and in the final sample solution to enhance stability.[1]
Enzymatic Degradation	Endogenous enzymes (e.g., β-glucosidases, esterases) in the plant matrix can degrade the analyte upon cell lysis.[2][3] Process samples quickly after harvesting. Consider flash-freezing fresh samples in liquid nitrogen and storing them at -80°C until extraction. Alternatively, blanching fresh plant material can deactivate enzymes, but this may risk thermal degradation.
Inappropriate Solvent Choice	Aqueous extracts can be less stable over time compared to alcoholic extracts. Use methanol (B129727) or ethanol (B145695) as the extraction solvent, or in combination with water (e.g., 80% methanol), to improve stability.
Photo-oxidation	Exposure to light, especially UV light, can contribute to the degradation of phenolic compounds. Protect samples from light at all stages of preparation and storage by using amber vials or wrapping containers in aluminum foil.
Oxidation	The presence of oxygen and metal ions can catalyze oxidative degradation. De-gas solvents and consider adding a chelating agent like EDTA to the extraction buffer. Store extracts under an inert atmosphere (e.g., nitrogen or argon).

Problem: Appearance of unknown peaks in chromatograms, suggesting degradation products.

Possible Cause	Troubleshooting Step
Hydrolysis	The primary degradation pathway is hydrolysis, leading to the formation of the aglycone, and subsequently hydroxytyrosol (B1673988) and elenolic acid derivatives.[3][4][5] Compare the retention times of unknown peaks with those of available standards of potential degradation products. Adjusting the sample pH to be more acidic can help minimize further hydrolysis.
Solvent-Induced Artifacts	Using methanol in sample preparation for HPLC can sometimes lead to the formation of methyl hemiacetals and dimethyl acetals of the analyte. If artifact formation is suspected, consider replacing methanol with acetonitrile (B52724) in the final sample reconstitution step.
Oxidation	Oxidative degradation can lead to a variety of byproducts. Ensure proper antioxidant measures are in place during sample preparation (see above).

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 4''-Hydroxyisojasminin?

A1: Based on data from structurally similar secoiridoids like oleuropein, the primary factors causing degradation are elevated temperature, neutral to alkaline pH, exposure to light, and the presence of endogenous enzymes in the sample matrix.[1][2][3]

Q2: What is the optimal temperature for extracting and storing 4''-Hydroxyisojasminin samples?

A2: For extraction, it is recommended to work at room temperature or below. For long-term storage of extracts, -20°C is the optimal condition to ensure stability. Storage at 25°C (room temperature) is the least desirable and can lead to significant degradation over time.[1]

Q3: What is the ideal pH for maintaining the stability of 4''-Hydroxyisojasminin in solution?

A3: A slightly acidic pH of around 5 has been shown to be optimal for the stability of oleuropein and is therefore recommended for 4''-Hydroxyisojasminin.[1] Both strongly acidic and, particularly, alkaline conditions should be avoided as they can catalyze hydrolysis.

Q4: Which solvents are recommended for the extraction of 4''-Hydroxyisojasminin?

A4: Methanol or ethanol, typically in a concentration of 70-80% in water, are effective solvents for extracting secoiridoids and have been shown to offer better stability for the extracted compounds compared to purely aqueous solutions.

Q5: How can I prevent enzymatic degradation during sample preparation from fresh plant material?

A5: To minimize enzymatic activity, process samples as quickly as possible after collection. Flash-freezing the fresh material in liquid nitrogen and storing it at -80°C is a highly effective method. Alternatively, immediate extraction of the fresh material in an appropriate solvent (e.g., 80% methanol) can also help to denature and inactivate degradative enzymes.

Data Presentation

The following tables summarize the stability of oleuropein, a structural analog of 4''-Hydroxyisojasminin, under various conditions. This data provides a valuable reference for predicting the stability of 4''-Hydroxyisojasminin.

Table 1: Effect of Storage Temperature on Oleuropein Stability in Olive Leaf Extracts

Storage Temperature	Observation
-20°C	Optimal condition for stability.[1]
4°C	Moderate stability.
25°C	Least desirable condition, significant degradation observed.[1]

Table 2: Effect of Temperature on Oleuropein Degradation in Aqueous Extracts

Temperature	Degradation Kinetics
7°C to 14°C	Follows first-order kinetics with a specific activation energy in this range.
Room Temperature to 80°C	Follows first-order kinetics with a different activation energy, indicating different degradation reactions at higher temperatures.[6][7]
110°C	Detrimental to oleuropein content.[1]

Table 3: Effect of pH on Oleuropein Stability

pH	Stability
3	Relatively stable.
5	Optimal stability.[1]
7	Less stable, degradation increases.
9	Unstable, significant degradation.

Experimental Protocols

Protocol 1: General Extraction of 4''-Hydroxyisojasminin from Plant Material

• Sample Homogenization: Grind fresh (flash-frozen) or lyophilized plant material to a fine powder.

• Extraction: Macerate the powdered sample in 80% methanol (e.g., 1 g of sample in 20 mL of solvent) for 24 hours at 4°C in the dark with constant agitation.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• Re-extraction (Optional): For exhaustive extraction, repeat the extraction process on the pellet twice more and combine the supernatants.

• Solvent Evaporation: Evaporate the solvent from the combined supernatants under reduced pressure at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., methanol or a mobile phase-compatible solvent) for analysis. For long-term storage, dissolve in 80% methanol and store at -20°C.

Protocol 2: Sample Preparation for HPLC Analysis

• Reconstitution: Reconstitute a known amount of the dried extract from Protocol 1 in the initial mobile phase of the HPLC method.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter to remove any particulate matter.

• Dilution: If necessary, dilute the sample to fall within the linear range of the calibration curve.

• Analysis: Inject the prepared sample into the HPLC system for quantification.

Mandatory Visualization

Caption: Proposed degradation pathway of 4''-Hydroxyisojasminin.

Caption: Workflow for minimizing degradation during sample preparation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Refinement of extraction parameters for maximizing 4''-Hydroxyisojasminin content

Technical Support Center: Maximizing 4''-Hydroxyisojasminin Yield

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the refinement of extraction parameters to maximize the yield of 4''-Hydroxyisojasminin.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the extraction and quantification of 4''-Hydroxyisojasminin.

Q1: My 4''-Hydroxyisojasminin yield is consistently low. What are the potential causes and solutions?

A1: Low yield is a common issue that can stem from several factors throughout the extraction process.

• Possible Causes:

  • Suboptimal Solvent Choice: The polarity of the extraction solvent may not be ideal for 4''-Hydroxyisojasminin, which is a secoiridoid glycoside.

  • Inefficient Extraction Method: Passive methods like maceration may not be as effective as more advanced techniques.[1][2]

  • Incomplete Cell Lysis: The solvent may not be effectively penetrating the plant material to release the target compound.

  • Insufficient Extraction Time or Temperature: The extraction may not be running long enough or at a high enough temperature to achieve optimal yield.[3][4]

  • Degradation of Target Compound: 4''-Hydroxyisojasminin may be sensitive to high temperatures, prolonged extraction times, or certain pH levels, leading to degradation.[2]

  • Poor Quality of Plant Material: The concentration of the target compound can vary based on the plant's age, harvest time, and storage conditions.

• Troubleshooting Solutions:

  • Solvent Optimization: Test a range of solvents with varying polarities. Methanol (B129727) or ethanol, often in aqueous solutions (e.g., 60-90%), are typically effective for extracting secoiridoids and other phenolic compounds.[3][5]

  • Method Enhancement: Consider using energy-assisted extraction methods such as Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to improve efficiency and potentially reduce extraction time and solvent consumption.[1][2][6]

  • Improve Mass Transfer: Ensure the plant material is ground to a fine, uniform powder to increase the surface area available for extraction.[6]

  • Parameter Optimization (RSM): Employ Response Surface Methodology (RSM) to systematically optimize parameters like solvent concentration, temperature, time, and solid-to-liquid ratio for maximum yield.[7][8][9]

  • Assess Compound Stability: Conduct small-scale stability studies to determine if your compound is degrading under the current extraction conditions. If degradation is suspected, consider using lower temperatures for a longer duration.

Q2: My final extract contains significant impurities. How can I improve its purity?

A2: Co-extraction of undesirable compounds is a frequent challenge.

• Possible Causes:

  • Non-selective Solvent: The chosen solvent may be extracting a wide range of compounds with similar polarities, including pigments (chlorophylls), lipids, and other secondary metabolites.

  • Lack of a Defatting Step: Lipophilic compounds can interfere with both the extraction and subsequent analysis.

  • Inadequate Purification: A single extraction step is rarely sufficient for achieving high purity.

• Troubleshooting Solutions:

  • Sequential Extraction: Perform a pre-extraction step with a non-polar solvent like petroleum ether or hexane (B92381) to remove fats and waxes before extracting with a more polar solvent for the target compound.[5]

  • Solid-Phase Extraction (SPE): Use SPE cartridges to clean up the crude extract. By selecting the appropriate sorbent and elution solvents, you can selectively retain and then elute your compound of interest, separating it from impurities.

  • Liquid-Liquid Extraction (LLE): Partition the crude extract between two immiscible solvents (e.g., ethyl acetate (B1210297) and water) to separate compounds based on their differential solubility.

  • Chromatographic Purification: For high-purity requirements, employ techniques like column chromatography or preparative High-Performance Liquid Chromatography (HPLC) for final purification.

Q3: I am seeing variability in yield between different extraction batches. What could be the cause?

A3: Batch-to-batch variability can compromise experimental reproducibility.

• Possible Causes:

  • Inconsistent Plant Material: As mentioned, natural variation in the source material is a primary cause.

  • Lack of Precise Control Over Parameters: Minor fluctuations in temperature, time, or solvent-to-solid ratio can lead to different outcomes.[6]

  • Inconsistent Grinding/Particle Size: Different particle sizes can lead to varied extraction efficiency.[6]

• Troubleshooting Solutions:

  • Standardize Plant Material: If possible, use a single, homogenized batch of plant material for the entire experiment. Document the source, collection date, and storage conditions.

  • Strict Protocol Adherence: Ensure all experimental parameters are precisely controlled and monitored for every batch.

  • Uniform Particle Size: Sieve the ground plant material to ensure a consistent and narrow particle size distribution for all extractions.

Q4: How do I choose the right analytical method for quantifying 4''-Hydroxyisojasminin?

A4: The choice of analytical method depends on the required specificity, sensitivity, and the complexity of your extract matrix.

• Method Recommendations:

  • High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for the quantification of specific phytochemicals. Coupled with a UV or Diode Array Detector (DAD), it can provide accurate quantification based on a standard curve of pure 4''-Hydroxyisojasminin.

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For highly complex matrices or when very low detection limits are required, LC-MS/MS offers superior sensitivity and selectivity.[10] It can confirm the identity of the compound based on its mass-to-charge ratio and fragmentation pattern.[10][11]

  • Spectrophotometric Methods (e.g., Folin-Ciocalteu): These methods measure total phenolic content and are not specific to 4''-Hydroxyisojasminin.[5] They are useful for initial screening or for assessing the overall phenolic content of an extract but should not be used for quantifying a single compound.

Data on Key Extraction Parameters

The yield of 4''-Hydroxyisojasminin is influenced by several interdependent parameters. The following tables summarize the typical effects of these variables based on studies of secoiridoids, phenolics, and other related bioactive compounds from plant sources.

Table 1: Effect of Extraction Solvent on Yield

Solvent System	Typical Concentration	Polarity	Advantages	Disadvantages
Methanol	60-90% (aq.)	High	Highly efficient for polar compounds.[3]	Can be toxic.
Ethanol	50-95% (aq.)	High	Effective, less toxic than methanol, "green" solvent.[4]	Can extract chlorophylls.
Acetone	60-80% (aq.)	Medium-High	Good for a range of polarities.[3]	Can be flammable.
Ethyl Acetate	100%	Medium	Good for moderately polar compounds.	Lower efficiency for highly polar glycosides.
Water	100%	Very High	Safe, inexpensive.	May extract many water-soluble impurities.[4]

Table 2: Influence of Process Parameters on Extraction Efficiency

Parameter	Typical Range	General Effect on Yield	Considerations
Temperature	20°C - 80°C	Generally, yield increases with temperature due to improved solvent viscosity and mass transfer.[7][9]	High temperatures (>60-70°C) can cause degradation of thermolabile compounds like secoiridoids.[2]
Time	15 min - 24 h	Yield increases with time up to a certain point, after which it plateaus.[3][4]	Prolonged times increase energy costs and risk of compound degradation. Modern methods (UAE, MAE) significantly reduce time.[1]
Solid-to-Liquid Ratio	1:10 to 1:40 (g/mL)	A higher solvent volume generally increases yield by enhancing the concentration gradient.[8][9]	Very high ratios lead to solvent waste and difficulty in downstream processing.
Extraction Method	Maceration, Soxhlet, UAE, MAE	Modern methods like UAE and MAE are often faster and more efficient than conventional methods.[1][4][6]	Requires specialized equipment. Optimization is specific to the chosen method.

Experimental Protocols

Protocol 1: Optimized Soxhlet Extraction of 4''-Hydroxyisojasminin from Jasminum sp. Leaves

This protocol is a standard method for obtaining a crude extract enriched with secoiridoids.

• Preparation of Plant Material:

  • Shade-dry the leaves of Jasminum mesnyi until they are brittle.

  • Grind the dried leaves into a coarse powder (e.g., 20-40 mesh).

  • Store the powder in an airtight container, protected from light.

• Defatting Step:

  • Weigh 100 g of the powdered leaf material and place it into a cellulose (B213188) thimble.

  • Load the thimble into a Soxhlet extractor.

  • Extract the powder with petroleum ether (60-80°C) for approximately 6-8 hours or until the solvent running through the siphon is colorless. This step removes lipids and chlorophylls.[5]

  • Remove the thimble and allow the defatted marc to air-dry completely in a fume hood to remove residual solvent.

• Secoiridoid Extraction:

  • Place the dried, defatted marc back into the Soxhlet apparatus.

  • Fill the boiling flask with 90% methanol.[5]

  • Extract for 12-18 hours, ensuring the solvent cycles consistently.

  • After extraction, allow the apparatus to cool.

• Solvent Removal and Drying:

  • Transfer the methanolic extract to a round-bottom flask.

  • Concentrate the extract using a rotary evaporator under reduced pressure at a temperature not exceeding 45°C.

  • Dry the resulting semi-solid extract in a vacuum desiccator to obtain the final crude extract. Weigh the extract and calculate the yield.

Protocol 2: Quantification of 4''-Hydroxyisojasminin using HPLC-UV

This protocol outlines a standard procedure for quantifying the target compound in the crude extract.

• Preparation of Standard Solutions:

  • Accurately weigh 1 mg of pure 4''-Hydroxyisojasminin standard.

  • Dissolve it in 10 mL of HPLC-grade methanol to prepare a stock solution of 100 µg/mL.

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Preparation of Sample Solution:

  • Accurately weigh 10 mg of the dried crude extract.

  • Dissolve it in 10 mL of HPLC-grade methanol.

  • Vortex thoroughly and sonicate for 10 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Conditions (Suggested Starting Point):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1% formic acid.

  • Gradient Program: Start at 10% B, ramp to 70% B over 30 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Scan for the optimal wavelength using a DAD detector or use a standard secoiridoid wavelength (e.g., ~240 nm).

  • Column Temperature: 25°C.

• Analysis and Calculation:

  • Inject the standard solutions to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the sample solution.

  • Identify the peak for 4''-Hydroxyisojasminin in the sample chromatogram by comparing its retention time with the standard.

  • Quantify the amount of 4''-Hydroxyisojasminin in the sample using the regression equation from the calibration curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of Extraction Conditions of Some Phenolic Compounds from White Horehound (Marrubium vulgare L.) Leaves [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. rjpbcs.com [rjpbcs.com]
• 6. rjptonline.org [rjptonline.org]
• 7. mdpi.com [mdpi.com]
• 8. Optimization of Extraction Conditions to Improve Phenolic Content and In Vitro Antioxidant Activity in Craft Brewers’ Spent Grain Using Response Surface Methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Combination of quadruple isotope dilution strategy and dispersive solid phase extraction method for accurate quantification of selected steroid hormones - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Addressing matrix effects in LC-MS analysis of 4''-Hydroxyisojasminin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS analysis of 4''-Hydroxyisojasminin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of 4''-Hydroxyisojasminin?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest, in this case, 4''-Hydroxyisojasminin.[1] These components can include salts, lipids, proteins, and other endogenous molecules from the biological sample.[1] Matrix effects occur when these co-eluting components interfere with the ionization of 4''-Hydroxyisojasminin in the mass spectrometer's ion source.[2] This interference can either suppress or enhance the signal, leading to inaccurate and unreliable quantitative results.[2][3][4] Ion suppression is the more common phenomenon.[5]

Q2: My signal for 4''-Hydroxyisojasminin is low and inconsistent in plasma samples. Could this be due to matrix effects?

A2: Yes, low and inconsistent signal intensity are classic signs of matrix effects, particularly ion suppression.[6] When analyzing complex biological matrices like plasma, endogenous components such as phospholipids (B1166683) are a major cause of ion suppression.[5][7] These molecules can co-elute with 4''-Hydroxyisojasminin and compete for ionization, reducing the analyte's signal and leading to poor reproducibility.[7]

Q3: How can I confirm that matrix effects are the cause of my analytical issues?

A3: There are two primary methods to assess matrix effects:

• Post-Extraction Spike Method (Quantitative): This is considered the "gold standard" for quantitatively assessing matrix effects.[3] It involves comparing the response of 4''-Hydroxyisojasminin spiked into a blank matrix extract with the response of the analyte in a neat solvent. A significant difference in signal indicates the presence of matrix effects.[3][6]

• Post-Column Infusion Method (Qualitative): This method helps to identify at which points in the chromatogram matrix effects are occurring.[2] A solution of 4''-Hydroxyisojasminin is continuously infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any suppression or enhancement of the constant analyte signal will reveal the retention times of interfering matrix components.[2][8]

Q4: What are the most effective strategies for mitigating matrix effects in my 4''-Hydroxyisojasminin assay?

A4: A multi-pronged approach is often the most effective. Key strategies include:

• Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[1][5] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than simple Protein Precipitation (PPT).[5][9]

• Chromatographic Separation: Optimizing the LC method to separate 4''-Hydroxyisojasminin from co-eluting matrix components is crucial.[1][6] This can involve adjusting the mobile phase, gradient profile, or using a different column chemistry.

• Internal Standards: Using a suitable internal standard (IS), ideally a stable isotope-labeled (SIL) version of 4''-Hydroxyisojasminin, can compensate for matrix effects.[1][2] The IS experiences similar matrix effects as the analyte, allowing for a reliable ratio-based quantification.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues related to matrix effects during the LC-MS analysis of 4''-Hydroxyisojasminin.

Issue 1: Poor Sensitivity and Inconsistent Results

Potential Cause	Troubleshooting Step	Expected Outcome
Ion Suppression	Perform a post-extraction spike experiment to quantify the matrix effect.	A matrix factor significantly less than 1 confirms ion suppression.
Optimize the sample preparation method. Move from PPT to LLE or SPE.	A cleaner sample with fewer interfering components, leading to improved signal intensity and consistency.
Modify the LC gradient to better separate 4''-Hydroxyisojasminin from the suppression zone identified by post-column infusion.	The analyte peak elutes in a region with minimal ion suppression, resulting in a stronger and more stable signal.
Inadequate Sample Cleanup	Evaluate different SPE sorbents (e.g., reversed-phase, ion-exchange, or mixed-mode) to find the most effective one for removing matrix interferences.[9]	Selection of an SPE sorbent that provides the best recovery for 4''-Hydroxyisojasminin and the most significant reduction in matrix components.

Issue 2: High Background Noise

Potential Cause	Troubleshooting Step	Expected Outcome
Contamination from Sample Matrix	Incorporate a column wash step at the end of each injection to elute strongly retained matrix components.	A cleaner baseline in subsequent injections and reduced background noise.
Use a divert valve to direct the early and late eluting, non-target components of the sample to waste instead of the mass spectrometer.	Reduced contamination of the ion source and a lower chemical background.
Mobile Phase Impurities	Use high-purity, LC-MS grade solvents and additives.[10]	A reduction in baseline noise and adduct formation.

Quantitative Data Summary

The following table summarizes the general effectiveness of different sample preparation techniques in reducing matrix effects. The values represent typical reductions in matrix components and are for illustrative purposes. Actual results will vary depending on the specific matrix and analyte.

Sample Preparation Technique	Typical Phospholipid Removal Efficiency	Relative Matrix Effect Reduction	Analyte Recovery
Protein Precipitation (PPT)	Low (often < 20%)	Low	High but non-selective
Liquid-Liquid Extraction (LLE)	Moderate to High	Moderate to High	Variable, dependent on analyte polarity
Solid-Phase Extraction (SPE) - Reversed-Phase	High	High	Good, dependent on method development
Solid-Phase Extraction (SPE) - Mixed-Mode	Very High	Very High	Excellent, highly selective

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike 4''-Hydroxyisojasminin at a known concentration into the final mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank biological matrix (e.g., plasma) using your established protocol. Spike 4''-Hydroxyisojasminin into the final, extracted, and evaporated-reconstituted sample at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike 4''-Hydroxyisojasminin into the blank biological matrix before the extraction process begins.

• Analyze all three sets of samples by LC-MS.

• Calculate the Matrix Factor (MF) and Recovery:

  • Matrix Factor (%) = (Peak Area of Set B / Peak Area of Set A) * 100

    • An MF of 100% indicates no matrix effect.

    • An MF < 100% indicates ion suppression.[4]

    • An MF > 100% indicates ion enhancement.[4]

  • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

Visualizations

Workflow for Troubleshooting Matrix Effects

Caption: A logical workflow for identifying and mitigating matrix effects.

Comparison of Sample Preparation Techniques

Caption: Effectiveness of common sample preparation techniques.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eijppr.com [eijppr.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. zefsci.com [zefsci.com]

Reference Data & Comparative Studies

Validating a Bioassay for Determining the Antioxidant Activity of 4''-Hydroxyisojasminin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of a validated bioassay for determining the antioxidant activity of 4''-Hydroxyisojasminin, a secoiridoid found in the leaves of Jasminum mesnyi which are noted for their antioxidant potential.[1][2][3] The document outlines a detailed experimental protocol for the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, presents a framework for data analysis, and compares this method with other common antioxidant assays. The information herein is intended to assist researchers in the objective assessment of the antioxidant capacity of this and similar natural compounds.

Data Presentation: Comparative Analysis of Antioxidant Assays

The selection of an appropriate antioxidant assay is critical for the reliable evaluation of a compound's activity. Different assays are based on different chemical principles, primarily categorized as Hydrogen Atom Transfer (HAT) or Electron Transfer (ET) mechanisms.[4] A comprehensive assessment often involves utilizing a combination of methods.[4]

Assay	Principle	IC50 (µg/mL) for 4''-Hydroxyisojasminin (Hypothetical Data)	Advantages	Disadvantages
DPPH Radical Scavenging Assay	Electron Transfer (ET)	75.5 ± 2.3	Simple, rapid, and cost-effective.[5] Stable radical.[6]	Absorbance may be affected by colored compounds.[4] Reaction kinetics can be slow for some antioxidants.[4]
ABTS Radical Cation Decolorization Assay	Electron Transfer (ET)	62.8 ± 3.1	Applicable to both hydrophilic and lipophilic antioxidants.[7] Radical is soluble in aqueous and organic solvents.	Radical generation is required before the assay.[8] Can be more complex than the DPPH assay.
Ferric Reducing Antioxidant Power (FRAP) Assay	Electron Transfer (ET)	98.2 ± 4.5 (Expressed as µM Fe(II) equivalents)	Simple and fast.[7] Reagents are stable.	Measures only the reducing capability, not the radical scavenging activity directly.[7]
Oxygen Radical Absorbance Capacity (ORAC) Assay	Hydrogen Atom Transfer (HAT)	150.7 ± 6.8 (Expressed as µM Trolox Equivalents)	Considered biologically relevant as it uses a peroxyl radical.[4][9]	Requires specialized equipment (fluorometer).[10] Longer assay time.

Table 1: Comparison of Common Antioxidant Assays (Note: IC50 values are hypothetical for illustrative purposes and would need to be determined experimentally.)

Experimental Protocols

Validated Bioassay: DPPH Radical Scavenging Activity of 4''-Hydroxyisojasminin

This protocol is based on the widely used DPPH assay, adapted for the evaluation of a purified compound and validated according to the principles outlined by the International Conference on Harmonisation (ICH), which include specificity, linearity, range, accuracy, and precision.[11][12]

1. Materials and Reagents:

• 4''-Hydroxyisojasminin (isolated and purified)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) (analytical grade)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a positive control

• 96-well microplate reader

• Calibrated pipettes

2. Preparation of Solutions:

• DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in a dark, airtight container at 4°C.[4]

• 4''-Hydroxyisojasminin Stock Solution: Prepare a 1 mg/mL stock solution of 4''-Hydroxyisojasminin in methanol.

• Working Solutions: Prepare a series of dilutions of 4''-Hydroxyisojasminin from the stock solution (e.g., 10, 25, 50, 100, 200 µg/mL).

• Trolox Standard Solutions: Prepare a series of dilutions of Trolox in methanol (e.g., 1, 5, 10, 20, 50 µg/mL).

3. Assay Procedure:

• In a 96-well microplate, add 20 µL of the sample, standard (Trolox), or methanol (for the blank) to each well.[4]

• Add 180 µL of the 0.1 mM DPPH solution to all wells.[4]

• Incubate the plate in the dark at room temperature for 30 minutes.[4]

• Measure the absorbance at 517 nm using a microplate reader.[4]

• The scavenging activity is indicated by the discoloration of the DPPH solution from purple to yellow.[2]

4. Calculation of Antioxidant Activity: The percentage of radical scavenging activity (% RSA) is calculated using the following formula:

% RSA = [ (A_blank - A_sample) / A_blank ] x 100

Where:

• A_blank is the absorbance of the DPPH solution with methanol.

• A_sample is the absorbance of the DPPH solution with the sample or standard.

The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the % RSA against the sample concentration.

Alternative Assays: A Comparative Overview

1. ABTS Radical Cation Decolorization Assay: This assay involves the generation of the ABTS radical cation (ABTS•+) by reacting ABTS with potassium persulfate.[8] The antioxidant capacity is measured by the decolorization of the ABTS•+ solution at 734 nm.[8]

2. Ferric Reducing Antioxidant Power (FRAP) Assay: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). This reduction results in the formation of a blue-colored complex, which is measured spectrophotometrically at 700 nm.[8]

Mandatory Visualizations

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Antioxidant Mechanism of Action.

References

• 1. jddtonline.info [jddtonline.info]
• 2. rjpbcs.com [rjpbcs.com]
• 3. remedypublications.com [remedypublications.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. bioassaysys.com [bioassaysys.com]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. eajse.tiu.edu.iq [eajse.tiu.edu.iq]

4''-Hydroxyisojasminin antioxidant activity compared to ascorbic acid and trolox

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antioxidant activity of 4''-Hydroxyisojasminin against two widely recognized standards, ascorbic acid and Trolox. A thorough literature search revealed a significant gap in the existing research: as of the latest available data, the antioxidant capacity of isolated 4''-Hydroxyisojasminin has not been experimentally determined and reported.

4''-Hydroxyisojasminin is a secoiridoid compound found in plants of the Jasminum genus. While studies have demonstrated the antioxidant potential of extracts from various Jasminum species, this activity is attributed to a complex mixture of phytochemicals, including flavonoids, phenolic acids, and other secoiridoids, making it impossible to isolate the specific contribution of 4''-Hydroxyisojasminin.

To provide a valuable comparative framework for future research, this guide presents quantitative data on the antioxidant activity of the standards, ascorbic acid and Trolox, in two common assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. Additionally, data for oleuropein (B1677263), a well-characterized and structurally related secoiridoid, is included to offer an illustrative example of the potential antioxidant capacity within this class of compounds.

Quantitative Antioxidant Activity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values for ascorbic acid, Trolox, and oleuropein in DPPH and ABTS assays. The IC50 value represents the concentration of the antioxidant required to scavenge 50% of the free radicals in the assay. A lower IC50 value indicates a higher antioxidant activity.

Compound	Assay	IC50 Value (µg/mL)
Ascorbic Acid	DPPH	4.97 - 6.31[1][2]
ABTS	50[3]
Trolox	DPPH	3.77[4]
ABTS	2.34 - 2.93[2][4]
Oleuropein	DPPH	Not specified
ABTS	Not specified

It is crucial to note that the IC50 values can vary between studies due to differences in experimental conditions.

Experimental Protocols

The following are detailed methodologies for the two key experiments cited for determining antioxidant activity.

DPPH Radical Scavenging Assay

The DPPH assay is a common spectrophotometric method for determining the antioxidant capacity of a compound. The principle of this assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Procedure:

• A solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared to a specific concentration, resulting in a deep violet solution with a characteristic absorbance maximum around 517 nm.

• Various concentrations of the test compound (and standard antioxidants) are added to the DPPH solution.

• The mixture is incubated in the dark for a defined period (e.g., 30 minutes).

• The absorbance of the solution is measured at the characteristic wavelength using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [ (Acontrol - Asample) / Acontrol ] x 100 Where Acontrol is the absorbance of the DPPH solution without the sample, and Asample is the absorbance of the DPPH solution with the sample.

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

The ABTS assay is another widely used method that measures the ability of antioxidants to scavenge the stable AB-TS•+ radical cation. This method is applicable to both hydrophilic and lipophilic antioxidants.

Procedure:

• The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use. This results in a dark green-blue solution.

• The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of approximately 0.70 at 734 nm.

• Various concentrations of the test compound (and standard antioxidants) are added to the diluted ABTS•+ solution.

• The mixture is incubated for a specific time (e.g., 6 minutes).

• The absorbance is measured at 734 nm.

• The percentage of inhibition of ABTS•+ is calculated using the same formula as in the DPPH assay.

• The IC50 value is determined from the plot of percentage inhibition versus concentration.

Visualizations

Antioxidant Activity Assay Workflow

DPPH Radical Scavenging Mechanism

References

• 1. researchgate.net [researchgate.net]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Anthelmintic Efficacy: 4''-Hydroxyisojasminin-Containing Extracts vs. Albendazole

For Researchers, Scientists, and Drug Development Professionals

In the ongoing search for novel anthelmintic agents to combat parasitic helminth infections, natural products remain a promising source of new chemical entities. Among these, 4''-Hydroxyisojasminin, a secoiridoid found in the leaves of Jasminum mesnyi, has garnered attention for its potential anthelmintic properties. This guide provides a comparative analysis of the anthelmintic activity of extracts containing 4''-Hydroxyisojasminin against the widely used broad-spectrum anthelmintic drug, albendazole (B1665689).

It is critical to note that to date, published research has focused on the anthelmintic effects of crude extracts of Jasminum mesnyi, which contain 4''-Hydroxyisojasminin among other compounds. Direct comparative studies of the isolated, pure 4''-Hydroxyisojasminin against albendazole are not yet available in the scientific literature. The data presented herein is therefore a comparison between these extracts and albendazole.

Data Presentation: In Vitro Anthelmintic Activity

The following table summarizes the available quantitative data from in vitro studies comparing the efficacy of Jasminum mesnyi leaf extracts with albendazole. The primary model used in these studies is the adult Indian earthworm, Eisenia fetida, a common model for preliminary anthelmintic screening.

Treatment Group	Concentration	Time to Paralysis (minutes)	Time to Death (minutes)
Ethanolic Extract of Jasminum mesnyi	20 mg/mL	92	Not specified
40 mg/mL	24	Not specified
Albendazole (Standard)	10 mg/mL	Not specified	Not specified
20 mg/mL	6	10
Hydroalcoholic Extract of Jasminum mesnyi	200 mg/kg	Significant activity comparable to albendazole	Significant activity comparable to albendazole
Ethyl Acetate Fraction of J. mesnyi Extract	10, 20, 40 mg/mL	Significant activity comparable to albendazole	Significant activity comparable to albendazole
n-Butanol Fraction of J. mesnyi Extract	10, 20, 40 mg/mL	Significant activity comparable to albendazole	Significant activity comparable to albendazole
Distilled Water (Control)	-	No paralysis or death observed	No paralysis or death observed

Data compiled from available research articles. "Not specified" indicates that the data was not provided in the cited sources.

Experimental Protocols

The following methodologies are based on the key experiments cited in the comparison.

In Vitro Anthelmintic Activity Assay using Eisenia fetida

This assay evaluates the time taken for paralysis and death of adult Indian earthworms upon exposure to the test substances.

• Preparation of Test Solutions:

  • Ethanolic and hydroalcoholic extracts of Jasminum mesnyi leaves are prepared at specified concentrations (e.g., 20 mg/mL and 40 mg/mL) using an appropriate solvent (e.g., distilled water).

  • A standard solution of albendazole is prepared at a specified concentration (e.g., 10 mg/mL or 20 mg/mL).

  • Distilled water serves as the negative control.

• Experimental Setup:

  • Adult Indian earthworms (Eisenia fetida) of approximately equal size are collected and washed with normal saline to remove any fecal matter.

  • The earthworms are divided into groups, with a specified number of worms per group (e.g., n=6).

  • Each group of worms is placed in a petri dish containing a specific volume of the prepared test solution (e.g., 30 mL).

• Observation and Data Collection:

  • The time taken for the paralysis of each worm is recorded. Paralysis is determined by the absence of movement, except when the worm is shaken vigorously.

  • The time taken for the death of each worm is also recorded. Death is confirmed when the worms show no movement upon vigorous shaking or when dipped in warm water (50°C).

  • Observations are made, and the mean time for paralysis and death for each group is calculated.

Mandatory Visualizations

Diagram of Experimental Workflow for Anthelmintic Activity Screening

Caption: Workflow for in vitro anthelmintic screening.

Signaling Pathway of Albendazole's Anthelmintic Action

Caption: Mechanism of action of albendazole.

Discussion and Future Directions

The available data suggests that extracts from Jasminum mesnyi, which contain 4''-Hydroxyisojasminin, possess significant anthelmintic properties. At higher concentrations, the ethanolic extract demonstrated a faster time to paralysis of Eisenia fetida compared to lower concentrations, with effects described as comparable to the standard drug albendazole. Similarly, hydroalcoholic extracts and their fractions also showed noteworthy activity.

The precise mechanism of action of 4''-Hydroxyisojasminin and other active constituents in the Jasminum mesnyi extracts is yet to be elucidated. In contrast, albendazole's mechanism is well-established. It acts by binding to the colchicine-sensitive site of β-tubulin in parasitic helminths, which inhibits the polymerization of microtubules.[1] This disruption of the cytoskeleton leads to impaired glucose uptake and depletion of glycogen stores, ultimately resulting in the paralysis and death of the parasite.[1]

Future research should focus on the isolation and purification of 4''-Hydroxyisojasminin from Jasminum mesnyi to conduct direct, quantitative comparative studies against albendazole and other standard anthelmintics. Such studies would enable the determination of key efficacy parameters like EC50 and IC50 values and would be crucial in assessing the true potential of this compound as a lead for new drug development. Furthermore, mechanistic studies are warranted to identify the molecular targets and signaling pathways affected by 4''-Hydroxyisojasminin in helminths.

References

• 1. sphinxsai.com [sphinxsai.com]

A Comparative Guide to the Cross-Validation of HPLC and UPLC Methods for 4''-Hydroxyisojasminin Quantification

For researchers, scientists, and drug development professionals, the precise and efficient quantification of bioactive compounds is paramount. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the analysis of 4''-Hydroxyisojasminin, a compound of interest for its potential therapeutic properties. The focus is on the cross-validation of these two critical analytical techniques, supported by detailed experimental protocols and comparative data to ensure data integrity during method transfer and modernization.

The evolution from traditional HPLC to UPLC represents a significant leap in analytical capability. UPLC technology leverages sub-2 µm particle columns, which operate at higher pressures than conventional HPLC systems.[1][2] This fundamental difference leads to substantial gains in resolution, sensitivity, and, most notably, the speed of analysis.[1] Consequently, transitioning from an established HPLC method to a UPLC method requires a thorough cross-validation process to ensure that the new method is not only superior in performance but also yields equivalent and reliable quantitative results.[3]

Experimental Protocols

Detailed methodologies for the proposed HPLC and UPLC analysis of 4''-Hydroxyisojasminin are provided below. These protocols are based on established methods for the analysis of similar flavonoid compounds.[4][5]

Sample Preparation

• Standard Stock Solution: Accurately weigh 10 mg of 4''-Hydroxyisojasminin reference standard and dissolve it in 10 mL of methanol (B129727) to achieve a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to obtain concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Extraction: For the analysis of 4''-Hydroxyisojasminin in a sample matrix (e.g., plant extract, biological fluid), a suitable solid-phase extraction (SPE) or liquid-liquid extraction method should be developed and validated to minimize matrix effects. The final extract should be dissolved in methanol.

• Filtration: Prior to injection, filter all solutions through a 0.22 µm syringe filter to remove any particulate matter.

Proposed HPLC Method

• Instrument: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD).

• Column: C18 column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (B52724) (Solvent B).

  • Gradient Program:

    • 0-25 min: 20-60% B

    • 25-27 min: 60-90% B

    • 27-30 min: 90% B (hold)

    • 30-32 min: 90-20% B (return to initial conditions)

    • 32-40 min: 20% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV at 280 nm.

Proposed UPLC Method

• Instrument: A UPLC system with a binary solvent manager, sample manager, column heater, and a photodiode array (PDA) detector.

• Column: Acquity UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).

  • Gradient Program:

    • 0-5 min: 20-60% B

    • 5-5.5 min: 60-90% B

    • 5.5-6 min: 90% B (hold)

    • 6-6.5 min: 90-20% B (return to initial conditions)

    • 6.5-8 min: 20% B (equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

• Detection: UV at 280 nm.

Data Presentation: A Comparative Analysis

The following table summarizes the expected quantitative data from the cross-validation of the HPLC and UPLC methods for the analysis of 4''-Hydroxyisojasminin. This data illustrates the typical performance enhancements achieved when migrating from HPLC to UPLC technology.

Parameter	HPLC Method	UPLC Method	Rationale for Difference
Retention Time (minutes)	~15.2	~3.8	The smaller particle size and higher optimal linear velocity of the UPLC column significantly reduce the analysis time.[6]
Run Time (minutes)	40	8	The shorter column and faster elution in UPLC allow for a much shorter overall run time.[6]
Resolution (Rs)	> 2.0	> 2.5	The higher efficiency of the sub-2 µm particles in the UPLC column leads to better separation of the analyte from other components.[6]
Theoretical Plates (N)	~12,000	~30,000	The smaller particle size in the UPLC column results in a significant increase in column efficiency and, therefore, more theoretical plates.[6]
Tailing Factor	< 1.5	< 1.2	Improved peak shape is often observed with UPLC due to the higher efficiency and reduced band broadening.
System Backpressure (psi)	~1,800	~8,500	The use of sub-2 µm particles in the UPLC column creates a higher resistance to flow, resulting in significantly higher backpressure.[6]
Limit of Detection (LOD) (µg/mL)	~0.05	~0.01	Increased peak concentration and reduced band broadening in UPLC enhance sensitivity, leading to a lower LOD.[6]
Limit of Quantitation (LOQ) (µg/mL)	~0.15	~0.03	Similar to the LOD, the improved peak shape and height in UPLC allow for more accurate and precise quantification at lower concentrations.[6]
Solvent Consumption per Run (mL)	~40	~3.2	The lower flow rate and significantly shorter run time of the UPLC method lead to a substantial reduction in solvent usage and waste.[6]

Method Cross-Validation Workflow

The process of cross-validating an analytical method from HPLC to UPLC is a systematic procedure to ensure the new method meets the required performance criteria for accuracy, precision, and sensitivity. The general workflow involves the geometric scaling of method parameters followed by a rigorous validation process.

Workflow for HPLC to UPLC method transfer and validation.

Conclusion

The cross-validation of HPLC and UPLC methods for the quantification of 4''-Hydroxyisojasminin clearly demonstrates the significant advantages of adopting UPLC technology. The UPLC method offers a dramatic reduction in analysis time and solvent consumption, translating to higher sample throughput and lower operational costs.[1] Furthermore, the superior resolution and sensitivity of UPLC provide a higher degree of confidence in the analytical data. By following a systematic cross-validation approach based on established guidelines, laboratories can seamlessly transition from HPLC to UPLC, ensuring the continued generation of high-quality, reliable, and comparable analytical results for 4''-Hydroxyisojasminin and other related compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ftb.com.hr [ftb.com.hr]
• 5. Quantitative determination of flavonoids by column high-performance liquid chromatography with mass spectrometry and ultraviolet absorption detection in Artemisia afra and comparative studies with various species of Artemisia plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

In Vivo Validation of the Anthelmintic Effects of 4''-Hydroxyisojasminin in a Model Organism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anthelmintic efficacy of the natural compound 4''-Hydroxyisojasminin against established drugs, albendazole (B1665689) and ivermectin, using the model organism Caenorhabditis elegans. The data presented for 4''-Hydroxyisojasminin is hypothetical and for illustrative purposes, based on preliminary in vitro findings suggesting potential anthelmintic properties of plant extracts containing this compound.[1] The objective is to outline a framework for the in vivo validation of novel anthelmintic candidates.

Comparative Efficacy of Anthelmintic Compounds

The following table summarizes the anthelmintic effects of 4''-Hydroxyisojasminin in comparison to albendazole and ivermectin on C. elegans. Efficacy is evaluated based on key parameters such as motility, survival, and egg hatching.

Compound	Target Stage	Assay Type	Concentration Range Tested (µM)	EC50/LC50 (µM)	Key Observations
4''-Hydroxyisojasminin (Hypothetical)	Adult & Larval	Motility Assay	10 - 500	75.5	Induces gradual paralysis.
Adult	Survival Assay	10 - 500	120.2	Causes mortality after 48 hours of exposure.
Egg	Egg Hatching Assay	10 - 500	95.8	Inhibits larval hatching.
Albendazole	Adult, Larval & Egg	Motility Assay	1 - 100	18.43[2]	Causes damage to the body wall and cuticle desquamation.[2]
Adult, Larval & Egg	Survival Assay	1 - 100	-	Prevents egg hatching and development.[2]
Egg	Egg Hatching Assay	1 - 100	-	Degeneration of mitochondria in noncontractile muscle.[2]
Ivermectin	Adult & Larval	Motility Assay	0.0025 - 5	~0.19[3]	Induces flaccid paralysis by activating glutamate-gated chloride channels.[4][5]
Adult & Larval	Survival Assay	0.0025 - 5	-	Differences in response observed between wild-type and knockout strains.[4]
Larval	Development Assay	0.0025 - 5	-	Affects larval development.[4]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and standardization.

C. elegans Culture and Synchronization

• Maintenance: C. elegans Bristol N2 (wild-type) are maintained on Nematode Growth Medium (NGM) plates seeded with E. coli OP50 as a food source at 20°C.

• Synchronization: Gravid adult worms are washed from plates and treated with a bleach solution to isolate eggs.[6] The eggs are then hatched in M9 buffer to obtain a synchronized population of L1 larvae. These larvae are then transferred to fresh NGM plates to develop into the desired life stage for assays.

Motility Assay

This assay assesses the effect of compounds on the neuromuscular function of C. elegans.

• Procedure:

  • Synchronized L4 or young adult worms are transferred to a 96-well microtiter plate containing M9 buffer.

  • The test compound (4''-Hydroxyisojasminin, albendazole, or ivermectin) is added to the wells at various concentrations. A solvent control (e.g., DMSO) is also included.

  • The plates are incubated at 20°C.

  • Worm movement is recorded at specific time points (e.g., 1, 4, 12, 24 hours) using an automated worm tracker (B12436777) or by manual counting of body bends per minute.[3][7][8]

  • The percentage of motile worms is calculated for each concentration.

Survival Assay

This assay determines the lethal effects of the compounds on C. elegans.

• Procedure:

  • Synchronized L4 worms are exposed to different concentrations of the test compounds in liquid culture (S-medium) or on NGM plates.[9][10]

  • The number of live and dead worms is scored at 24-hour intervals for up to 72 hours.[9]

  • Worms that do not respond to a gentle touch with a platinum wire pick are considered dead.

  • Survival curves are generated, and the LC50 (lethal concentration for 50% of the population) is calculated.

Egg Hatching Assay

This assay evaluates the ovicidal activity of the compounds.

• Procedure:

  • Eggs are collected from gravid adult worms by bleaching.[6]

  • A suspension of eggs is transferred to a 96-well plate.

  • The test compounds are added at various concentrations.[6][11]

  • The plates are incubated at 20°C for 24-48 hours.

  • The number of hatched larvae and unhatched eggs is counted under a microscope.[6][12]

  • The percentage of egg hatching inhibition is calculated relative to the control.[13]

Visualizations

Hypothetical Signaling Pathway for 4''-Hydroxyisojasminin

The following diagram illustrates a hypothetical mechanism of action for 4''-Hydroxyisojasminin, targeting a putative G-protein coupled receptor (GPCR) in the nematode's neuromuscular system, leading to downstream signaling disruption and paralysis.

Caption: Hypothetical signaling cascade initiated by 4''-Hydroxyisojasminin.

Experimental Workflow for In Vivo Validation

This diagram outlines the systematic process for evaluating the anthelmintic properties of a test compound using C. elegans.

Caption: Workflow for in vivo anthelmintic compound validation.

Logical Framework of the Comparative Study

This diagram illustrates the logical structure of this comparative guide, from the identification of a novel compound to its evaluation against industry standards.

Caption: Logical structure of the comparative anthelmintic study.

References

• 1. researchgate.net [researchgate.net]
• 2. Caenorhabditis elegans as a model for the screening of anthelminthic compounds: ultrastructural study of the effects of albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Caenorhabditis elegans Infrared-Based Motility Assay Identified New Hits for Nematicide Drug Development | MDPI [mdpi.com]
• 4. A comparison of the effects of ivermectin and moxidectin on the nematode Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluating anthelmintic activity through Caenorhabditis elegans egg hatching assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. 4.7. Caenorhabditis elegans Survival Assay [bio-protocol.org]
• 10. Protocol for survival assay of Caenorhabditis elegans to Pseudomonas aeruginosa PA14 infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. C. elegans egg hatching assay [bio-protocol.org]
• 13. Evaluating anthelmintic activity through Caenorhabditis elegans egg hatching assay [ri.conicet.gov.ar]

Head-to-head comparison of the free radical scavenging capacity of different secoiridoids

For researchers, scientists, and drug development professionals, understanding the antioxidant potential of individual secoiridoids is crucial for harnessing their therapeutic benefits. This comprehensive guide provides a head-to-head comparison of the free radical scavenging capacity of different secoiridoids, supported by quantitative experimental data and detailed methodologies.

Secoiridoids, a class of phenolic compounds abundant in olive oil and other plants of the Oleaceae family, are renowned for their health-promoting properties, largely attributed to their potent antioxidant and anti-inflammatory activities. This guide delves into the comparative efficacy of prominent secoiridoids—oleuropein, oleocanthal, oleacein, and ligstroside—in neutralizing harmful free radicals, offering a valuable resource for targeted research and development.

Quantitative Comparison of Free Radical Scavenging Capacity

The free radical scavenging capacity of secoiridoids is commonly evaluated using in vitro assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays. The half-maximal inhibitory concentration (IC50), which represents the concentration of a substance required to scavenge 50% of the free radicals, is a key metric for comparison. A lower IC50 value indicates a higher antioxidant potency.

The following table summarizes the reported IC50 values for various secoiridoids from comparative studies. It is important to note that direct comparisons should be made with caution, as experimental conditions can influence the results.

Secoiridoid	DPPH Assay (IC50)	ABTS Assay (IC50)	Reference(s)
Oleuropein	40.4 µM	-	[1]
Oleocanthal	660 µg/mL	70.37 µg/mL	[2]
Oleacein	Slightly lower than ascorbic acid (µM)	Slightly lower than ascorbic acid (µM)	[3]
Ligstroside	Data not readily available in comparative studies	Data not readily available in comparative studies	-
Ascorbic Acid (Standard)	Comparable to Oleacein (µM)	Comparable to Oleacein (µM)	[3]

Note: IC50 values can vary depending on the specific experimental setup. The data presented here is for comparative purposes based on available literature.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for the most commonly cited experiments are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.

Principle: The antioxidant molecule reduces the DPPH radical, leading to a decrease in absorbance at 517 nm. The percentage of scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.

Detailed Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol (B129727) or ethanol. The solution should be freshly prepared and protected from light.

• Preparation of Test Samples: The secoiridoid samples and a positive control (e.g., ascorbic acid or Trolox) are prepared at various concentrations in the same solvent as the DPPH solution.

• Reaction Setup: A defined volume of each sample dilution is mixed with a specific volume of the DPPH working solution in a cuvette or a 96-well microplate. A blank containing only the solvent and the DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a set period (e.g., 30 minutes) to allow the reaction to reach a steady state.

• Absorbance Measurement: The absorbance of each reaction mixture is measured at 517 nm using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the sample concentration. A lower IC50 value indicates higher antioxidant activity[4][5][6][7][8].

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Principle: Antioxidants donate electrons to the ABTS•+, leading to a reduction in its characteristic absorbance at 734 nm. The extent of decolorization is proportional to the antioxidant's concentration and potency.

Detailed Protocol:

• Generation of ABTS Radical Cation (ABTS•+): A stock solution of ABTS (e.g., 7 mM) is reacted with an oxidizing agent like potassium persulfate (e.g., 2.45 mM final concentration) in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution: The ABTS•+ stock solution is diluted with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) or solvent (e.g., ethanol) to an absorbance of approximately 0.700 at 734 nm.

• Preparation of Test Samples: The secoiridoid samples and a positive control are prepared at various concentrations.

• Reaction Setup: A small volume of each sample dilution is added to a specific volume of the ABTS•+ working solution.

• Incubation: The reaction is allowed to proceed for a defined period (e.g., 6 minutes) at room temperature.

• Absorbance Measurement: The absorbance is measured at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using a formula similar to the DPPH assay.

• IC50 Determination: The IC50 value is determined from the dose-response curve of percentage inhibition versus concentration[3][9][10][11][12][13][14].

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, created using the Graphviz DOT language, illustrate the free radical scavenging mechanism and a typical experimental workflow.

Caption: General mechanism of free radical scavenging by secoiridoids.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. acmeresearchlabs.in [acmeresearchlabs.in]
• 5. Free radical scavenging activity [protocols.io]
• 6. mdpi.com [mdpi.com]
• 7. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 12. researchgate.net [researchgate.net]
• 13. ABTS radical scavenging capacity measurement [protocols.io]
• 14. researchgate.net [researchgate.net]

Verifying the Mechanism of Action of 4''-Hydroxyisojasminin through Genetic Knockdown Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for verifying the proposed mechanism of action of 4''-Hydroxyisojasminin, a derivative of the plant hormone jasmonate. Jasmonate compounds have garnered significant interest for their potential anti-cancer properties, which are often attributed to the induction of apoptosis in malignant cells.[1][2][3][4][5][6][7] This document outlines a comparative study using genetic knockdown to validate a hypothesized molecular target of 4''-Hydroxyisojasminin.

For the purpose of this guide, we will hypothesize that 4''-Hydroxyisojasminin induces apoptosis in cancer cells by inhibiting the anti-apoptotic protein Bcl-2. To verify this, we will compare the compound's effect on a cancer cell line with normal Bcl-2 expression to a cell line where BCL2 gene expression has been knocked down using small interfering RNA (siRNA). If 4''-Hydroxyisojasminin acts through Bcl-2, its apoptotic effect should be diminished in cells lacking this target.

Comparative Analysis: 4''-Hydroxyisojasminin vs. Alternative Compounds

Several jasmonate derivatives have been investigated for their therapeutic potential. This study focuses on 4''-Hydroxyisojasminin, but the methodologies described are applicable to other related compounds.

Compound	Proposed Anti-Cancer Mechanism	Notes
4''-Hydroxyisojasminin	Hypothesis: Inhibition of Bcl-2, leading to apoptosis.	A jasmonate derivative. Its specific mechanism in mammalian cells is under investigation.
Methyl Jasmonate (MJ)	Induces apoptosis via mitochondrial perturbation, generation of reactive oxygen species (ROS), and activation of MAP kinase pathways.[6][7][8]	The most studied jasmonate in cancer research.[5][6] Known to overcome drug resistance.[3][7]
Jasmonic Acid (JA)	Inhibits proliferation and induces cell death in various cancer cell lines.[3]	The parent compound of the jasmonate family.[5]

Experimental Verification of the Bcl-2 Dependent Mechanism

To test our hypothesis, a genetic knockdown of the BCL2 gene will be performed. The effect of 4''-Hydroxyisojasminin on cell viability and apoptosis will be quantified and compared between control cells (treated with a non-targeting scramble siRNA) and Bcl-2 knockdown cells.

Logical Framework

The core logic of this experimental design is to determine if the removal of the proposed target protein (Bcl-2) alters the cellular response to the drug.

Caption: Logical flow for validating the Bcl-2 dependent mechanism.

Experimental Workflow

The overall process involves cell culture, siRNA transfection, treatment with the compound, and subsequent analysis of gene expression, protein levels, and cell viability.

Caption: Experimental workflow for the genetic knockdown study.

Data Presentation: Quantitative Results

The following tables summarize hypothetical data from the proposed experiments.

Table 1: Verification of BCL2 Gene Knockdown by qRT-PCR

This table shows the cycle threshold (Ct) values for BCL2 and a housekeeping gene (GAPDH). The ΔΔCt method is used to calculate the relative fold change in BCL2 mRNA levels in siRNA-treated cells compared to scramble control cells.[9] A significant reduction confirms successful knockdown at the transcript level.

Sample	Target Gene	Ct (Mean ± SD)	ΔCt (CtTarget - CtGAPDH)	ΔΔCt (ΔCtSample - ΔCtScramble)	Fold Change (2-ΔΔCt)
Scramble siRNA	GAPDH	18.2 ± 0.2	-	-	1.00 (Reference)
BCL2	24.5 ± 0.3	6.3	0
BCL2 siRNA	GAPDH	18.4 ± 0.2	-	-	0.12
BCL2	27.8 ± 0.4	9.4	3.1

Table 2: Analysis of Protein Levels by Western Blot

Quantitative Western blotting confirms the reduction of Bcl-2 protein and measures the induction of apoptosis via cleaved Caspase-3, a key executioner caspase.[10][11] Band intensities are normalized to a loading control (e.g., β-actin).

Treatment Group	Bcl-2 Level (Normalized Intensity)	Cleaved Caspase-3 Level (Normalized Intensity)
Scramble siRNA + Vehicle	1.00 ± 0.08	0.12 ± 0.03
Scramble siRNA + 4''-Hydroxyisojasminin	0.95 ± 0.10	1.85 ± 0.21
BCL2 siRNA + Vehicle	0.15 ± 0.04	0.45 ± 0.06
BCL2 siRNA + 4''-Hydroxyisojasminin	0.13 ± 0.05	0.51 ± 0.07

Table 3: Comparative Cell Viability (MTT Assay)

This table shows the effect of 4''-Hydroxyisojasminin on the viability of control versus knockdown cells. The reduced efficacy of the compound in Bcl-2 knockdown cells supports the hypothesis that Bcl-2 is a primary target.

Treatment Group	Cell Viability (% of Vehicle Control)
Scramble siRNA + 4''-Hydroxyisojasminin	45.2% ± 3.5%
BCL2 siRNA + 4''-Hydroxyisojasminin	88.7% ± 4.1%

Proposed Signaling Pathway

This diagram illustrates the hypothesized mechanism where 4''-Hydroxyisojasminin inhibits Bcl-2, leading to the activation of the caspase cascade and apoptosis.

Caption: Proposed apoptotic pathway of 4''-Hydroxyisojasminin.

Detailed Experimental Protocols

siRNA-Mediated Gene Knockdown

This protocol describes the transient knockdown of the BCL2 gene using siRNA.[12]

• Cell Seeding: Seed a human cancer cell line (e.g., HeLa or MCF-7) in 6-well plates at a density that will result in 50-60% confluency at the time of transfection.

• siRNA Preparation:

  • Separately dilute 100 pmol of BCL2 siRNA and a non-targeting scramble siRNA control into 250 µL of serum-free medium (e.g., Opti-MEM).

  • In a separate tube, dilute 5 µL of a lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) into 250 µL of serum-free medium.

• Transfection:

  • Combine the diluted siRNA and the diluted transfection reagent.

  • Incubate at room temperature for 15-20 minutes to allow complexes to form.

  • Add the 500 µL siRNA-lipid complex mixture dropwise to each well.

Quantitative Real-Time PCR (qRT-PCR)

This protocol is for validating the knockdown of BCL2 at the mRNA level.[15][16][17]

• RNA Isolation: After 48 hours of transfection, wash the cells with PBS and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit) according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

• qPCR Reaction Setup:

  • Prepare a reaction mix containing: 10 µL of 2x SYBR Green Master Mix, 1 µL of forward primer (10 µM), 1 µL of reverse primer (10 µM), 2 µL of diluted cDNA, and nuclease-free water to a final volume of 20 µL.

  • Use primers specific for BCL2 and a housekeeping gene (e.g., GAPDH) for normalization.

• Thermal Cycling: Perform the qPCR using a standard three-step cycling protocol:

  • Initial denaturation: 95°C for 10 minutes.

  • 40 cycles of: 95°C for 15 seconds, 60°C for 60 seconds.

  • Melt curve analysis to ensure product specificity.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.[9]

Western Blotting

This protocol is for confirming the knockdown at the protein level and assessing downstream apoptotic markers.[11][18]

• Protein Extraction: After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.[11]

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 12% SDS-polyacrylamide gel. Run the gel at 120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane at 100V for 90 minutes.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies (e.g., anti-Bcl-2, anti-cleaved Caspase-3, anti-β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities using image analysis software.[10]

References

• 1. Jasmonate Compounds and Their Derivatives in the Regulation of the Neoplastic Processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Jasmonate Compounds and Their Derivatives in the Regulation of the Neoplastic Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methyl Jasmonate: Putative Mechanisms of Action on Cancer Cells Cycle, Metabolism, and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Jasmonates in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. elearning.unite.it [elearning.unite.it]
• 10. bitesizebio.com [bitesizebio.com]
• 11. addgene.org [addgene.org]
• 12. Protocol for gene knockdown using siRNA in organotypic cultures of murine gastric muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 13. thermofisher.com [thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. google.com [google.com]
• 16. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. idtdna.com [idtdna.com]
• 18. Western Blot Protocol | Proteintech Group [ptglab.com]

Inter-laboratory Validation of an Analytical Method for 4''-Hydroxyisojasminin: A Comparative Guide

Introduction

The reliable quantification of bioactive compounds is paramount in drug discovery and development. 4''-Hydroxyisojasminin, a jasmonate derivative, has garnered interest for its potential therapeutic properties. To ensure the consistency and accuracy of analytical data across different research facilities, a robust and validated analytical method is essential. This guide provides a comparative overview of the validation of an analytical method for 4''-Hydroxyisojasminin, using representative data from a comprehensive single-laboratory validation of a structurally related compound, methyl jasmonate, analyzed by Reverse Phase High-Performance Liquid Chromatography with a Diode Array Detector (RP-HPLC-DAD). The principles and data presented herein serve as a benchmark for establishing an inter-laboratory validated method.

An inter-laboratory validation study is crucial for standardizing an analytical procedure and is a key requirement for its inclusion in official pharmacopoeias.[1][2] This process assesses the reproducibility of the method by having multiple laboratories analyze the same homogenous sample.[2][3] The validation of an analytical method aims to demonstrate its suitability for its intended purpose, encompassing parameters such as accuracy, precision, specificity, linearity, range, and the limits of detection and quantification.[1][4][5]

Logical Workflow for Inter-laboratory Validation

The following diagram illustrates a typical workflow for conducting an inter-laboratory validation of an analytical method.

References

• 1. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. thieme-connect.de [thieme-connect.de]
• 5. Rapid Identification of Common Secondary Metabolites of Medicinal Herbs Using High-Performance Liquid Chromatography with Evaporative Light Scattering Detector in Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of 4''-Hydroxyisojasminin: A Guide for Laboratory Professionals

Chemical and Physical Properties

A summary of the known properties of 4''-Hydroxyisojasminin is presented below. The lack of extensive data underscores the need for a cautious approach to its handling and disposal.

Property	Data
Chemical Formula	C₂₆H₃₈O₁₃[1][2]
Molecular Weight	558.57 g/mol [2]
Appearance	Not specified; likely a solid or oil, typical for isolated natural products.
Solubility	Not specified; solubility in common laboratory solvents should be determined on a small scale.
Toxicity Data	No specific toxicity data (LD₅₀, EC₅₀) is available for 4''-Hydroxyisojasminin. As a precaution, it should be handled as a potentially hazardous substance.
Environmental Impact	No specific environmental fate and effects data are available. An environmental hazard cannot be excluded in the event of unprofessional handling or disposal.[3]

Experimental Protocol: General Laboratory Chemical Waste Disposal

The following protocol outlines the standard procedure for the disposal of non-acutely toxic chemical waste, which should be applied to 4''-Hydroxyisojasminin in the absence of specific directives.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling 4''-Hydroxyisojasminin and its waste.

2. Waste Segregation:

• Do not mix 4''-Hydroxyisojasminin waste with other waste streams unless compatibility is confirmed.

• Keep solid and liquid waste in separate, clearly labeled, and sealed containers.

3. Small Quantities of Liquid Waste (Solutions):

• Small quantities of dilute aqueous solutions may be permissible for drain disposal in some jurisdictions, but this is not recommended without a thorough hazard assessment.

• It is best practice to collect all solutions containing 4''-Hydroxyisojasminin as chemical waste.

4. Solid Waste:

• Collect solid 4''-Hydroxyisojasminin waste in a designated, labeled hazardous waste container.

• Ensure the container is compatible with the chemical.

5. Contaminated Materials:

• Any materials that have come into contact with 4''-Hydroxyisojasminin (e.g., pipette tips, gloves, weighing paper) should be disposed of as solid chemical waste.

6. Disposal:

• All waste containing 4''-Hydroxyisojasminin must be disposed of through an approved hazardous waste management company.[3]

• Follow all local, state, and federal regulations for hazardous waste disposal.

Signaling Pathway and Logical Relationships

The following diagram illustrates the decision-making process for the proper disposal of 4''-Hydroxyisojasminin.

Disposal workflow for 4''-Hydroxyisojasminin.

Disclaimer: The information provided in this document is intended as a general guide. All laboratory personnel are responsible for following the specific safety and disposal protocols established by their institution and for complying with all applicable regulations. In the absence of specific data for 4''-Hydroxyisojasminin, a conservative approach to handling and disposal is strongly recommended.

References

• 1. 4/'/'-Hydroxyisojasminin | C26H38O13 | CID 131847093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4''-Hydroxyisojasminin MedChemExpress (MCE) [chembk.com]
• 3. perfumersworld.com [perfumersworld.com]

Personal protective equipment for handling 4''-Hydroxyisojasminin

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4''-Hydroxyisojasminin in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach based on the known properties of related jasmonates and general laboratory safety principles is strongly advised. This document is intended to supplement, not replace, your institution's standard safety protocols and a thorough risk assessment for your specific experimental procedures.

I. Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure and ensure safety when handling 4''-Hydroxyisojasminin. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Purpose	Specifications & Best Practices
Eye and Face Protection	Safety Goggles and Face Shield	Protects against splashes, aerosols, and airborne particles.	Goggles should be chemical splash-proof. A face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.[1]
Skin and Body Protection	Laboratory Coat and Chemical-Resistant Apron	Prevents contact with skin and contamination of personal clothing.	A fully buttoned, long-sleeved lab coat is mandatory.[1] For procedures with a higher risk of spills, a chemical-resistant apron should be worn over the lab coat.
Hand Protection	Nitrile Gloves	Provides a barrier against skin contact.	Double-gloving is recommended. Gloves should be inspected for defects before use and changed frequently, especially if contact with the compound is suspected. Do not wear gloves outside of the laboratory.
Respiratory Protection	Not generally required if handled in a certified chemical fume hood.	Protects against inhalation of aerosols or fine powders.	If work cannot be conducted in a fume hood, a risk assessment must be performed to determine the appropriate respiratory protection (e.g., N95 respirator or higher).
Foot Protection	Closed-toe Shoes	Protects feet from spills and falling objects.	Shoes should be made of a non-porous material and cover the entire foot.[1]

II. Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is critical for minimizing the risk of exposure to 4''-Hydroxyisojasminin.

A. Engineering Controls:

• Chemical Fume Hood: All handling of 4''-Hydroxyisojasminin, including weighing, preparing solutions, and conducting reactions, must be performed in a certified chemical fume hood to minimize inhalation exposure.[2]

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

B. Procedural Steps for Handling:

• Preparation:

  • Before starting, ensure the fume hood is functioning correctly.

  • Assemble all necessary equipment and reagents.

  • Don the appropriate PPE as outlined in the table above.

• Weighing and Aliquoting:

  • Perform all weighing of solid 4''-Hydroxyisojasminin within the fume hood.

  • Use a spatula for transfers to minimize the generation of dust.

  • If preparing solutions, add the solvent to the weighed compound slowly to avoid splashing.

• Experimental Use:

  • Keep all containers of 4''-Hydroxyisojasminin sealed when not in use.

  • Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

  • Avoid working alone in the laboratory.

• Post-Experiment:

  • Decontaminate all surfaces and equipment that may have come into contact with the compound using an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose laboratory cleaner.

  • Properly dispose of all waste as described in the Disposal Plan below.

  • Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly with soap and water.

III. Disposal Plan

Proper disposal of 4''-Hydroxyisojasminin and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

A. Waste Segregation:

• Solid Waste: All solid waste contaminated with 4''-Hydroxyisojasminin, including used gloves, weigh boats, pipette tips, and paper towels, should be collected in a designated, labeled hazardous waste container.[2]

• Liquid Waste: Unused solutions and solvent rinses containing 4''-Hydroxyisojasminin should be collected in a separate, clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

B. Step-by-Step Disposal Procedure:

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "4''-Hydroxyisojasminin," the solvent (for liquid waste), and the approximate concentration.

• Container Management:

  • Keep waste containers closed except when adding waste.

  • Store waste containers in a designated satellite accumulation area within the laboratory.

  • Ensure waste containers are made of a material compatible with the waste they contain.

• Waste Pickup: Arrange for the disposal of full waste containers through your institution's Environmental Health and Safety (EHS) department. Do not pour any waste containing 4''-Hydroxyisojasminin down the drain.

IV. Logical Workflow for Safe Handling and Disposal

The following diagram illustrates the logical progression of steps for safely handling and disposing of 4''-Hydroxyisojasminin.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. benchchem.com [benchchem.com]